(Pyridin-3-yl)urea

• CAS: 13114-65-3

Core Science & Biosynthesis

A Guide to the Synthesis and Characterization of (Pyridin-3-yl)urea: A Core Scaffold in Modern Drug Discovery

Executive Summary: The (Pyridin-3-yl)urea moiety is a privileged scaffold in medicinal chemistry, forming the structural core of numerous potent and selective therapeutic agents, particularly in oncology. Its unique electronic properties and hydrogen bonding capabilities allow for robust interactions with various biological targets.[1] This technical guide provides a comprehensive overview for researchers and drug development professionals on a reliable synthetic route to (Pyridin-3-yl)urea, detailed experimental protocols, and the essential analytical techniques required for its unambiguous characterization. The document emphasizes the rationale behind methodological choices, ensuring a reproducible and verifiable process.

Introduction: The Significance of the Pyridinyl Urea Scaffold

Urea derivatives are of paramount importance in drug design, largely due to the ability of the urea functional group to act as a rigid and effective hydrogen bond donor-acceptor unit.[1] This feature facilitates strong and specific interactions with the backbones of target proteins, such as kinases. When integrated with a pyridine ring, a bioisostere for a phenyl group with an added hydrogen bond acceptor (the nitrogen atom), the resulting pyridinyl urea structure becomes a cornerstone for developing targeted therapies.

This scaffold is prevalent in a multitude of kinase inhibitors designed to disrupt aberrant cell signaling pathways in cancer.[2][3] For instance, derivatives of pyridinyl urea have shown significant inhibitory activity against key oncogenic drivers like Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and c-Met, which are crucial for tumor angiogenesis and metastasis.[3][4] The strategic importance of this core structure necessitates a clear and reliable methodology for its synthesis and characterization, which this guide aims to provide.

Synthetic Strategy: The Isocyanate Pathway

The most direct and widely adopted method for synthesizing aryl ureas is the reaction of an amine with an isocyanate or a precursor that generates an isocyanate in situ.[1] This approach is favored for its efficiency and high yields.

Mechanistic Rationale

The synthesis hinges on the nucleophilic addition of the primary amino group of 3-aminopyridine to an electrophilic isocyanate. The lone pair of electrons on the nitrogen atom of the amino group attacks the electron-deficient carbonyl carbon of the isocyanate. This is followed by a proton transfer to the nitrogen of the former isocyanate group, resulting in the stable urea linkage. The pyridine nitrogen is less nucleophilic than the exocyclic amino group due to electron delocalization within the aromatic ring, ensuring regioselective reaction at the desired position.

Synthetic Approach: Reaction with Isocyanic Acid

For the synthesis of the parent, unsubstituted (Pyridin-3-yl)urea, a straightforward and safe method involves the in situ generation of isocyanic acid (HNCO) from the reaction of potassium cyanate with an acid. 3-Aminopyridine is then introduced to the reaction mixture, where it reacts with the generated isocyanic acid to form the target product. This method avoids the handling of volatile and toxic isocyanates directly.

Detailed Experimental Protocol

This section provides a self-validating, step-by-step protocol for the laboratory-scale synthesis of (Pyridin-3-yl)urea.

Materials and Equipment

• Reagents: 3-Aminopyridine, Potassium Cyanate (KOCN), Hydrochloric Acid (HCl), Deionized Water, Ethanol.

• Equipment: Round-bottom flask, magnetic stirrer and stir bar, reflux condenser, heating mantle, Buchner funnel and flask, filtration paper, standard laboratory glassware, pH paper.

Step-by-Step Synthesis Procedure

• Reactant Preparation: In a 250 mL round-bottom flask, dissolve 9.4 g (0.1 mol) of 3-aminopyridine in 100 mL of deionized water. Stir the mixture until a clear solution is obtained.

• Acidification: Slowly add concentrated hydrochloric acid dropwise to the solution until the pH is approximately 3-4. This protonates the pyridine nitrogen, increasing the solubility of the starting material.

• Isocyanate Precursor Addition: To the acidic solution of 3-aminopyridine hydrochloride, add a solution of 12.2 g (0.15 mol) of potassium cyanate dissolved in 50 mL of warm deionized water. The addition should be done portion-wise over 15 minutes.

• Reaction: Attach a reflux condenser to the flask and heat the reaction mixture to 80-90°C using a heating mantle. Maintain this temperature with continuous stirring for 2 hours. The formation of a precipitate should be observed.

• Cooling and Isolation: After the reaction period, cool the mixture first to room temperature and then in an ice bath for 30 minutes to maximize precipitation.

• Filtration: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the crude product with two portions of 20 mL of cold deionized water to remove any remaining salts.

• Purification (Recrystallization): Transfer the crude solid to a beaker and recrystallize from a minimal amount of hot ethanol or an ethanol/water mixture. Dissolve the solid in the hot solvent, allow it to cool slowly to room temperature, and then place it in an ice bath.

• Final Product: Collect the purified white, crystalline product by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum.

Physicochemical and Spectroscopic Characterization

Unambiguous confirmation of the product's identity and purity is achieved through a combination of physical and spectroscopic methods.

Workflow for Synthesis and Characterization

Caption: Workflow for the synthesis and subsequent characterization of (Pyridin-3-yl)urea.

Summary of Characterization Data

Parameter	Expected Result
Appearance	White to off-white crystalline solid
Melting Point	~140-143 °C (Literature values may vary slightly)
FTIR (KBr, cm⁻¹)	~3430, ~3320 (N-H stretching of urea), ~3050 (Aromatic C-H str.), ~1660 (C=O str., "Urea I band"), ~1600 (N-H bending, "Urea II band"), ~1580 (C=C/C=N ring str.)
¹H NMR (DMSO-d₆, δ ppm)	~8.60 (s, 1H, H2-pyridine), ~8.15 (d, 1H, H6-pyridine), ~7.80 (d, 1H, H4-pyridine), ~7.30 (dd, 1H, H5-pyridine), ~8.50 (s, 1H, Ar-NH, D₂O exchangeable), ~6.20 (s, 2H, -NH₂, D₂O exchangeable). Note: Urea protons can show broad signals and their chemical shifts are concentration-dependent.[4][5]
¹³C NMR (DMSO-d₆, δ ppm)	~155.0 (C=O, urea carbonyl), ~145.2 (C2-pyridine), ~142.0 (C6-pyridine), ~137.5 (C3-pyridine), ~127.0 (C4-pyridine), ~124.0 (C5-pyridine). The urea carbonyl peak is highly characteristic.[4][5]
Mass Spec. (ESI+)	m/z: 138.06 [M+H]⁺ (Calculated for C₆H₇N₃O)

Interpreting the Data

• FTIR: The presence of strong absorptions around 3430-3320 cm⁻¹ and a very strong carbonyl (C=O) peak around 1660 cm⁻¹ is definitive evidence for the urea functional group.[5]

• ¹H NMR: The spectrum should clearly show the four distinct protons of the 3-substituted pyridine ring. Crucially, the appearance of two additional signals that disappear upon adding a drop of D₂O confirms the presence of the exchangeable N-H protons of the urea moiety.[4]

• ¹³C NMR: The most diagnostic signal is the urea carbonyl carbon, which is expected to appear significantly downfield around 155 ppm, clearly distinguishing it from other carbonyl types.[4]

• Mass Spectrometry: Observing the protonated molecular ion at m/z 138.06 confirms that the target compound has the correct molecular weight.[6]

Applications and Relevance in Drug Development

The (Pyridin-3-yl)urea core is a key building block for synthesizing libraries of compounds for high-throughput screening. Its importance is underscored by its presence in advanced drug candidates and approved drugs. For example, Sorafenib, a multi-kinase inhibitor, features a related phenylurea structure, and numerous investigational drugs targeting kinases like VEGFR, EGFR, and c-Met incorporate the pyridinyl urea motif to achieve high potency and selectivity.[4][5] The ability of this scaffold to engage in critical hydrogen bonding within the ATP-binding pocket of kinases makes it an enduringly valuable component in the medicinal chemist's toolkit.[1]

Conclusion

This guide has outlined a robust and reliable pathway for the synthesis of (Pyridin-3-yl)urea, a scaffold of high value in contemporary drug discovery. The detailed protocol, coupled with a comprehensive characterization workflow, provides researchers with a validated system for producing and confirming this important chemical entity. The mechanistic insights and interpretation of analytical data are intended to empower scientists to not only reproduce this synthesis but also to apply these principles to the creation of more complex and novel derivatives.

References

• Structure-Guided Design of Benzothiazole and Benzimidazole- Based Urea Derivatives Curtailing Oncogenic Signaling via. (2023). ACS Omega. [Link]

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• Al-Warhi, T., et al. (2023). Integration of Hybridization Strategies in Pyridine–Urea Scaffolds for Novel Anticancer Agents: Design, Synthesis, and Mechanistic Insights. Molecules, 28(14), 5396. [Link]

• Tumkevicius, S., et al. (2016). Synthesis of some aryl (pyrimidin-3-yl)methyl ureas, hydrazones and semicarbazones. ARKIVOC, 2016(3), 374-386. [Link]

• Trivedi, A. R., et al. (2021). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Molecules, 26(22), 6936. [Link]

• G-Dub, M., et al. (2022). 1-[2-(1H-Pyrrole-2-carbonyl)phenyl]-3-(4-methoxyphenyl)urea. Molbank, 2022(2), M1389. [Link]

• Al-Ostath, A., et al. (2022). Pyridine-Ureas as Potential Anticancer Agents: Synthesis and In Vitro Biological Evaluation. Molecules. [Link]

• Abdel-Ghani, T. M., et al. (2023). Discovery of new 1,3-diphenylurea appended aryl pyridine derivatives as apoptosis inducers through c-MET and VEGFR-2 inhibition: design, synthesis, in vivo and in silico studies. RSC Medicinal Chemistry, 14(10), 1957-1979. [Link]

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The Keystone in Kinase Inhibition: A Technical Guide to the Physicochemical Properties of (Pyridin-3-yl)urea Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emergence of (Pyridin-3-yl)urea Scaffolds in Drug Discovery

The (pyridin-3-yl)urea scaffold has solidified its position as a cornerstone in modern medicinal chemistry, particularly in the design of targeted therapies. This structural motif is a key pharmacophore in a multitude of kinase inhibitors, a class of drugs that has revolutionized the treatment of cancer and other proliferative diseases. The urea functional group, with its capacity for robust hydrogen bonding, and the pyridine ring, a versatile aromatic system, combine to create a privileged scaffold for interacting with the ATP-binding site of various kinases. The significance of this class of compounds is underscored by their prevalence in numerous clinically approved drugs and late-stage clinical candidates. A deep understanding of their physicochemical properties is therefore not merely academic; it is a critical prerequisite for the successful design, optimization, and formulation of novel therapeutics. This guide provides an in-depth exploration of the core physicochemical attributes of (pyridin-3-yl)urea compounds, offering field-proven insights and detailed methodologies for their characterization.

The Heart of the Matter: Core Physicochemical Properties

The journey of a drug from a laboratory curiosity to a life-saving medicine is profoundly influenced by its physicochemical properties. For orally administered drugs, these properties govern absorption, distribution, metabolism, and excretion (ADME). The (pyridin-3-yl)urea scaffold presents a unique interplay of features that must be carefully balanced to achieve the desired therapeutic profile.

Aqueous Solubility: The Gateway to Bioavailability

Aqueous solubility is a critical determinant of a drug's oral bioavailability. Insufficient solubility can lead to poor absorption from the gastrointestinal tract, resulting in suboptimal therapeutic exposure. (Pyridin-3-yl)urea compounds, owing to their often crystalline and planar nature, can present solubility challenges.

Strategies for Solubility Modulation:

• Disruption of Molecular Planarity: Introducing substituents that disrupt the planarity of the molecule can reduce crystal packing energy and, in turn, enhance solubility.

• Modulation of Hydrogen Bonding: The introduction of electron-donating or electron-withdrawing groups can modulate the hydrogen bonding capacity of the urea moiety, influencing its interaction with water molecules.

Quantitative Analysis of Solubility:

While many (pyridin-3-yl)urea derivatives are reported to have low aqueous solubility, obtaining precise quantitative data is crucial for lead optimization. For instance, the closely related 1,3-diphenylurea has a solubility of approximately 50 µg/mL in a DMSO:PBS (pH 7.2) solution. For novel (pyridin-3-yl)urea compounds, experimental determination is paramount.

Table 1: Physicochemical Properties of Representative (Pyridin-3-yl)urea Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	LogP (Computed)
1-Phenyl-3-(pyridin-3-yl)urea	C₁₂H₁₁N₃O	213.23	184-186	1.8
1-(4-Chlorophenyl)-3-(pyridin-3-yl)urea	C₁₂H₁₀ClN₃O	247.68	231-232	-
1-(4-Chloro-3-(trifluoromethyl)phenyl)-3-(6-(4-methoxyphenyl)-2-methylpyridin-3-yl)urea	C₂₁H₁₇ClF₃N₃O₂	463.83	195-197	-

Lipophilicity (LogP/LogD): Balancing Membrane Permeability and Aqueous Solubility

Lipophilicity, commonly expressed as the logarithm of the partition coefficient (LogP) or distribution coefficient (LogD), is a measure of a compound's preference for a lipid versus an aqueous environment. It is a key factor in determining a drug's ability to cross biological membranes. For (pyridin-3-yl)urea compounds, achieving an optimal LogP is a delicate balancing act. Too high a LogP can lead to poor aqueous solubility and increased metabolic clearance, while too low a LogP can hinder membrane permeability.

The computed LogP for 1-phenyl-3-(pyridin-3-yl)urea is 1.8, suggesting a favorable balance for oral absorption. However, substitutions on the phenyl and pyridine rings can significantly alter this value. For a series of adamantyl- and phenyl-substituted ureas, calculated LogP values were found to be in the range of 5.96–6.93.

pKa: The Ionization State and its Impact

The acid dissociation constant (pKa) determines the extent of ionization of a compound at a given pH. The pyridine ring in the (pyridin-3-yl)urea scaffold is basic and will be protonated at acidic pH. The pKa of the pyridinium ion is a critical parameter as it influences solubility, permeability, and interaction with biological targets. The urea protons are generally considered to be very weakly acidic. The pKa of the pyridine moiety is expected to be in the typical range for pyridine derivatives. The ionization behavior of these compounds is a key consideration in drug development, as it affects their properties in different physiological compartments.

Experimental Protocols for Physicochemical Characterization

A robust and reproducible assessment of physicochemical properties is essential. The following are detailed, field-proven protocols for the characterization of (pyridin-3-yl)urea compounds.

Protocol 1: Kinetic Solubility Assay

This high-throughput method is suitable for early-stage drug discovery to rapidly assess the solubility of a large number of compounds.

Methodology:

• Stock Solution Preparation: Prepare a 10 mM stock solution of the (pyridin-3-yl)urea compound in 100% dimethyl sulfoxide (DMSO).

• Sample Preparation: Add 2 µL of the DMSO stock solution to 98 µL of phosphate-buffered saline (PBS) at pH 7.4 in a 96-well microplate. This results in a final compound concentration of 200 µM with 2% DMSO.

• Incubation: Seal the plate and shake at room temperature for 2 hours.

• Filtration: Filter the samples through a 0.45 µm filter plate to remove any precipitated compound.

• Quantification: Analyze the concentration of the compound in the filtrate using High-Performance Liquid Chromatography with UV detection (HPLC-UV) by comparing the peak area to a standard curve prepared in DMSO/PBS.

Figure 1: Workflow for Kinetic Solubility Assay.

Protocol 2: Shake-Flask Method for LogP Determination

This classic method directly measures the partition coefficient of a compound between n-octanol and water. [1][2][3][4][5] Methodology:

• Phase Preparation: Pre-saturate n-octanol with water and water with n-octanol by mixing them and allowing the phases to separate overnight.

• Compound Addition: Accurately weigh a small amount of the (pyridin-3-yl)urea compound and dissolve it in the n-octanol phase.

• Partitioning: Add an equal volume of the water phase to the n-octanol solution in a sealed flask.

• Equilibration: Shake the flask at a constant temperature for 24 hours to allow for complete partitioning.

• Phase Separation: Centrifuge the mixture to ensure complete separation of the two phases.

• Quantification: Determine the concentration of the compound in both the n-octanol and water phases using a suitable analytical method, such as HPLC-UV.

• Calculation: Calculate LogP as the base-10 logarithm of the ratio of the concentration in the n-octanol phase to the concentration in the water phase.

Figure 2: Workflow for Shake-Flask LogP Determination.

Protocol 3: Potentiometric Titration for pKa Determination

This method provides precise pKa values by monitoring pH changes during titration with an acid or base. [6][7] Methodology:

• Sample Preparation: Dissolve an accurately weighed amount of the (pyridin-3-yl)urea compound in a suitable co-solvent (e.g., methanol or DMSO) and dilute with water to a final concentration of approximately 1 mM.

• Titration Setup: Place the solution in a jacketed beaker to maintain a constant temperature and use a calibrated pH electrode to monitor the pH.

• Titration: Titrate the solution with a standardized solution of hydrochloric acid (e.g., 0.1 M HCl). Add the titrant in small, precise increments and record the pH after each addition.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa can be determined from the inflection point of the titration curve, which corresponds to the point of half-neutralization.

Figure 3: Workflow for Potentiometric pKa Determination.

Solid-State Properties: The Influence of Crystal Structure

The solid-state properties of a drug substance, including its crystal form (polymorphism), can have a profound impact on its solubility, dissolution rate, and stability. Single-crystal X-ray diffraction (SCXRD) is the definitive technique for elucidating the three-dimensional arrangement of molecules in a crystal lattice.

The Crystal Structure of 1-Phenyl-3-(pyridin-3-yl)urea:

The crystal structure of 1-phenyl-3-(pyridin-3-yl)urea (CCDC 270966) provides valuable insights into the intermolecular interactions that govern its solid-state properties. Analysis of the crystal packing can reveal the hydrogen bonding networks formed by the urea moiety and potential π-π stacking interactions between the aromatic rings. This information is invaluable for understanding the compound's melting point and solubility characteristics.

Protocol 4: Single-Crystal X-ray Diffraction

• Crystal Growth: Grow single crystals of the (pyridin-3-yl)urea compound of suitable size and quality (typically >0.1 mm in all dimensions) by slow evaporation of a saturated solution, vapor diffusion, or cooling crystallization.

• Crystal Mounting: Mount a suitable single crystal on a goniometer head.

• Data Collection: Place the crystal in a monochromatic X-ray beam and collect the diffraction data as the crystal is rotated.

• Structure Solution and Refinement: Process the diffraction data to determine the unit cell dimensions and space group. Solve the crystal structure using direct methods or Patterson methods and refine the atomic positions and thermal parameters.

Synthesis of (Pyridin-3-yl)urea Compounds

The synthesis of (pyridin-3-yl)urea derivatives is typically achieved through the reaction of an appropriate aminopyridine with an isocyanate.

General Synthesis of 1-Aryl-3-(pyridin-3-yl)urea Derivatives

A common and versatile method for the synthesis of 1-aryl-3-(pyridin-3-yl)urea derivatives involves the reaction of 3-aminopyridine with an appropriate aryl isocyanate in an aprotic solvent such as tetrahydrofuran (THF) or dichloromethane (DCM). The reaction generally proceeds at room temperature and provides the desired urea in good yield.

For more complex derivatives, a multi-step synthesis may be required. For example, a series of 1-(6-(4-methoxyphenyl)-2-methylpyridin-3-yl)-3-arylurea derivatives were synthesized starting from the corresponding nicotinohydrazide. The hydrazide was converted to the acyl azide, which then underwent a Curtius rearrangement in the presence of an aniline to afford the final urea product.

Conclusion

The (pyridin-3-yl)urea scaffold is a powerful tool in the arsenal of the medicinal chemist. Its ability to form key interactions with kinase enzymes has led to the development of numerous successful drugs. However, the journey from a promising scaffold to a clinically effective therapeutic is paved with challenges, many of which are rooted in the compound's physicochemical properties. A thorough understanding and a rigorous experimental characterization of aqueous solubility, lipophilicity, pKa, and solid-state properties are indispensable for navigating these challenges. The protocols and insights provided in this guide are intended to equip researchers, scientists, and drug development professionals with the knowledge and tools necessary to unlock the full therapeutic potential of this important class of compounds.

References

• DergiPark. (2024). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry.
• Avdeef, A. (2001). Interlaboratory study of log P determination by shake-flask and potentiometric methods. Journal of Pharmaceutical Sciences, 90(9), 1395-1414.

• Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. Retrieved from [Link]

• AxisPharm. (n.d.). Kinetic Solubility Assays Protocol. Retrieved from [Link]

• University of Zurich, Department of Chemistry. (n.d.). Preparation of Single Crystals for X-ray Diffraction. Retrieved from [Link]

• Encyclopedia.pub. (2022). Methods for Determination of Lipophilicity. In Encyclopedia. Retrieved from [Link]

• Bevan, C. D., & Lloyd, R. S. (2000). In vitro solubility assays in drug discovery. Analytical chemistry, 72(7), 1781-1787.

• Carleton College, Science Education Resource Center. (2007). Single-crystal X-ray Diffraction. Retrieved from [Link]

• SciSpace. (2019). Using potentiometric acid-base titration to determine pka from mangosteen pericarps extract. Periódico Tchê Química, 16(32), 768-773.

• Cambridge MedChem Consulting. (n.d.). LogP/D. Retrieved from [Link]

• Singhvi, G., Sonavane, S., Gupta, A., Gampa, G., & Goyal, M. (2012). Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. Asian Journal of Chemistry, 24(12), 5631-5634.
• National Institutes of Health. (2017). Potentiometric Determination of Acid Dissociation Constants (pKa) for an Anticancer Pyrrole-Imidazole Polyamide. ACS Omega, 2(10), 6823-6829.

• Crystal Pharmatech. (n.d.). Single Crystal Growth & Structure Determination. Retrieved from [Link]

• Potentiometric Determination of pKa of Some Selected Antibiotics in Mixed Solvent Media. (2020). Journal of the Chemical Society of Nigeria, 45(3).
• JoVE. (2019). A New Straightforward Method for Lipophilicity (logP) Measurement using 19F NMR Spectroscopy. Journal of Visualized Experiments, (143), e58611.

• FZU. (n.d.). X-ray single-crystal diffraction. Retrieved from [Link]

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An In-Depth Technical Guide to Investigating the Biological Activity of Novel Pyridine-Urea Derivatives

Introduction

The pyridine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs.[1] When combined with a urea moiety, this structural motif gives rise to pyridine-urea derivatives, a class of small molecules with significant therapeutic potential.[2] These compounds have demonstrated a wide range of biological activities, most notably as potent anti-cancer agents.[2][3][4] Several pyridine-urea based molecules, such as Sorafenib and Regorafenib, are established multi-kinase inhibitors used in cancer therapy.[3] The urea functionality is crucial for their mechanism of action, often by forming key hydrogen bonds within the ATP-binding pocket of kinases like Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a critical mediator of angiogenesis in tumors.[1][5]

The development of novel pyridine-urea derivatives is a highly active area of research, aiming to enhance potency, selectivity, and pharmacokinetic profiles.[2] This guide provides a comprehensive, technically-grounded framework for researchers, chemists, and drug development professionals to systematically investigate the biological activity of novel pyridine-urea compounds, from initial screening to preliminary mechanism of action studies.

Part 1: Initial Screening for Anti-Proliferative Activity

The logical first step in evaluating a novel compound with potential as an anti-cancer agent is to assess its effect on cancer cell proliferation. This is typically achieved through in vitro cytotoxicity assays.

Core Concept: The IC50 Value

A key metric derived from these assays is the half-maximal inhibitory concentration (IC50), which quantifies the concentration of a compound required to inhibit a biological process (in this case, cell proliferation) by 50%. A lower IC50 value indicates higher potency.

Experimental Workflow: General Cytotoxicity Screening

Caption: Workflow for cytotoxicity screening.

Detailed Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Rationale: This assay is chosen for its high throughput, reliability, and sensitivity, making it ideal for screening a library of novel compounds.

Materials:

• Cancer cell lines (e.g., MCF-7 for breast cancer, HCT116 for colon cancer).[2]

• Complete culture medium (e.g., DMEM with 10% FBS).

• Phosphate-buffered saline (PBS).

• Trypsin-EDTA.

• MTT solution (5 mg/mL in PBS).

• Dimethyl sulfoxide (DMSO).

• 96-well plates.

• Novel pyridine-urea derivatives dissolved in DMSO.

• Positive control (e.g., Doxorubicin).[3]

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the pyridine-urea derivatives (e.g., from 0.01 µM to 100 µM). Remove the old media and add fresh media containing the compounds to the respective wells. Include wells with DMSO alone as a vehicle control and wells with a known cytotoxic agent like Doxorubicin as a positive control.

• Incubation: Incubate the plate for 48 to 72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value for each compound.

Data Presentation

The results of the initial screening should be summarized in a clear, comparative table.

Compound ID	Target Cell Line	Incubation Time (h)	IC50 (µM) ± SD
PU-001	MCF-7	48	0.22 ± 0.03
PU-002	MCF-7	48	1.88 ± 0.15
PU-003	HCT116	48	0.33 ± 0.04
Doxorubicin	MCF-7	48	1.93 ± 0.21

Data is illustrative. Real values would be derived from experimental results.[2][3]

Part 2: Elucidating the Mechanism of Action (MoA)

Once potent compounds are identified, the next critical phase is to determine their molecular target and mechanism of action. For pyridine-urea derivatives, a primary hypothesis is the inhibition of protein kinases involved in cancer signaling.

Hypothesis: Kinase Inhibition

Many pyridine-urea compounds function as Type II kinase inhibitors, binding to the 'DFG-out' inactive conformation of the kinase. The urea moiety typically forms a bidentate hydrogen bond with a conserved glutamate residue in the αC-helix and a backbone amide in the DFG motif. VEGFR-2 is a common and clinically relevant target.[1][3]

Experimental Workflow: Investigating Kinase Inhibition

Caption: Workflow for kinase inhibition validation.

Detailed Protocol: Western Blot for Phospho-VEGFR-2

Rationale: This protocol directly assesses whether the compound inhibits the kinase's activity within the cell. A reduction in the phosphorylated (active) form of the target protein, without a change in the total amount of that protein, is strong evidence of target engagement.

Materials:

• HUVECs (Human Umbilical Vein Endothelial Cells) or other cells expressing VEGFR-2.

• Complete endothelial cell growth medium.

• VEGF-A (Vascular Endothelial Growth Factor A).

• Active pyridine-urea derivative.

• RIPA lysis buffer with protease and phosphatase inhibitors.

• BCA protein assay kit.

• SDS-PAGE gels and running buffer.

• Transfer buffer and nitrocellulose/PVDF membrane.

• Blocking buffer (e.g., 5% BSA in TBST).

• Primary antibodies (anti-phospho-VEGFR-2, anti-total-VEGFR-2, anti-GAPDH).

• HRP-conjugated secondary antibody.

• Enhanced chemiluminescence (ECL) substrate.

Procedure:

• Cell Stimulation: Culture HUVECs to ~80% confluency. Serum-starve the cells for 4-6 hours.

• Compound Pre-treatment: Pre-treat the cells with varying concentrations of the pyridine-urea derivative for 1-2 hours.

• Kinase Activation: Stimulate the cells with VEGF-A (e.g., 50 ng/mL) for 10-15 minutes to induce VEGFR-2 phosphorylation.

• Cell Lysis: Immediately wash cells with ice-cold PBS and lyse with RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel, separate the proteins by electrophoresis, and transfer them to a membrane.

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature.

  • Incubate with the primary antibody (e.g., anti-phospho-VEGFR-2) overnight at 4°C.

  • Wash and incubate with the HRP-conjugated secondary antibody for 1 hour.

  • Wash again and apply ECL substrate.

• Detection: Image the blot using a chemiluminescence detection system.

• Stripping and Re-probing: To validate the results, the membrane can be stripped and re-probed for total VEGFR-2 and a loading control like GAPDH to ensure equal protein loading.

A successful experiment will show a dose-dependent decrease in the band corresponding to phospho-VEGFR-2, while the total VEGFR-2 and GAPDH bands remain constant.

Signaling Pathway Visualization

The inhibition of VEGFR-2 by a pyridine-urea derivative disrupts a key signaling cascade responsible for angiogenesis.

Caption: VEGFR-2 signaling and point of inhibition.

Conclusion

This guide outlines a systematic approach to characterizing the biological activity of novel pyridine-urea derivatives. The process begins with broad anti-proliferative screening to identify potent lead compounds and progresses to more focused mechanistic studies, such as kinase inhibition assays and Western blotting, to validate the molecular target. By combining robust experimental protocols with a clear understanding of the underlying signaling pathways, researchers can efficiently evaluate new chemical entities and advance the development of next-generation targeted therapies.

References

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• Al-Ostoot, F. H., et al. (2023). Integration of Hybridization Strategies in Pyridine–Urea Scaffolds for Novel Anticancer Agents: Design, Synthesis, and Mechanistic Insights. Pharmaceuticals, 16(10), 1461. Available at: [Link]

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An In-Depth Technical Guide on the Discovery and Synthesis of Novel (Pyridin-3-yl)urea-Based Anticancer Agents

Introduction: The Significance of the (Pyridin-3-yl)urea Scaffold in Modern Oncology

The landscape of cancer therapy has been fundamentally reshaped by the advent of targeted treatments, particularly small-molecule kinase inhibitors. These agents are designed to interfere with specific signaling pathways that are aberrantly activated in cancer cells, offering a more precise and often less toxic alternative to conventional chemotherapy. Within this paradigm, the N,N'-disubstituted urea moiety has emerged as a "privileged" pharmacophore, renowned for its ability to form critical hydrogen bonds within the ATP-binding sites of various protein kinases.[1] When strategically combined with a pyridine ring, a common heterocycle in FDA-approved drugs, the resulting (Pyridin-3-yl)urea scaffold becomes a powerful platform for developing potent anticancer agents.[2][3]

This technical guide provides a comprehensive exploration of the discovery and synthesis of novel (Pyridin-3-yl)urea-based anticancer agents. Drawing from seminal and recent literature, we will dissect the rational design principles, detail robust synthetic methodologies, outline the biological evaluation pipeline, and elucidate the primary mechanisms of action. This document is intended for researchers, medicinal chemists, and drug development professionals actively engaged in the pursuit of next-generation oncology therapeutics.

Section 1: Rational Drug Design and Structure-Activity Relationship (SAR)

The efficacy of (Pyridin-3-yl)urea derivatives as kinase inhibitors is not accidental; it is the result of a finely tuned molecular architecture that facilitates high-affinity binding to target enzymes. The quintessential example, Sorafenib, serves as a foundational blueprint, illustrating the three critical pharmacophoric components: a heterocyclic system (pyridine) that anchors in the ATP hinge region, a central urea linker for crucial hydrogen bonding, and a terminal aryl group that occupies a hydrophobic allosteric pocket.[4][5]

Causality of Experimental Choices in Design: The core principle guiding the design of these molecules is to optimize interactions with the target kinase, most commonly Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key mediator of tumor angiogenesis.[2][5]

• The Pyridine Headgroup: The nitrogen atom of the pyridine ring is a key hydrogen bond acceptor, interacting with backbone amide protons in the hinge region of the kinase (e.g., Cys919 in VEGFR-2).[6] This interaction is fundamental for orienting the inhibitor correctly within the active site.

• The Urea Linker: The two N-H groups and the carbonyl oxygen of the urea moiety form a bidentate hydrogen bond with a conserved glutamate residue (e.g., Glu885 in VEGFR-2) and a backbone amide with an aspartate in the DFG motif of the activation loop.[4][7] This interaction is critical for high-affinity binding and is a hallmark of Type II kinase inhibitors, which stabilize the inactive "DFG-out" conformation.

• The Terminal Aryl Tail: This portion of the molecule extends into a hydrophobic back pocket, and its substitution pattern is a primary determinant of potency and selectivity. Structure-activity relationship (SAR) studies have consistently shown that incorporating electron-withdrawing groups, such as trifluoromethyl (-CF3) or halogens, on this ring can significantly enhance antiproliferative activity.[8][9] Furthermore, extending this part of the scaffold with moieties like quinoline can improve interactions within the hydrophobic pocket and confer multi-targeted activity against kinases like c-Met and VEGFR-2.[9]

Caption: Key pharmacophoric interactions of a (Pyridin-3-yl)urea inhibitor.

Section 2: Core Synthetic Strategies

The construction of the N,N'-disubstituted (Pyridin-3-yl)urea scaffold can be achieved through several reliable synthetic routes. The choice of method often depends on the availability of starting materials and the desired substitution patterns. A prevalent and effective strategy involves the Curtius rearrangement of a nicotinoyl azide intermediate, which generates a reactive isocyanate that is subsequently trapped by a terminal aniline.[8]

Experimental Protocol: Synthesis via Nicotinoyl Azide Intermediate

This protocol describes a common, field-proven multi-step synthesis that is highly adaptable for creating a library of diverse (Pyridin-3-yl)urea analogs.[8]

Step 1: Synthesis of Nicotinic Acid Hydrazide (4a,b)

• To a solution of the appropriate ethyl nicotinate ester (3a,b) (1.0 eq) in methanol, add hydrazine hydrate (10.0 eq).

• Reflux the reaction mixture for 8-12 hours, monitoring completion by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature and concentrate under reduced pressure.

• Triturate the resulting residue with diethyl ether to precipitate the hydrazide product.

• Collect the solid by filtration, wash with cold diethyl ether, and dry in vacuo. The product is typically used in the next step without further purification.

Step 2: General Procedure for Target (Pyridin-3-yl)ureas (8a-n)

• In a round-bottom flask equipped with a magnetic stirrer, suspend the nicotinic acid hydrazide (4a,b) (1.0 eq, 5 mmol) in glacial acetic acid.

• Cool the mixture in an ice bath and add sodium nitrite (1.4 eq, 7 mmol) portion-wise, maintaining the temperature below 5°C.

• Stir the reaction vigorously in the ice bath for 1 hour, then allow it to warm to room temperature and stir for an additional hour. The formation of the nicotinoyl azide intermediate (5a,b) occurs.

• Collect the precipitated azide by filtration, wash thoroughly with cold water, and air-dry. Caution: Azide compounds are potentially explosive and should be handled with appropriate care.

• In a separate flask, add the crude nicotinoyl azide to dry xylene and heat to reflux for 1 hour to facilitate the Curtius rearrangement to the corresponding isocyanate.

• To the hot solution of the isocyanate, add the desired substituted aniline (7a-g) (1.0 eq).

• Continue refluxing the reaction mixture for 3-5 hours until the reaction is complete (monitored by TLC).

• Cool the mixture to room temperature, which typically induces precipitation of the crude product.

• Collect the solid by filtration, wash with a small amount of cold xylene or hexane, and purify by recrystallization (e.g., from ethanol) or column chromatography to yield the final pyridine-urea derivative.

Caption: General synthetic workflow for (Pyridin-3-yl)urea derivatives.

Section 3: Biological Evaluation Pipeline

A systematic, multi-tiered screening approach is essential to identify and characterize promising anticancer candidates from a synthesized library. The process begins with broad cellular assays and progresses to specific enzymatic and in vivo studies for the most potent compounds.

Protocol 1: In Vitro Antiproliferative Assay (MTT-Based)

This protocol is a standard colorimetric assay to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[7][8][10]

• Cell Seeding: Plate human cancer cells (e.g., MCF-7 for breast cancer, HCT-116 for colon cancer) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.[2]

• Compound Treatment: Prepare serial dilutions of the synthesized (Pyridin-3-yl)urea compounds in DMSO and further dilute in culture medium. Add the compounds to the wells at final concentrations typically ranging from 0.01 to 100 µM. Include wells with vehicle (DMSO) as a negative control and a standard drug (e.g., Doxorubicin or Sorafenib) as a positive control.

• Incubation: Incubate the plates for 48 or 72 hours at 37°C in a humidified 5% CO2 atmosphere.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. The mitochondrial dehydrogenases of viable cells will cleave the tetrazolium ring, yielding purple formazan crystals.

• Solubilization: Carefully remove the culture medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of growth inhibition relative to the vehicle control and determine the GI50 or IC50 value (the concentration required to inhibit 50% of cell growth) using non-linear regression analysis.

Protocol 2: In Vitro VEGFR-2 Kinase Inhibition Assay

This biochemical assay directly measures the ability of a compound to inhibit the enzymatic activity of the target kinase.[8][11]

• Reaction Setup: In a 96-well plate, combine recombinant human VEGFR-2 enzyme, a suitable kinase buffer, a specific substrate (e.g., a poly-Glu-Tyr peptide), and ATP.

• Inhibitor Addition: Add the test compounds at various concentrations.

• Initiation and Incubation: Initiate the kinase reaction by adding ATP and incubate at 30°C for a defined period (e.g., 60 minutes).

• Detection: Stop the reaction and quantify the amount of phosphorylated substrate. This is commonly done using an ELISA-based method with an anti-phosphotyrosine antibody conjugated to horseradish peroxidase (HRP) or using luminescence-based assays that measure the amount of ATP remaining.

• Analysis: Determine the IC50 value, representing the compound concentration that causes 50% inhibition of VEGFR-2 activity.

Data Presentation: Summary of Biological Activity

The following table summarizes the reported in vitro activity of several potent (Pyridin-3-yl)urea-based compounds from the literature, demonstrating the high potency achievable with this scaffold.

Compound	Cancer Cell Line	Assay Type	IC50 / GI50 (µM)	VEGFR-2 IC50 (µM)	Reference
8e	MCF-7 (Breast)	Cytotoxicity (48h)	0.22	3.93	[8][12]
8n	MCF-7 (Breast)	Cytotoxicity (48h)	1.88	Not Reported	[8][12]
8a	MCF-7 (Breast)	Growth Inhibition	0.06	Validated by Docking	[2]
8h	HCT-116 (Colon)	Growth Inhibition	0.33	Validated by Docking	[2]
7u	A549 (Lung)	Cytotoxicity	2.39	Target: BRAF	[7]
S21	Various	Kinase Assay	Not Reported	0.003 (KDR/VEGFR-2)	[13]
18	Various	Kinase Assay	Not Reported	0.32	[9]

digraph "Biological_Evaluation_Pipeline" {
rankdir=TB;
node [shape=box, style="filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"];
edge [fontname="Arial", fontsize=9, color="#5F6368"];
A [label="Synthesized Compound Library"];
B [label="Primary Screening:\nIn Vitro Antiproliferative Assays\n(e.g., MTT on MCF-7, HCT-116)"];
C [label="Determine GI50 / IC50 Values"];
D [label="Secondary Screening:\nIn Vitro Kinase Inhibition\n(e.g., VEGFR-2, c-Met)"];
E [label="Determine Kinase IC50 Values"];
F [label="Lead Compound Selection\n(Potency & Selectivity)"];
G [label="In Vivo Studies\n(Xenograft Models, PK/PD)"];
H [label="Preclinical Candidate"];
A -> B;
B -> C;
C -> D [label="Active 'Hits'"];
D -> E;
E -> F [label="Potent Inhibitors"];
F -> G;
G -> H;
}

Caption: Tiered workflow for the biological evaluation of new anticancer agents.

Section 4: Predominant Mechanism of Action: VEGFR-2 Signaling Inhibition

Tumor angiogenesis, the formation of new blood vessels, is a critical process for tumor growth, invasion, and metastasis. The VEGF/VEGFR-2 signaling pathway is a master regulator of this process.[6] (Pyridin-3-yl)urea derivatives exert their primary antiangiogenic effects by inhibiting the tyrosine kinase activity of VEGFR-2.[5]

Mechanism Breakdown:

• Binding and Inhibition: The inhibitor binds to the ATP pocket of the VEGFR-2 kinase domain, stabilizing the inactive DFG-out conformation.

• Blocking Autophosphorylation: This binding prevents the binding of ATP, thereby blocking the autophosphorylation of the receptor, which is the critical first step in signal transduction after ligand (VEGF) binding.

• Downstream Signal Blockade: Consequently, the entire downstream signaling cascade is abrogated. This includes the Ras/Raf/MEK/ERK pathway, which promotes cell proliferation, and the PI3K/Akt pathway, which is involved in cell survival and migration.

• Antiangiogenic Effect: The ultimate biological consequence is the inhibition of endothelial cell proliferation, migration, and tube formation, leading to a reduction in tumor vascularization, which starves the tumor of essential nutrients and oxygen.

Caption: Inhibition of the VEGFR-2 signaling pathway by a (Pyridin-3-yl)urea agent.

Conclusion and Future Perspectives

The (Pyridin-3-yl)urea scaffold has unequivocally established itself as a cornerstone in the development of targeted anticancer therapies. Its modular nature, accessible synthesis, and proven ability to potently inhibit key oncogenic kinases like VEGFR-2 make it an enduringly attractive platform for medicinal chemists. The research highlighted in this guide demonstrates that rational, structure-based design can yield compounds with sub-micromolar and even nanomolar potency against various cancer cell lines.[2][8][13]

The future of this chemical class lies in addressing the persistent challenges of cancer therapy. Key future directions include:

• Developing Multi-Targeted Agents: Designing single molecules that can potently inhibit multiple critical pathways (e.g., VEGFR, EGFR, c-Met) to overcome resistance mechanisms driven by pathway redundancy.[9]

• Improving Pharmacokinetic Properties: Optimizing compounds to enhance solubility, oral bioavailability, and metabolic stability, thereby improving their drug-like properties.

• Overcoming Resistance: Synthesizing novel analogs designed to inhibit mutated forms of kinases that are resistant to current therapies.

• Hybrid Drug Design: Integrating the (Pyridin-3-yl)urea scaffold with other pharmacophores or cytotoxic moieties to create hybrid molecules with novel mechanisms of action or enhanced tumor-targeting capabilities.[2]

By building upon the solid foundation of knowledge outlined here, the scientific community can continue to innovate and refine (Pyridin-3-yl)urea-based agents, bringing new hope to patients in the ongoing fight against cancer.

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• Ansari, M. F., et al. (2023). Structure-Guided Design of Benzothiazole and Benzimidazole-Based Urea Derivatives Curtailing Oncogenic Signaling via Multitarget Inhibition of VEGFR-2, EGFR, and c-Met. Journal of Medicinal Chemistry. Available from: [Link]

• Al-Ostath, O. A., et al. (2023). Integration of Hybridization Strategies in Pyridine–Urea Scaffolds for Novel Anticancer Agents: Design, Synthesis, and Mechanistic Insights. Pharmaceuticals, 16(11), 1541. Available from: [Link]

• Shi, L., et al. (2014). Synthesis and biological evaluation of a new series of 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives as new anticancer agents. Journal of Enzyme Inhibition and Medicinal Chemistry, 30(5), 723-728. Available from: [Link]

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• Abdel-Ghani, T. M., et al. (2022). Design, Synthesis, and Biological Evaluation of a Novel VEGFR-2 Inhibitor Based on a 1,2,5-Oxadiazole-2-Oxide Scaffold with MAPK Signaling Pathway Inhibition. Pharmaceuticals. Available from: [Link]

• Wang, L., et al. (2016). Design, Synthesis, Activity and Docking Study of Sorafenib Analogs Bearing Sulfonylurea Unit. Molecules, 21(11), 1564. Available from: [Link]

• Zhang, H., et al. (2021). Design, Synthesis and Anticancer Activity of a New Series of N-aryl-N′-[4-(pyridin-2-ylmethoxy)benzyl]urea Derivatives. Journal of the Chinese Chemical Society. Available from: [Link]

• Sun, C., et al. (2018). Design, synthesis and structure-activity relationship of diaryl-ureas with novel isoxazol[3,4-b]pyridine-3-amino-structure as multi-target inhibitors against receptor tyrosine kinase. Bioorganic & Medicinal Chemistry, 26(19), 5263-5275. Available from: [Link]

• Saleh, A., et al. (2021). Pyridine‐derived VEGFR‐2 inhibitors: Rational design, synthesis, anticancer evaluations, in silico ADMET profile, and molecular docking. Archiv der Pharmazie. Available from: [Link]

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• Zhang, Y., et al. (2018). Design, synthesis, and bioactivity evaluation of antitumor sorafenib analogues. Journal of Zhejiang University-SCIENCE B, 19(11), 886-898. Available from: [Link]

• Al-Bayati, F. I. H., et al. (2023). Synthesis, characterization, and antiproliferative evaluation of novel sorafenib analogs for the treatment of hepatocellular carcinoma. Journal of Advanced Pharmaceutical Technology & Research. Available from: [Link]

• Tzani, A., et al. (2023). Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics. ACS Omega. Available from: [Link]

• Parmar, D. R., et al. (2022). Discovery of New VEGFR-2 Inhibitors: Design, Synthesis, Anti-Proliferative Evaluation, Docking, and MD Simulation Studies. Pharmaceuticals. Available from: [Link]

• Sharma, P. C., et al. (2015). Role of Aryl Urea Containing Compounds in Medicinal Chemistry. Med chem, 5(11), 490-504. Available from: [Link]

• Yilmaz, V. T., et al. (2022). Synthesis of Sorafenib–Ruthenium Complexes, Investigation of Biological Activities and Applications in Drug Delivery Systems as an Anticancer Agent. Journal of Medicinal Chemistry. Available from: [Link]

• Guru, P., et al. (2015). Synthesis and In Vitro Antiproliferative Activity of New 1-Phenyl-3-(4-(pyridin-3-yl)phenyl)urea Scaffold-Based Compounds. Molecules. Available from: [Link]

• Kerru, N., et al. (2022). Role of heterocycles in inhibition of VEGFR-2 – a recent update (2019–2022). RSC Medicinal Chemistry. Available from: [Link]

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An In-depth Technical Guide to (Pyridin-3-yl)urea: Synthesis, Properties, and Applications in Drug Discovery

This guide provides a comprehensive technical overview of (Pyridin-3-yl)urea, a heterocyclic compound of significant interest in medicinal chemistry. We will delve into its core chemical and physical properties, present detailed synthetic methodologies, and explore its established role as a key pharmacophore in the development of targeted therapeutics, particularly in oncology. This document is intended for researchers, chemists, and professionals in the field of drug development.

Core Molecular Profile of N-(Pyridin-3-yl)urea

The fundamental entity, (Pyridin-3-yl)urea, will be defined in this guide as N-(pyridin-3-yl)urea. This structure consists of a urea molecule substituted with a single pyridine ring at the 3-position. It's important to distinguish this from its symmetrically substituted analog, 1,3-di(pyridin-3-yl)urea, which features two pyridin-3-yl groups.

The urea functional group is a cornerstone in medicinal chemistry, renowned for its capacity to form robust hydrogen bonds with biological targets.[1] The inclusion of a pyridine ring introduces a versatile aromatic system capable of participating in a variety of intermolecular interactions, which is a common feature in many pharmaceuticals.[2]

The calculated fundamental properties of N-(Pyridin-3-yl)urea are presented below. It is crucial to note that while some physical properties of related analogs are experimentally determined, specific empirical data for the monosubstituted N-(pyridin-in-3-yl)urea is not widely available. Therefore, some values are predicted based on its chemical structure and data from analogous compounds.

Property	Value	Source
IUPAC Name	N-(pyridin-3-yl)urea	-
Molecular Formula	C₆H₇N₃O	Calculated
Molecular Weight	137.14 g/mol	Calculated
CAS Number	Not assigned	-
Appearance	Expected to be a solid at room temperature	Predicted
Boiling Point	High, likely to decompose before boiling	Predicted
Solubility	Expected to be soluble in polar organic solvents (e.g., DMSO, DMF) and sparingly soluble in water	Predicted

Synthesis of (Pyridin-3-yl)urea Scaffolds

The synthesis of unsymmetrical ureas, such as N-(pyridin-3-yl)urea and its derivatives, is a well-established process in organic chemistry. A common and highly effective method involves the reaction of an amine with an isocyanate. For the synthesis of pyridyl ureas, safer and more efficient alternatives to hazardous reagents like phosgene are preferred.

Recommended Synthetic Approach: The CDI-Mediated Pathway

A robust and safer method for synthesizing pyridyl ureas utilizes N,N'-Carbonyldiimidazole (CDI) as a coupling reagent.[1] CDI is a crystalline solid that is commercially available and circumvents the use of toxic phosgene and its byproducts.[1] An even more advanced, environmentally friendly approach involves a solvent-free mechanochemical process, such as ball-milling, which can produce high yields in a short reaction time.[3]

The general workflow for the synthesis of a substituted (Pyridin-3-yl)urea is outlined below:

Caption: Synthetic workflow for substituted (Pyridin-3-yl)ureas.

Detailed Experimental Protocol

The following is a generalized, self-validating protocol for the synthesis of substituted (pyridin-3-yl)ureas based on established methodologies.[4]

Materials:

• Substituted 3-aminopyridine (1.0 eq)

• Substituted isocyanate or corresponding amine for CDI-mediated synthesis (1.1 eq)

• N,N'-Carbonyldiimidazole (CDI) (if applicable, 1.1 eq)

• Anhydrous tetrahydrofuran (THF) or other suitable aprotic solvent

• Diisopropylethylamine (DIPEA) (optional, as a non-nucleophilic base)

Procedure:

• Activation of the Amine (CDI method):

  • In a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the substituted 3-aminopyridine in anhydrous THF.

  • Add CDI portion-wise to the solution at room temperature.

  • Stir the reaction mixture for 1-2 hours at room temperature to form the reactive pyridyl-imidazole carbamate intermediate. Progress can be monitored by Thin Layer Chromatography (TLC).

• Urea Formation:

  • To the solution containing the intermediate, add the desired aryl or alkyl amine.

  • If the amine salt is used, add a non-nucleophilic base like DIPEA to liberate the free amine.

  • Heat the reaction mixture to 60-70 °C and stir for 12-24 hours, or until TLC analysis indicates the consumption of the starting material.

• Work-up and Purification:

  • Upon completion, cool the reaction mixture to room temperature.

  • Evaporate the solvent under reduced pressure.

  • The crude residue can be purified by silica gel column chromatography or by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield the pure (Pyridin-3-yl)urea derivative.

Self-Validation: The purity and identity of the final product should be confirmed by analytical techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and melting point analysis.

Physicochemical and Spectroscopic Properties

The chemical behavior of (Pyridin-3-yl)urea is dictated by its constituent functional groups. The urea moiety acts as both a hydrogen bond donor (N-H) and acceptor (C=O), while the pyridine ring is a weakly basic aromatic system.

Predicted Spectroscopic Characteristics

Spectroscopic Method	Predicted Characteristics
¹H NMR	Aromatic protons on the pyridine ring are expected in the δ 7.0-8.5 ppm region. The N-H protons of the urea linkage will likely appear as broad signals in the δ 8.5-10.0 ppm range.
¹³C NMR	The carbonyl carbon of the urea group is anticipated to have a resonance around δ 153-155 ppm. Aromatic carbon signals are expected between δ 110-150 ppm.
IR Spectroscopy	A strong absorption band for the C=O stretch of the urea group is expected around 1640-1680 cm⁻¹. N-H stretching vibrations should be visible in the 3200-3400 cm⁻¹ region.
Mass Spectrometry	A molecular ion peak [M+H]⁺ for N-(pyridin-3-yl)urea would be observed at m/z 138.0662.

Applications in Drug Discovery and Development

The pyridyl-urea scaffold is a "privileged" structure in medicinal chemistry, particularly in the design of kinase inhibitors.[2] Kinases are a class of enzymes that play a critical role in cellular signaling pathways, and their dysregulation is a hallmark of many diseases, including cancer.

Role as Kinase Inhibitors

Many small molecule kinase inhibitors incorporate a pyridyl-urea moiety to effectively bind to the ATP-binding pocket of the target kinase. The urea group typically forms key hydrogen bonds with the "hinge region" of the kinase, a critical interaction for potent inhibition. The pyridine ring can then occupy adjacent hydrophobic pockets and provide a vector for further substitution to enhance potency and selectivity.

Several approved anticancer drugs, such as Sorafenib and Regorafenib, feature a related phenyl-urea core structure that functions in a similar manner.[2] Research has demonstrated that pyridine-urea derivatives can exhibit potent inhibitory activity against various kinases, including Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and Apoptosis Signal-regulating Kinase 1 (ASK1).[2][5]

Caption: Role of the pyridyl-urea scaffold in kinase inhibition.

Anticancer and Anti-proliferative Activity

Numerous studies have reported the synthesis and evaluation of (Pyridin-3-yl)urea derivatives as potent anticancer agents.[2] For instance, certain pyridine-ureas have shown excellent anti-proliferative activity against breast cancer cell lines, in some cases exceeding the potency of standard chemotherapeutic agents like Doxorubicin.[2] The mechanism of action is often tied to the inhibition of key kinases involved in tumor growth, angiogenesis, and metastasis.

The versatility of the pyridyl-urea scaffold allows for extensive structure-activity relationship (SAR) studies, where modifications to the pyridine ring or the other urea substituent can be systematically explored to optimize anticancer efficacy and pharmacokinetic properties.[6]

Conclusion

(Pyridin-3-yl)urea is a valuable building block in modern medicinal chemistry. Its straightforward synthesis, combined with the favorable drug-like properties conferred by the urea and pyridine moieties, has established it as a key scaffold in the development of targeted therapies. The proven success of this chemical motif in producing potent kinase inhibitors underscores its continued importance for researchers and scientists in the ongoing pursuit of novel therapeutics for cancer and other diseases.

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Whitepaper: The Therapeutic Potential of Pyridine-Urea Compounds in Oncology: A Technical Guide for Drug Development

Abstract: The pyridine-urea scaffold has emerged as a privileged structure in modern oncology, forming the backbone of several potent multi-kinase inhibitors. This guide provides an in-depth exploration of the therapeutic rationale, mechanism of action, and preclinical evaluation workflow for this important class of compounds. We delve into the structure-activity relationships that govern their inhibitory power, detail the key oncogenic pathways they disrupt, and provide validated, step-by-step protocols for their assessment. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage the therapeutic potential of pyridine-urea derivatives in the fight against cancer.

The Pyridine-Urea Motif: A Cornerstone of Modern Kinase Inhibition

The confluence of a pyridine ring and a urea linker creates a molecular scaffold with exceptional utility in oncology drug discovery. This is not by accident but a result of specific chemical properties that facilitate high-affinity binding to the ATP-binding pocket of various protein kinases. The pyridine moiety, a nitrogen-containing heterocycle, can act as a hydrogen bond acceptor, while the urea group provides a rigid yet versatile linker that donates two hydrogen bonds. This dual-action binding motif is central to the function of many successful kinase inhibitors.

Numerous pyridine derivatives have been developed to inhibit a wide range of cancer-related targets, including receptor tyrosine kinases (RTKs), serine/threonine kinases, and others.[1] The urea linkage, in particular, is a key determinant of the multi-kinase inhibitory profile seen in compounds like Sorafenib, which targets the RAF/MEK/ERK pathway and VEGFR, thereby simultaneously blocking tumor cell proliferation and angiogenesis.[2][3] The development of novel pyridine-urea hybrids continues to be a highly active area of research, with many new compounds showing potent submicromolar anticancer activity against breast, colon, and other cancer cell lines.[4][5]

Mechanism of Action: Dual Blockade of Proliferation and Angiogenesis

The primary therapeutic value of pyridine-urea compounds lies in their ability to act as multi-targeted kinase inhibitors. By simultaneously blocking several key signaling nodes, they can overcome the robustness and redundancy inherent in cancer cell signaling networks. The two most critical pathways targeted are the RAF/MEK/ERK (MAPK) pathway, which drives cell proliferation, and the VEGFR pathway, which is essential for tumor angiogenesis.

Inhibition of the RAF/MEK/ERK Pathway

The RAF/MEK/ERK pathway is a central signaling cascade that relays extracellular signals to the nucleus, regulating gene expression and driving cell division. Mutations in components of this pathway, particularly BRAF (e.g., BRAFV600E), are common in many cancers, leading to constitutive pathway activation. Pyridine-urea compounds like Sorafenib function as Type II inhibitors, binding to the inactive conformation of RAF kinases and preventing their activation. This blockade halts the downstream signaling cascade, ultimately leading to cell cycle arrest and apoptosis.

RAF/MEK/ERK Signaling Pathway Inhibition.

Inhibition of the VEGFR Pathway and Angiogenesis

Angiogenesis, the formation of new blood vessels, is critical for tumor growth and metastasis. Tumors secrete growth factors, primarily Vascular Endothelial Growth Factor (VEGF), which binds to its receptor (VEGFR) on endothelial cells.[1] This triggers a signaling cascade that promotes endothelial cell proliferation, migration, and tube formation. Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a crucial mediator of this process.[1] Pyridine-urea compounds effectively inhibit the kinase activity of VEGFR-2, thereby cutting off the tumor's blood supply, leading to nutrient deprivation and necrosis.

VEGFR-2 Signaling Pathway Inhibition.

Preclinical Evaluation Workflow: A Self-Validating System

A rigorous, multi-stage evaluation process is essential to identify and validate promising pyridine-urea candidates. This workflow is designed as a self-validating system, where each stage provides the rationale for proceeding to the next, ensuring that only the most promising compounds advance.

Preclinical Drug Discovery and Evaluation Workflow.

In Vitro Evaluation: From Target to Cell

A. Kinase Inhibition Assay (Biochemical Potency)

• Causality & Rationale: This is the first critical step to confirm that a synthesized compound directly interacts with and inhibits the intended kinase target (e.g., VEGFR-2, BRAF, c-Met). It measures the compound's potency (IC50) in a cell-free system, isolating the drug-target interaction from cellular complexities. A low nanomolar to micromolar IC50 value is the desired outcome to justify further investigation.

• Detailed Protocol: VEGFR-2 Kinase Assay (Example)

  • Principle: A time-resolved fluorescence resonance energy transfer (TR-FRET) assay is commonly used. It measures the phosphorylation of a substrate peptide by the kinase. Inhibition of the kinase results in a decreased FRET signal.

  • Materials: Recombinant human VEGFR-2 enzyme, biotinylated substrate peptide, ATP, Europium-labeled anti-phosphotyrosine antibody, and Streptavidin-Allophycocyanin (SA-APC).

  • Procedure:

    • Prepare a serial dilution of the pyridine-urea test compound in DMSO, then dilute further in assay buffer.

    • In a 384-well microplate, add 2 µL of the compound dilution.

    • Add 4 µL of VEGFR-2 enzyme and biotinylated substrate solution to each well.

    • Incubate for 15 minutes at room temperature to allow compound binding.

    • Initiate the kinase reaction by adding 4 µL of ATP solution.

    • Incubate for 1 hour at room temperature.

    • Stop the reaction by adding EDTA.

    • Add the detection reagents (Europium-labeled antibody and SA-APC) and incubate for 1 hour.

    • Read the plate on a TR-FRET-compatible plate reader.

    • Calculate IC50 values by fitting the dose-response curve using non-linear regression.

B. Cell Viability / Cytotoxicity Assay (Cellular Efficacy)

• Causality & Rationale: After confirming target engagement, it is crucial to determine if this translates to an anti-proliferative or cytotoxic effect in cancer cells.[6] Viability assays measure the overall health of a cell population after drug treatment.[7] The Sulforhodamine B (SRB) assay is a robust method that measures total protein content, reflecting the number of viable cells.[8]

• Detailed Protocol: Sulforhodamine B (SRB) Assay

  • Principle: SRB is a bright pink aminoxanthene dye that binds stoichiometrically to basic amino acids in cellular proteins under mildly acidic conditions. The amount of bound dye is proportional to the total protein mass and thus to the cell number.

  • Materials: Cancer cell lines (e.g., MCF-7 for breast, HCT116 for colon), culture medium, test compounds, Trichloroacetic acid (TCA), SRB solution, Tris-base solution.

  • Procedure:

    • Seed cells in a 96-well plate at an appropriate density (e.g., 5,000 cells/well) and allow them to adhere overnight.

    • Treat the cells with a serial dilution of the pyridine-urea compound for a specified duration (e.g., 48 or 72 hours).[9]

    • After incubation, gently add 50 µL of cold 50% (w/v) TCA to each well to fix the cells, and incubate for 1 hour at 4°C.

    • Wash the plates five times with slow-running tap water to remove TCA and dead cells. Air dry the plates completely.

    • Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and stain for 30 minutes at room temperature.

    • Quickly wash the plates five times with 1% (v/v) acetic acid to remove unbound dye. Air dry the plates.

    • Add 200 µL of 10 mM Tris-base solution (pH 10.5) to each well to solubilize the protein-bound dye.

    • Shake the plate for 5-10 minutes on a mechanical shaker.

    • Read the absorbance at 510 nm using a microplate reader.

    • Calculate the percentage growth inhibition (GI50) or IC50 value relative to untreated controls.

In Vivo Evaluation: From Cell to System

A. Xenograft Tumor Model (In Vivo Efficacy)

• Causality & Rationale: The ultimate preclinical test is whether a compound can inhibit tumor growth in a living organism. Xenograft models, where human cancer cells are implanted into immunodeficient mice, are the industry standard. This step validates the compound's efficacy, considering complex factors like bioavailability, metabolism, and tumor microenvironment interactions. A significant reduction in tumor volume compared to a vehicle-treated control group is the primary endpoint.

• Detailed Protocol: Human Tumor Xenograft Study

  • Principle: Human cancer cells are injected subcutaneously into immunodeficient mice. Once tumors are established, mice are treated with the test compound, and tumor growth is monitored over time.

  • Materials: Immunodeficient mice (e.g., athymic Nude or NSG), relevant human cancer cell line (e.g., A549, HCT116), Matrigel (optional), test compound formulated in a suitable vehicle, calipers.

  • Procedure:

    • Implant 1-10 million cancer cells, often mixed with Matrigel, subcutaneously into the flank of each mouse.

    • Monitor the mice regularly until tumors reach a palpable, measurable size (e.g., 100-200 mm³).

    • Randomize the mice into treatment groups (e.g., vehicle control, positive control like Sorafenib, and test compound groups at different doses).

    • Administer the treatment (e.g., via oral gavage or intraperitoneal injection) according to a predetermined schedule (e.g., daily for 21 days).

    • Measure tumor dimensions with calipers 2-3 times per week and calculate tumor volume (Volume = 0.5 x Length x Width²).

    • Monitor animal body weight and overall health as a measure of toxicity.

    • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histology, biomarker analysis).

    • Compare the tumor growth curves between the treatment and control groups to determine efficacy.

Data Snapshot: Potency of Novel Pyridine-Urea Compounds

Recent research has yielded several highly potent pyridine-urea derivatives. These compounds demonstrate significant growth inhibitory activity across various cancer cell lines, often targeting VEGFR-2.

Compound ID	Target Cancer Cell Line	Assay Duration	Potency (GI50 / IC50)	Primary Target(s)	Reference
8a	MCF-7 (Breast)	-	0.06 µM (GI50)	VEGFR-2	[4][5]
8h	HCT116 (Colon)	-	0.33 µM (GI50)	VEGFR-2	[4][5]
8e	MCF-7 (Breast)	72 hours	0.11 µM (IC50)	VEGFR-2	[9][10]
8n	MCF-7 (Breast)	72 hours	0.80 µM (IC50)	VEGFR-2	[9][10]
8e	VEGFR-2 (Biochemical)	-	3.93 µM (IC50)	VEGFR-2	[8][9][10]
17	PC-3 (Prostate)	-	Low µM range	Not specified	[11]
18	c-Met (Biochemical)	-	0.021 µM (IC50)	c-Met, VEGFR-2	[12]
12a	HepG2, HT-29, MCF-7	-	Potent activity	Not specified	[13]

This table summarizes data from multiple sources for illustrative purposes. Direct comparison of absolute values should be made with caution due to potential variations in assay conditions.

Future Directions and Conclusion

The pyridine-urea scaffold remains a highly fertile ground for the discovery of next-generation anticancer agents. The future of this field lies in several key areas:

• Improving Selectivity: Designing compounds that inhibit a specific, desired set of kinases to minimize off-target toxicity.

• Overcoming Resistance: Developing derivatives that are effective against tumors that have acquired resistance to first-generation inhibitors.

• Novel Hybrids: Integrating the pyridine-urea motif with other pharmacophores to create hybrid molecules with multiple mechanisms of action.[4][5]

References

• Elkotamy, M. S., Elgohary, M. K., Alkabbani, M. A., Binjubair, F. A., Abdel-Aziz, H. A., & Naggar, M. E. (n.d.). Structures of some pyridine-/urea-based anticancer agents reported by... ResearchGate. [Link]

• (2025). Structure-Guided Design of Benzothiazole and Benzimidazole- Based Urea Derivatives Curtailing Oncogenic Signaling via. American Chemical Society. [Link]

• El-Naggar, M., et al. (2018). Pyridine-Ureas as Potential Anticancer Agents: Synthesis and In Vitro Biological Evaluation. Molecules, 23(6), 1459. [Link]

• Al-Warhi, T., et al. (2023). Integration of Hybridization Strategies in Pyridine–Urea Scaffolds for Novel Anticancer Agents: Design, Synthesis, and Mechanistic Insights. Pharmaceuticals, 16(11), 1582. [Link]

• Grivas, P., et al. (2026). Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics. ACS Omega. [Link]

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• Bagdanoff, J. T., et al. (2016). Discovery of 1-(1H-Pyrazolo[4,3-c]pyridin-6-yl)urea Inhibitors of Extracellular Signal-Regulated Kinase (ERK) for the Treatment of Cancers. Journal of Medicinal Chemistry, 59(13), 6195-6211. [Link]

• Ghorab, M. M., et al. (2019). Synthesis of Novel Pyridine Bearing Biologically Active Imidiazolyl, Pyrazolyl, Oxa/thiadiazolyl and Urea Derivatives as Promising Anticancer Agents. PubMed. [Link]

• (n.d.). PharmGKB summary: Sorafenib Pathways. PMC - NIH. [Link]

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• Blake, J. F., et al. (2016). Targeting KRAS Mutant Cancers via Combination Treatment: Discovery of a Pyridopyridazinone pan-RAF Kinase Inhibitor. PMC - NIH. [Link]

• Lu, T., et al. (2018). Design, synthesis and structure-activity relationship of diaryl-ureas with novel isoxazol[3,4-b]pyridine-3-amino-structure as multi-target inhibitors against receptor tyrosine kinase. Bioorganic & Medicinal Chemistry, 26(16), 4649-4660. [Link]

• (2024). What is the mechanism of Sorafenib Tosylate? Patsnap Synapse. [Link]

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Protocols & Analytical Methods

Application Notes: A Protocol for In Vitro Kinase Inhibition Assays Using (Pyridin-3-yl)urea Derivatives

Introduction: The Central Role of Kinases and the Rise of (Pyridin-3-yl)urea Inhibitors

Protein kinases are a vast and crucial family of enzymes that act as central nodes in cellular signaling pathways.[1] They catalyze the transfer of a phosphate group from ATP to specific substrate proteins, a post-translational modification known as phosphorylation.[2] This seemingly simple act governs a multitude of cellular processes, including proliferation, differentiation, apoptosis, and metabolism. Consequently, dysregulation of kinase activity is a hallmark of numerous diseases, most notably cancer, making kinases premier targets for therapeutic intervention.[1]

The (Pyridin-3-yl)urea scaffold has emerged as a highly effective pharmacophore in the development of potent and selective kinase inhibitors.[3][4] These compounds typically function as Type II inhibitors, binding to the inactive conformation of the kinase and blocking the ATP-binding site.[5] A prime example is Sorafenib, a multi-kinase inhibitor bearing this moiety, approved for the treatment of various cancers.[3][6] The core urea group forms critical hydrogen bonds with the kinase hinge region, while the pyridine rings occupy adjacent hydrophobic pockets, enabling high-affinity binding and potent inhibition.[5][7]

This application note provides a detailed, field-proven protocol for determining the inhibitory potential of (Pyridin-3-yl)urea compounds against a representative receptor tyrosine kinase, Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), using a robust, non-radioactive, luminescence-based in vitro assay. The principles and methodologies described herein are broadly applicable to other kinases and inhibitors within this chemical class.

Principle of the Assay: Quantifying Kinase Activity through ADP Formation

The protocol detailed below utilizes the ADP-Glo™ Kinase Assay, a highly sensitive and reliable method for measuring kinase activity.[8][9][10] The assay quantifies the amount of ADP produced during the kinase reaction, which is directly proportional to the enzyme's activity. In the presence of an effective inhibitor, kinase activity is reduced, leading to a decrease in ADP production.

The assay is performed in two steps:

• Kinase Reaction: The kinase (e.g., VEGFR-2) is incubated with its substrate, ATP, and the (Pyridin-3-yl)urea inhibitor. The kinase phosphorylates the substrate, consuming ATP and generating ADP.

• ADP Detection: After the kinase reaction, a reagent is added to terminate the enzymatic reaction and deplete the remaining ATP. Subsequently, a second reagent is introduced to convert the newly formed ADP back into ATP, which then fuels a luciferase/luciferin reaction, generating a luminescent signal. This signal is directly proportional to the initial kinase activity.

This "glow-type" luminescent assay offers a stable signal and is less prone to interference from colored or fluorescent compounds compared to other methods.[11]

Visualizing the Inhibition Pathway and Assay Workflow

To better understand the underlying biological process and the experimental procedure, the following diagrams illustrate the targeted signaling pathway and the assay workflow.

Caption: Mechanism of (Pyridin-3-yl)urea inhibition of VEGFR-2 signaling.

Caption: Workflow for the in vitro kinase inhibition assay.

Detailed Experimental Protocol

This protocol is designed for a 384-well plate format, suitable for high-throughput screening.[12] Adjust volumes accordingly for 96-well plates.

I. Materials and Reagents

• Kinase: Recombinant human VEGFR-2 (active).

• Substrate: Poly(Glu, Tyr) 4:1 or a specific peptide substrate.

• Inhibitor: (Pyridin-3-yl)urea compound (e.g., Sorafenib) dissolved in 100% DMSO.

• ATP: Adenosine 5'-triphosphate, disodium salt.

• Assay Kit: ADP-Glo™ Kinase Assay Kit.

• Buffer: Kinase reaction buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).

• Plates: White, opaque 384-well assay plates.

• Instrumentation: Multichannel pipettors, plate shaker, and a luminometer.

II. Reagent Preparation

• Kinase Reaction Buffer: Prepare a 1X working solution of the kinase reaction buffer. It is crucial to maintain consistent pH and ionic strength for reproducible results.[13][14]

• ATP Solution: Prepare a stock solution of ATP in kinase reaction buffer. The final concentration in the assay should be at or near the Michaelis-Menten constant (Km) for the kinase to ensure sensitive detection of ATP-competitive inhibitors.

• Kinase Solution: Dilute the recombinant VEGFR-2 enzyme to the desired working concentration in kinase reaction buffer. The optimal enzyme concentration should be determined empirically to ensure the reaction is in the linear range (typically <20% substrate conversion).

• Substrate Solution: Dissolve the substrate in the kinase reaction buffer to the desired final concentration.

• (Pyridin-3-yl)urea Inhibitor Dilutions: Perform a serial dilution of the inhibitor stock solution in 100% DMSO. A common starting range is from 10 mM down to the low nanomolar range. Then, dilute these DMSO stocks into the kinase reaction buffer to create the final working solutions for the assay. The final DMSO concentration in the assay well should be kept constant and low (≤1%) to avoid affecting enzyme activity.[11]

III. Assay Procedure

• Dispense Reagents:

  • Add 2.5 µL of the diluted (Pyridin-3-yl)urea inhibitor or vehicle control (DMSO in kinase buffer) to the appropriate wells of the 384-well plate.

  • Add 2.5 µL of a mixture containing the kinase and substrate to each well.

  • Controls:

    • No Enzyme Control: Wells containing substrate, ATP, and vehicle, but no kinase.

    • No Inhibitor Control (Max Activity): Wells containing kinase, substrate, ATP, and vehicle.

• Initiate Kinase Reaction:

  • Add 5 µL of the ATP solution to each well to start the reaction.

  • Mix the plate gently on a plate shaker for 30 seconds.

• Incubation:

  • Incubate the plate at 30°C for 60 minutes. The incubation time should be optimized to remain within the linear range of the reaction.

• Stop Reaction and Deplete ATP:

  • Add 5 µL of ADP-Glo™ Reagent to each well.

  • Mix on a plate shaker for 30 seconds.

  • Incubate at room temperature for 40 minutes.

• Generate Luminescent Signal:

  • Add 10 µL of Kinase Detection Reagent to each well.

  • Mix on a plate shaker for 30 seconds.

  • Incubate at room temperature for 30-60 minutes to allow the luminescent signal to stabilize.

• Measure Luminescence:

  • Read the plate using a luminometer.

Data Analysis and Interpretation

The primary goal of the data analysis is to determine the half-maximal inhibitory concentration (IC50) of the (Pyridin-3-yl)urea compound. This value represents the concentration of the inhibitor required to reduce the kinase activity by 50%.

I. Data Normalization

• Subtract the average luminescent signal of the "No Enzyme Control" from all other wells to correct for background.

• Normalize the data by expressing the remaining activity as a percentage of the "No Inhibitor Control" (maximum activity), which is set to 100%.

  % Activity = (Signal_inhibitor - Signal_no_enzyme) / (Signal_max_activity - Signal_no_enzyme) * 100

II. IC50 Curve Fitting

• Plot the % Activity against the logarithm of the inhibitor concentration.

• Fit the data using a non-linear regression model (sigmoidal dose-response with variable slope). Most data analysis software (e.g., GraphPad Prism) can perform this calculation.[15]

• The IC50 is the inhibitor concentration that corresponds to 50% inhibition on the fitted curve.

Caption: Data analysis workflow for IC50 determination.

Quantitative Data Summary

The following table provides a summary of typical concentrations and conditions for this assay. These should be optimized for each specific kinase-inhibitor pair.

Parameter	Recommended Range/Value	Rationale
Kinase (VEGFR-2)	1-10 ng/well	Empirically determined for linear reaction kinetics.
Substrate	0.1-1 mg/mL (Poly(Glu,Tyr))	Should be at or above its Km for the kinase.
ATP	10-100 µM	Near the Km of the kinase for sensitive inhibition detection.
(Pyridin-3-yl)urea	0.1 nM - 100 µM	A wide range to ensure a complete dose-response curve.
Final DMSO	≤ 1%	Minimizes solvent effects on enzyme activity.
Reaction Time	30-90 minutes	Optimized to ensure <20% substrate consumption.
Temperature	30°C	Optimal for most kinase activities.
Plate Format	384-well, opaque	Suitable for HTS and luminescence detection.

Trustworthiness and Self-Validation

To ensure the integrity and reproducibility of the results, the following quality control measures are essential:

• Z'-Factor Calculation: For high-throughput applications, calculate the Z'-factor to assess the quality and robustness of the assay. A Z'-factor > 0.5 indicates an excellent assay.

• Reproducibility: Run experiments in triplicate to ensure the precision of the measurements.

• Reference Inhibitor: Include a known inhibitor of the target kinase (e.g., a well-characterized compound like Sorafenib for VEGFR-2) as a positive control to validate the assay's performance.[3]

• Counter-Screening: Be aware of potential compound interference. Compounds that inhibit luciferase or interfere with the ATP/ADP cycle can produce false positives.[11] These should be identified through appropriate counter-screens.

Conclusion

This application note provides a comprehensive and robust protocol for the in vitro evaluation of (Pyridin-3-yl)urea compounds as kinase inhibitors. By carefully controlling experimental variables and employing a highly sensitive detection method, researchers can obtain reliable and reproducible IC50 values. This information is critical for the structure-activity relationship (SAR) studies that drive the optimization of lead compounds in the drug discovery pipeline. While this biochemical assay is a cornerstone of early-stage discovery, it is important to remember that promising hits should be further validated in cell-based assays to assess their activity in a more physiologically relevant context.[16]

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• 16. reactionbiology.com [reactionbiology.com]

How to perform an MTT assay to test (Pyridin-3-yl)urea cytotoxicity

Application Notes and Protocols

Topic: High-Throughput Screening for (Pyridin-3-yl)urea Cytotoxicity Using the MTT Colorimetric Assay

Audience: Researchers, scientists, and drug development professionals.

Introduction: Quantifying Cytotoxicity in Drug Discovery

The evaluation of a compound's cytotoxic potential is a cornerstone of preclinical drug development and toxicological screening. (Pyridin-3-yl)urea and its derivatives represent a class of small molecules with significant therapeutic interest, particularly in oncology, where they have been investigated as inhibitors of various protein kinases.[1][2] Many urea-containing compounds have demonstrated potent anti-proliferative and cytotoxic activity against cancer cell lines.[3][4][5] Therefore, a reliable, scalable, and quantitative method is required to assess their impact on cell viability.

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely adopted colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[6][7] This application note provides a comprehensive, field-tested protocol for determining the cytotoxic effects and the half-maximal inhibitory concentration (IC50) of (Pyridin-3-yl)urea using the MTT assay. It emphasizes the causality behind experimental choices to ensure data integrity and reproducibility.

The Biochemical Principle of the MTT Assay

The MTT assay's utility is grounded in the metabolic activity of living cells. The central principle is the enzymatic reduction of the water-soluble, yellow tetrazolium salt MTT into an insoluble, purple formazan product.[6] This conversion is primarily accomplished by NAD(P)H-dependent cellular oxidoreductase enzymes located in the mitochondria.[6]

Because this reduction only occurs in metabolically active, viable cells, the quantity of formazan produced is directly proportional to the number of living cells in the culture well.[6] The insoluble formazan crystals are then solubilized using an organic solvent, such as Dimethyl Sulfoxide (DMSO), creating a colored solution whose absorbance can be quantified using a spectrophotometer.[6][8] A decrease in the absorbance signal in treated cells compared to untreated controls indicates a loss of viability and the cytotoxic effect of the test compound.

Caption: Biochemical conversion of MTT to formazan by viable cells.

Comprehensive Protocol: MTT Assay for (Pyridin-3-yl)urea

This protocol is optimized for a 96-well plate format, which is ideal for generating the dose-response curves necessary for IC50 determination.

Materials and Reagents

Equipment:

• Humidified CO₂ Incubator (37°C, 5% CO₂)

• Laminar Flow Hood (Sterile)

• Microplate Spectrophotometer/Reader (capable of reading at 570 nm)

• Inverted Microscope

• Multichannel Pipettes (8 or 12-channel)

• Standard Laboratory Pipettes (P20, P200, P1000)

• Sterile Pipette Tips

• Orbital Shaker

Consumables & Reagents:

• Cell Line: Appropriate cancer or normal cell line (e.g., MCF-7, A549, HEK293).

• (Pyridin-3-yl)urea: Test compound.

• Complete Cell Culture Medium: As required for the chosen cell line (e.g., DMEM or RPMI-1640) supplemented with Fetal Bovine Serum (FBS) and Penicillin-Streptomycin.

• MTT Reagent: (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) powder.

• Phosphate-Buffered Saline (PBS): Sterile, pH 7.4.

• Dimethyl Sulfoxide (DMSO): Anhydrous, cell culture grade.

• Sterile 96-well flat-bottom cell culture plates.

• Sterile Reagent Reservoirs.

Reagent Preparation

• MTT Stock Solution (5 mg/mL):

  • Aseptically weigh out MTT powder and dissolve it in sterile PBS to a final concentration of 5 mg/mL.[9]

  • Mix thoroughly by vortexing until fully dissolved.

  • Sterilize the solution by passing it through a 0.22 µm syringe filter into a sterile, light-protecting tube (e.g., wrapped in aluminum foil).

  • Store at -20°C for up to 6 months. Avoid repeated freeze-thaw cycles. Storing at 4°C is only recommended for a few days.[9]

• (Pyridin-3-yl)urea Stock Solution (e.g., 100 mM):

  • Causality: Pyridine-urea compounds often exhibit low aqueous solubility.[10] Therefore, a potent organic solvent is required. DMSO is the standard choice as it is miscible with culture medium and generally well-tolerated by cells at low final concentrations (<0.5%).

  • Calculate the required mass of (Pyridin-3-yl)urea to prepare a high-concentration stock (e.g., 100 mM) in anhydrous DMSO.

  • Store the stock solution at -20°C.

Experimental Workflow

The entire procedure, from cell seeding to data acquisition, requires careful planning and execution to ensure consistency and minimize variability.

Caption: Step-by-step experimental workflow for the MTT cytotoxicity assay.

Step-by-Step Protocol

Phase 1: Cell Seeding (Day 0)

• Cell Preparation: Harvest cells that are in the logarithmic growth phase. This is crucial as cells in this phase have high metabolic activity and provide a robust signal. Prepare a single-cell suspension in complete culture medium.

• Cell Counting: Perform an accurate cell count using a hemocytometer or automated cell counter.

• Seeding: Dilute the cell suspension to the optimal seeding density. This density is cell-line dependent and must be determined empirically, typically ranging from 1,000 to 100,000 cells per well.[11] Seed 100 µL of the cell suspension into each well of a 96-well plate.

  • Expert Insight: To mitigate the "edge effect"—where wells on the perimeter of the plate evaporate faster leading to variability—do not use the outer wells for experimental samples. Instead, fill them with 100-200 µL of sterile PBS or medium.

• Incubation: Incubate the plate for 24 hours at 37°C, 5% CO₂ to allow cells to adhere and resume normal growth.[6]

Phase 2: Compound Treatment (Day 1)

• Prepare Dilutions: Prepare a serial dilution of the (Pyridin-3-yl)urea stock solution in complete culture medium. Start with the highest desired concentration and perform 2-fold or 10-fold dilutions to cover a wide range (e.g., from 100 µM to 0.01 µM).

• Establish Controls (Critical for Data Integrity):

  • Untreated Control: Wells with cells treated only with complete culture medium. This represents 100% viability.

  • Vehicle Control: Wells with cells treated with medium containing the same final concentration of DMSO as the highest compound concentration. This ensures that any observed cytotoxicity is not due to the solvent.

  • Blank Control: Wells containing only culture medium (no cells). This is used for background absorbance correction.

• Treatment: Carefully remove the old medium from the wells. Add 100 µL of the appropriate compound dilution, vehicle control, or untreated control medium to each well. Use at least triplicate wells for each condition to ensure statistical validity.[12]

• Incubation: Return the plate to the incubator for the desired exposure time (e.g., 24, 48, or 72 hours).[6]

Phase 3: MTT Assay and Measurement (End of Treatment Period)

• MTT Addition: At the end of the incubation period, add 10 µL of the 5 mg/mL MTT stock solution to each well (for a final concentration of ~0.5 mg/mL).[8][13]

  • Causality: Some culture media containing phenol red can interfere with absorbance readings. While the final solubilization step often mitigates this, for maximum accuracy, you can replace the treatment medium with 100 µL of fresh, phenol red-free medium before adding MTT.[6]

• Incubation: Incubate the plate for 2 to 4 hours at 37°C.[11] During this time, viable cells will produce visible intracellular purple formazan crystals. Check for crystal formation periodically under a microscope.

• Formazan Solubilization:

  • Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals attached to the bottom.[6]

  • Add 100 µL of DMSO to each well to dissolve the crystals.[8][11]

• Mixing and Reading: Place the plate on an orbital shaker for 15 minutes to ensure complete solubilization of the formazan.[9] Measure the absorbance (Optical Density, OD) of each well using a microplate reader at a wavelength of 570 nm.[11]

Data Analysis and Interpretation

Calculating Percent Viability

The primary output is the percentage of viable cells in the treated groups relative to the untreated control.

• Background Correction: Calculate the average absorbance from the Blank Control wells. Subtract this average from the absorbance reading of all other wells.[6]

  • Corrected Absorbance = OD_sample - OD_blank_avg

• Calculate Percent Viability: Normalize the corrected absorbance of the treated wells to the corrected absorbance of the vehicle control wells.

  • % Viability = (Corrected Absorbance_Treated / Corrected Absorbance_Vehicle Control) x 100 [6]

Example Data Table

(Pyridin-3-yl)urea (µM)	Replicate 1 (OD)	Replicate 2 (OD)	Replicate 3 (OD)	Average OD	Corrected OD (Avg OD - 0.05)	% Viability
Blank	0.051	0.049	0.050	0.050	-	-
Vehicle (0 µM)	1.255	1.245	1.250	1.250	1.200	100.0%
0.1	1.198	1.210	1.201	1.203	1.153	96.1%
1	0.952	0.968	0.960	0.960	0.910	75.8%
10	0.645	0.665	0.650	0.653	0.603	50.3%
50	0.210	0.205	0.215	0.210	0.160	13.3%
100	0.088	0.092	0.090	0.090	0.040	3.3%

Determining the IC50 Value

The IC50 (Inhibitory Concentration 50) is the concentration of a drug that is required to inhibit a biological process by 50%.[14] In this context, it is the concentration of (Pyridin-3-yl)urea that reduces cell viability by 50%.

• Plot a Dose-Response Curve: Plot % Viability (Y-axis) against the log of the compound concentration (X-axis).

• Calculate IC50: Use a non-linear regression analysis (sigmoidal dose-response curve fit) to determine the concentration at which the viability is 50%.[12] Software such as GraphPad Prism or specialized online calculators are recommended for this analysis.

Troubleshooting and Scientific Considerations

Issue	Possible Cause(s)	Recommended Solution
High Background	Contamination; Phenol red interference; Incomplete formazan solubilization.	Maintain strict aseptic technique. Use phenol red-free medium for the MTT incubation step. Ensure complete mixing after adding DMSO.[6]
Low Absorbance Signal	Insufficient cell number; Short MTT incubation time; Cell death before assay.	Optimize initial cell seeding density. Extend MTT incubation to 3-4 hours. Ensure cells are healthy and in log phase before starting.[6]
High Variability Between Replicates	Inconsistent cell seeding; Pipetting errors; Edge effects.	Thoroughly mix cell suspension before plating. Use calibrated pipettes and consistent technique. Avoid using outer wells of the plate.[15]
Compound Interference	The test compound is colored or has reducing/oxidizing properties that react with MTT.	Run a control plate with the compound in cell-free medium to check for direct MTT reduction. If interference is significant, consider an alternative assay.[16]
Increased Absorbance at High Concentrations	The compound may induce metabolic stress responses, increasing reductase activity before cell death occurs.	Observe cell morphology under a microscope to confirm cytotoxicity. Test an even wider range of concentrations to capture the eventual downturn in viability.[16]

Validation and Alternative Assays

While the MTT assay is robust, it measures metabolic activity, not direct cell death.[17] It is considered best practice to validate key findings with an orthogonal method that relies on a different cellular mechanism.

• ATP-Based Assays (e.g., CellTiter-Glo®): Measure ATP levels as a direct marker of viable cells. These assays are often faster and more sensitive than MTT.[18]

• Resazurin-Based Assays (e.g., alamarBlue™): Similar to MTT but the product is soluble, eliminating the final solubilization step.

• Neutral Red Uptake Assay: Measures the integrity of the lysosomal membrane.[19]

• Crystal Violet Staining: Stains the DNA of adherent cells, providing a measure of total cell number.[19]

References

• CLYTE Technologies. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. CLYTE Technologies. [Link]

• Abdel-Maksoud, M. S., et al. (2023). Structure-Guided Design of Benzothiazole and Benzimidazole-Based Urea Derivatives Curtailing Oncogenic Signaling via. Journal of Medicinal Chemistry. [Link]

• Al-Ostath, A., et al. (2023). Integration of Hybridization Strategies in Pyridine–Urea Scaffolds for Novel Anticancer Agents: Design, Synthesis, and Mechanistic Insights. Molecules. [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf. [Link]

• El-Sayed, N. N. E., et al. (2022). Pyridine-Ureas as Potential Anticancer Agents: Synthesis and In Vitro Biological Evaluation. Pharmaceuticals. [Link]

• Serrano-Aparicio, M., et al. (2023). Urea-based anticancer agents. Exploring 100-years of research with an eye to the future. European Journal of Medicinal Chemistry. [Link]

• El-Gamal, M. I., et al. (2018). Pyridine-Ureas as Potential Anticancer Agents: Synthesis and In Vitro Biological Evaluation. Molecules. [Link]

• van Tonder, A., et al. (2021). The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis. International Journal of Molecular Sciences. [Link]

• El-Gamal, M. I., et al. (2018). Pyridine-Ureas as Potential Anticancer Agents: Synthesis and In Vitro Biological Evaluation. Molecules. [Link]

• ResearchGate. (n.d.). In vitro cytotoxicity of urea derivatives on normal cells. ResearchGate. [Link]

• Amini, H., et al. (2021). The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis. International Journal of Molecular Sciences. [Link]

• YouTube. (2023). How to Analyse MTT/MTS Assay Data and IC50 using Excel. YouTube. [Link]

• Unknown. (n.d.). MTT ASSAY: Principle. Unknown Source. [Link]

• Madani, M., et al. (2025). Tailored solution environment for protein crystallization: tuning solubility, nucleation, and growth by urea and salt. Soft Matter. [Link]

• van Meerloo, J., et al. (2011). Cell sensitivity assays: the MTT assay. Methods in Molecular Biology. [Link]

• ResearchGate. (2015). How can I calculate IC50 from mtt results?. ResearchGate. [Link]

• ResearchGate. (2016). MTT assay result variation/alternative to MTT assay for checking Cell Viability?. ResearchGate. [Link]

• Wang, H., et al. (2022). Introducing urea into tirapazamine derivatives to enhance anticancer therapy. National Science Review. [Link]

• ResearchGate. (2022). I am having problems in getting results in MTT assay. How do I rectify it?. ResearchGate. [Link]

• ResearchGate. (n.d.). Quantitative determination of urea concentrations in cell culture medium. ResearchGate. [Link]

• Reddit. (2023). struggling with MTT assay. Reddit. [Link]

• Protocols.io. (2023). MTT (Assay protocol. Protocols.io. [Link]

• CLYTE Technologies. (2025). Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. CLYTE Technologies. [Link]

• Tsolaki, E., et al. (2026). Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics. Journal of Medicinal Chemistry. [Link]

• Pinto, M., et al. (2021). Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy. Pharmaceutics. [Link]

• Ghorab, M. M., et al. (2023). Discovery of new 1,3-diphenylurea appended aryl pyridine derivatives as apoptosis inducers through c-MET and VEGFR-2 inhibition: design, synthesis, in vivo and in silico studies. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

• YouTube. (2024). MTT assay and IC50 calculation. YouTube. [Link]

• ResearchGate. (2024). Cell viability assay: Problems with MTT assay in the solubilization step. ResearchGate. [Link]

• Li, R., et al. (2015). URD12: A urea derivative with marked antitumor activities. Oncology Letters. [Link]

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Application Notes &amp; Protocols: A Guide to Identifying the Protein Targets of (Pyridin-3-yl)urea Derivatives

Introduction: The Quest for Specificity in (Pyridin-3-yl)urea-Based Drug Discovery

The (Pyridin-3-yl)urea scaffold is a cornerstone in modern medicinal chemistry, forming the structural basis of numerous small-molecule inhibitors with potent therapeutic effects, particularly in oncology.[1][2] Compounds incorporating this moiety have demonstrated significant efficacy as anticancer agents, often by targeting protein kinases that drive oncogenic signaling pathways.[3][4] The urea linkage provides a rigid framework capable of forming crucial hydrogen bonds within the ATP-binding pocket of kinases, while the pyridine ring offers versatile points for chemical modification to enhance potency and selectivity.[3]

However, the therapeutic success of any small molecule hinges on a precise understanding of its mechanism of action, which begins with the unequivocal identification of its protein target(s). Off-target effects, resulting from interactions with unintended proteins, can lead to toxicity and diminish the therapeutic window. Therefore, the deconvolution of the cellular targets of a (Pyridin-3-yl)urea-based compound is a critical step in its development from a promising hit to a validated clinical candidate.

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed overview of contemporary methods for identifying the protein targets of (Pyridin-3-yl)urea derivatives. We will delve into the theoretical underpinnings, practical protocols, and comparative advantages of a suite of well-established and cutting-edge techniques. Our focus is not merely on procedural steps but on the strategic rationale behind experimental design, ensuring a robust and validated approach to target identification.

Strategic Overview: A Multi-pronged Approach to Target Identification

No single method for target identification is foolproof. A robust strategy often involves the convergence of evidence from multiple, orthogonal approaches. This guide is structured to provide a comprehensive toolkit, encompassing both experimental and computational methodologies.

Method Category	Specific Technique	Principle	Key Advantages	Key Limitations
Affinity-Based Methods	Affinity Chromatography-Mass Spectrometry (AC-MS)	Immobilized (Pyridin-3-yl)urea derivative captures binding partners from a cell lysate.	Direct identification of binding proteins; relatively straightforward.	Requires chemical modification of the compound; potential for non-specific binding.
Photo-Affinity Labeling (PAL)	A photoreactive version of the compound covalently crosslinks to its target upon UV irradiation.	Captures transient or weak interactions; provides information on the binding site.	Synthesis of the photo-probe can be complex; potential for non-specific crosslinking.
Label-Free Methods	Cellular Thermal Shift Assay (CETSA)	Ligand binding stabilizes the target protein against thermal denaturation.	Performed in live cells, no compound modification needed; confirms intracellular target engagement.	Not suitable for all targets; requires a specific antibody for detection.
Drug Affinity Responsive Target Stability (DARTS)	Ligand binding protects the target protein from proteolytic degradation.	No compound modification required; applicable to a wide range of proteins.	Can be prone to false positives; requires optimization of protease conditions.
Genetic Methods	Yeast Three-Hybrid (Y3H) System	A hybrid small molecule bridges the interaction between a DNA-binding domain and a transcriptional activation domain in yeast.	In vivo screening of a protein library; can identify novel interactors.	Requires synthesis of a bifunctional ligand; potential for false positives and negatives in a heterologous system.
Computational Methods	In Silico Target Prediction	Uses algorithms based on ligand similarity, protein structure, or machine learning to predict potential targets.	Rapid and cost-effective; can prioritize experimental approaches.	Predictions require experimental validation; accuracy depends on the quality of the algorithm and database.

I. Affinity-Based Approaches: Fishing for Targets

Affinity-based methods are the classical approach to target identification, relying on a modified version of the small molecule to "pull down" its binding partners from a complex biological sample.[5]

Affinity Chromatography-Mass Spectrometry (AC-MS)

In AC-MS, the (Pyridin-3-yl)urea compound is chemically modified with a linker and immobilized on a solid support (e.g., agarose beads). This "bait" is then incubated with a cell lysate, allowing the target protein(s) to bind. After washing away non-specific binders, the captured proteins are eluted and identified by mass spectrometry.

Caption: Workflow for Affinity Chromatography-Mass Spectrometry (AC-MS).

• Probe Synthesis:

  • Identify a position on the (Pyridin-3-yl)urea scaffold that is not critical for target binding for the attachment of a linker arm.

  • Synthesize the derivative with a linker terminating in a reactive group for immobilization or a high-affinity tag like biotin.

  • Causality: The choice of linker position is crucial to avoid disrupting the pharmacophore and abolishing target binding. A solvent-exposed region is ideal.

• Immobilization:

  • Covalently attach the synthesized probe to activated agarose or magnetic beads. For biotinylated probes, use streptavidin-coated beads.

  • Block any remaining active sites on the beads to minimize non-specific binding.

• Cell Lysate Preparation:

  • Culture cells of interest and treat with the parent (Pyridin-3-yl)urea compound or a vehicle control.

  • Lyse the cells under non-denaturing conditions to preserve protein structure and interactions.

  • Clarify the lysate by centrifugation to remove cellular debris.

• Affinity Pulldown:

  • Incubate the clarified lysate with the immobilized probe. A control experiment with beads alone or beads with an inactive analog is essential.

  • Wash the beads extensively with lysis buffer to remove proteins that are not specifically bound to the probe.

  • Trustworthiness: The stringency of the wash steps is critical. Too gentle, and non-specific binders will remain; too harsh, and true interactors may be lost.

• Elution and Protein Identification:

  • Elute the bound proteins from the beads using a competitive ligand, a change in pH, or a denaturing agent like SDS-PAGE loading buffer.

  • Separate the eluted proteins by SDS-PAGE and visualize with a protein stain.

  • Excise protein bands that are unique to the active probe pulldown and identify them by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Photo-Affinity Labeling (PAL)

PAL is a powerful technique that uses a photoreactive derivative of the small molecule to create a covalent bond with its target upon exposure to UV light.[6] This is particularly useful for capturing transient or low-affinity interactions that might be missed by traditional affinity chromatography.[7]

Caption: Workflow for Photo-Affinity Labeling (PAL).

• Photo-probe Design and Synthesis:

  • Design a (Pyridin-3-yl)urea derivative that incorporates a photoreactive moiety (e.g., benzophenone, aryl azide, or diazirine) and a reporter tag (e.g., biotin or a clickable alkyne).[8]

  • The photoreactive group should be positioned to react with the target protein upon activation, while the reporter tag facilitates downstream enrichment.

  • Expertise: Benzophenones are often preferred due to their chemical stability and activation by longer wavelength UV light (~350 nm), which is less damaging to biological samples.[8]

• Photolabeling in Live Cells or Lysate:

  • Incubate the cells or lysate with the photo-probe. A competition experiment where cells are pre-incubated with an excess of the parent, unlabeled compound is a crucial control.

  • Irradiate the sample with UV light of the appropriate wavelength to activate the photoreactive group and induce covalent crosslinking to the target protein.

• Enrichment of Labeled Proteins:

  • If labeling was performed in live cells, lyse the cells.

  • For biotinylated probes, enrich the covalently labeled proteins using streptavidin beads. For probes with a clickable tag, perform a click chemistry reaction to attach biotin before enrichment.

• Protein Identification:

  • Wash the beads to remove non-specifically bound proteins.

  • Perform on-bead tryptic digestion of the captured proteins.

  • Analyze the resulting peptides by LC-MS/MS to identify the proteins that were covalently labeled by the photo-probe. Proteins that show significantly reduced labeling in the competition control are considered high-confidence targets.

II. Label-Free Approaches: Target Identification in a Native Environment

Label-free methods offer the significant advantage of not requiring any chemical modification of the (Pyridin-3-yl)urea compound, thus avoiding potential artifacts introduced by tags or linkers. These techniques probe the intrinsic properties of the drug-target interaction within a more native cellular context.

Cellular Thermal Shift Assay (CETSA)

CETSA is based on the principle that the binding of a small molecule to its target protein increases the thermal stability of the protein.[9] When cells or cell lysates are heated, proteins denature and aggregate. A protein bound to a ligand will be more resistant to this denaturation and will remain in the soluble fraction at higher temperatures.[10]

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

• Cell Treatment:

  • Treat intact cells or cell lysates with the (Pyridin-3-yl)urea compound at the desired concentration. Include a vehicle-treated sample as a control.

• Heating:

  • Aliquot the treated samples into PCR tubes.

  • Heat the aliquots in a thermal cycler across a range of temperatures (e.g., 40-70°C) for a defined period (e.g., 3-8 minutes).[11][12]

• Sample Processing:

  • Cool the samples to room temperature.

  • For intact cells, lyse them by freeze-thaw cycles or addition of lysis buffer.

  • Centrifuge the samples at high speed to pellet the aggregated, denatured proteins.

• Analysis:

  • Carefully collect the supernatant containing the soluble proteins.

  • Analyze the amount of the putative target protein remaining in the soluble fraction by Western blotting or other quantitative methods like mass spectrometry.

  • Authoritative Grounding: The result is a "melting curve" for the protein. A shift in this curve to higher temperatures in the drug-treated sample compared to the control indicates target engagement.[12] An isothermal dose-response experiment, where samples are heated at a single temperature with varying drug concentrations, can be used to determine the binding affinity.[12][13]

Drug Affinity Responsive Target Stability (DARTS)

The DARTS method leverages the observation that ligand binding can protect a protein from proteolysis.[14] In this assay, a cell lysate is treated with the small molecule and then subjected to limited digestion by a protease. The target protein, stabilized by the bound ligand, will be more resistant to digestion than other proteins.

• Lysate Preparation and Treatment:

  • Prepare a native cell lysate.

  • Treat aliquots of the lysate with the (Pyridin-3-yl)urea compound or a vehicle control.

• Protease Digestion:

  • Add a protease (e.g., thermolysin, pronase) to the lysates and incubate for a specific time.

  • Trustworthiness: The concentration of the protease and the digestion time are critical parameters that must be optimized to achieve partial digestion of the total proteome.

• Analysis:

  • Stop the digestion and analyze the protein profiles by SDS-PAGE.

  • A protein band that is present or more intense in the drug-treated lane compared to the control lane is a potential target.

  • The identity of this protected protein can be determined by excising the band and analyzing it by mass spectrometry.

III. Genetic Approaches: Uncovering Interactions in Vivo

Genetic methods, such as the yeast three-hybrid system, provide a unique in vivo context for identifying protein-small molecule interactions.

Yeast Three-Hybrid (Y3H) System

The Y3H system is an adaptation of the well-known yeast two-hybrid system.[15][16] It is designed to detect an interaction between a protein and a small molecule. This is achieved using a synthetic hybrid molecule consisting of the (Pyridin-3-yl)urea compound covalently linked to another small molecule (e.g., methotrexate) for which a known protein-binding partner exists (e.g., dihydrofolate reductase, DHFR).[16]

In the Y3H system, the yeast expresses two fusion proteins: one is the DHFR fused to a DNA-binding domain (DBD), and the other is a library of cDNA-encoded proteins from the cells of interest fused to a transcriptional activation domain (AD). The hybrid ligand can bridge the DBD-DHFR and the AD-target protein, reconstituting a functional transcription factor and activating reporter genes.[17]

• Hybrid Ligand Synthesis:

  • Synthesize a bifunctional molecule where the (Pyridin-3-yl)urea is linked to methotrexate.

• Yeast Strain and Library:

  • Use a yeast strain engineered to express the DBD-DHFR fusion and containing reporter genes (e.g., HIS3, lacZ).

  • Transform this yeast strain with a cDNA library from the desired cell type or organism, where the cDNAs are fused to the AD.

• Screening:

  • Plate the transformed yeast on a selective medium lacking histidine and containing the hybrid ligand.

  • Only yeast cells where the hybrid ligand bridges an interaction between DBD-DHFR and an AD-cDNA library protein will grow.

• Validation:

  • Isolate the plasmids from the positive yeast colonies and sequence the cDNA inserts to identify the potential protein targets.

  • Validate the interaction using in vitro binding assays with the identified protein and the original (Pyridin-3-yl)urea compound.

IV. Computational Approaches: Predicting and Prioritizing

Computational methods, or in silico target prediction, can be a rapid and cost-effective first step in target identification.[18] These approaches use the structure of the (Pyridin-3-yl)urea compound to search databases of known protein structures or ligand-binding profiles to predict potential targets.[19][20]

Common In Silico Methods:

• Ligand-Based Methods: These methods, such as 2D or 3D similarity searching, compare the (Pyridin-3-yl)urea compound to a database of compounds with known protein targets. A high degree of similarity suggests that the query compound may share one or more targets with the known compounds.

• Structure-Based Methods (Docking): If the 3D structures of potential target proteins are known, molecular docking can be used to predict whether the (Pyridin-3-yl)urea compound can bind to the protein's active or allosteric sites and to estimate the binding affinity.

• Machine Learning and AI: Modern approaches utilize machine learning algorithms trained on large datasets of known drug-target interactions to predict novel interactions for new compounds.[19][21]

Expertise & Causality: Computational predictions are hypotheses that must be experimentally validated. They are most powerful when used to prioritize targets for the experimental approaches described above. For example, if computational methods predict that a (Pyridin-3-yl)urea derivative is a kinase inhibitor, this can be rapidly tested using a kinome-wide profiling service.[22][23][24][25]

Conclusion: An Integrated Strategy for Target Deconvolution

Identifying the protein targets of a (Pyridin-3-yl)urea derivative is a multifaceted challenge that is best addressed with an integrated and orthogonal workflow. Beginning with in silico predictions can provide a valuable starting point, guiding the selection of the most appropriate experimental strategies. Affinity-based methods like AC-MS and PAL are powerful for discovering direct binding partners, while label-free techniques such as CETSA and DARTS offer the crucial advantage of validating target engagement in a native cellular context. Genetic screens, like the Y3H system, can uncover unexpected targets that might be missed by other methods.

By combining the strengths of these diverse approaches, researchers can build a compelling and validated case for the mechanism of action of their (Pyridin-3-yl)urea compound, a critical milestone in the journey of drug discovery and development. This rigorous, evidence-based approach not only illuminates the therapeutic potential of a compound but also proactively identifies potential liabilities, ultimately increasing the probability of success in developing safe and effective medicines.

References

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• Al-Warhi, T., Sabt, A., Al-Salahi, R., Al-Ostoot, F. H., Al-Ghorbani, M., Al-mahbashi, H. M., & Al-antary, A. S. (2022). Integration of Hybridization Strategies in Pyridine–Urea Scaffolds for Novel Anticancer Agents: Design, Synthesis, and Mechanistic Insights. Pharmaceuticals, 15(11), 1362. [Link]

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• Al-Ostoot, F. H., Al-Ghorbani, M., Al-mahbashi, H. M., Al-antary, A. S., & Al-Salahi, R. (2021). Pyridine-Ureas as Potential Anticancer Agents: Synthesis and In Vitro Biological Evaluation. Molecules, 26(21), 6432. [Link]

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• F. Hoffmann-La Roche AG. (2020). Pyridin-3-yl derivatives. (Patent No. WO2020254408A1).

• Pesce, E., et al. (2020). Target Identification with Live-Cell Photoaffinity Labeling and Mechanism of Action Elucidation of ARN23765, a Highly Potent CFTR Corrector. Journal of Medicinal Chemistry, 63(17), 9390-9404. [Link]

• Lomenick, B., et al. (2011). Identification of Direct Protein Targets of Small Molecules. ACS Chemical Biology, 6(1), 34-40. [Link]

• Creative BioMart. (n.d.). Small Molecule Three-Hybrid (Y3H) Service for Drug Target Screening. [Link]

• Seo, Y. H., & Corson, T. W. (2019). Small molecule target identification using photo-affinity chromatography. Methods in Enzymology, 625, 139-157. [Link]

• Cortés-Borda, D., et al. (2024). KinasePred: A Computational Tool for Small-Molecule Kinase Target Prediction. International Journal of Molecular Sciences, 25(1), 585. [Link]

• van Breemen, R. B. (2020). Affinity Selection-Mass Spectrometry: Defining the Bioactive Compounds in Complex Mixtures of Natural Products and Combinatorial Libraries. Chromatography Online, 38(3), 20-25. [Link]

• Becker, C., et al. (2014). The yeast three-hybrid system as an experimental platform to identify proteins interacting with small signaling molecules in plant cells: Potential and limitations. Frontiers in Plant Science, 5, 45. [Link]

• News-Medical.Net. (2020). Cellular Thermal Shift Assay (CETSA). [Link]

• ResearchGate. (2012). How to identify protein target of small organic molecules?. [Link]

• Bio-protocol. (2022). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. [Link]

• Oxford Academic. (2020). Computational probing protein–protein interactions targeting small molecules. Bioinformatics, 36(Supplement_2), i765-i772. [Link]

• Pharmaron. (n.d.). Kinase Panel Profiling. [Link]

• ResearchGate. (2025). Design, Synthesis and Biological Evaluation of Novel Urea and Thiourea Bearing thieno[3,2-d]-pyrimidines as PI3 Kinase Inhibitors. [Link]

• ResearchGate. (2021). Development of a target identification approach using native mass spectrometry. [Link]

• PNAS. (2009). Identifying the proteins to which small-molecule probes and drugs bind in cells. Proceedings of the National Academy of Sciences, 106(12), 4949-4954. [Link]

• Broad Institute. (n.d.). Small-molecule Target and Pathway Identification. [Link]

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• Pamgene. (n.d.). KinomePro™ – Functional Kinase Activity Profiling. [Link]

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• Princeton University. (2022). Small molecule photocatalysis enables drug target identification via energy transfer. [Link]

• Taylor & Francis Online. (2024). Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. Platelets, 35(1). [Link]

• PNAS. (1996). A three-hybrid system for detecting small ligand–protein receptor interactions. Proceedings of the National Academy of Sciences, 93(19), 10067-10071. [Link]

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• Zhang, Y., et al. (2020). Synthesis and biological evaluation of a new series of 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives as new anticancer agents. Chemistry Central Journal, 14(1), 26. [Link]

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Application Notes &amp; Protocols for the Development of (Pyridin-3-yl)urea Derivatives as Novel Anticancer Drugs

Introduction: The Significance of the (Pyridin-3-yl)urea Scaffold in Oncology

The quest for targeted cancer therapies has led to the identification of several privileged scaffolds in medicinal chemistry—structures that are capable of binding to multiple biological targets with high affinity. Among these, the (Pyridin-3-yl)urea moiety has emerged as a cornerstone in the design of potent kinase inhibitors.[1][2] Its clinical significance is epitomized by the FDA-approved multi-kinase inhibitor, Sorafenib, a drug that has become a standard treatment for advanced renal cell carcinoma and unresectable hepatocellular carcinoma.[1][3][4]

The urea functionality serves as a critical pharmacophore, forming key hydrogen bond interactions within the ATP-binding pocket of various kinases.[5] This, combined with the versatile chemistry of the pyridine ring, allows for extensive structural modifications to fine-tune potency, selectivity, and pharmacokinetic properties. These derivatives predominantly function by inhibiting receptor tyrosine kinases (RTKs) and serine/threonine kinases that are crucial for tumor growth, proliferation, and angiogenesis (the formation of new blood vessels).[4][6]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the rationale, synthesis, and evaluation of novel (Pyridin-3-yl)urea derivatives as potential anticancer agents. It outlines detailed protocols, explains the causality behind experimental choices, and offers insights into structure-activity relationships (SAR) to guide future design efforts.

Part 1: Core Mechanism of Action - Multi-Kinase Inhibition

(Pyridin-3-yl)urea derivatives exert their anticancer effects by targeting key nodes in oncogenic signaling pathways. Their primary mechanism involves the competitive inhibition of ATP binding to the catalytic domain of specific protein kinases, thereby blocking downstream signal transduction.

1.1. Key Kinase Targets:

• Vascular Endothelial Growth Factor Receptors (VEGFRs): Primarily VEGFR-2, a key mediator of angiogenesis. By inhibiting VEGFR-2, these compounds block the signaling cascade initiated by VEGF, leading to a reduction in tumor vascularization, thereby starving the tumor of essential nutrients and oxygen.[4][5][7]

• Platelet-Derived Growth Factor Receptors (PDGFRs): Inhibition of PDGFR-β, which is involved in both angiogenesis and tumor cell proliferation, contributes to the overall antitumor effect.[1]

• Raf Kinases (B-Raf, c-Raf): These are serine/threonine kinases central to the Ras-Raf-MEK-ERK signaling pathway, which is frequently hyperactivated in many cancers, driving cell proliferation and survival.[4][8]

• c-Met (Hepatocyte Growth Factor Receptor): Dysregulation of c-Met signaling is implicated in tumor growth, invasion, and metastasis. Dual inhibition of c-Met and VEGFR-2 is a rational strategy to combat resistance.[5][9]

1.2. Visualizing the Signaling Inhibition:

The following diagram illustrates the primary signaling pathways targeted by (Pyridin-3-yl)urea derivatives. The inhibitors block the phosphorylation cascade at critical points, such as the receptor tyrosine kinase (VEGFR) on the cell surface and the serine/threonine kinase (Raf) within the cytoplasm.

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Technical Notes & Optimization

Troubleshooting precipitation of (Pyridin-3-yl)urea in aqueous media

A Guide for Researchers, Scientists, and Drug Development Professionals on Troubleshooting Precipitation in Aqueous Media

Welcome to the Technical Support Center for (Pyridin-3-yl)urea. As Senior Application Scientists, we understand the challenges researchers face when working with promising but sparingly soluble compounds. This guide provides in-depth technical assistance, troubleshooting protocols, and frequently asked questions (FAQs) to help you overcome precipitation issues with (Pyridin-3-yl)urea in your aqueous-based experiments and formulations. Our approach is rooted in scientific principles to not only solve immediate problems but also to empower you with the knowledge to proactively manage solubility.

Understanding the Challenge: The Physicochemical Properties of (Pyridin-3-yl)urea

(Pyridin-3-yl)urea's structure, which combines a urea moiety and a pyridine ring, is a double-edged sword. While this combination is key to its potential biological activity, it also governs its solubility behavior. The pyridine ring, with a pKa of approximately 5.2, can be protonated in acidic conditions, which can influence its interaction with water. The urea group can participate in hydrogen bonding. However, the overall molecule has a tendency to form stable crystal lattices, leading to low aqueous solubility. This inherent property is the primary reason for the precipitation issues you may be encountering.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common questions and issues related to the precipitation of (Pyridin-3-yl)urea.

Q1: My (Pyridin-3-yl)urea precipitated out of my aqueous buffer during my experiment. What is the most likely cause?

A1: Root Cause Analysis

Precipitation of (Pyridin-3-yl)urea in aqueous buffers is most often due to its low intrinsic solubility. Several factors can trigger this:

• Concentration: You may be exceeding the compound's solubility limit in your specific buffer system.

• pH: The pH of your aqueous medium plays a critical role. As a weakly basic compound, (Pyridin-3-yl)urea's solubility is pH-dependent.

• Temperature: Changes in temperature during your experiment can affect solubility.

• Buffer Composition: The salts and other components in your buffer can influence the solubility of the compound through common ion effects or other interactions.

Initial Troubleshooting Steps:

• Verify Concentration: Double-check your calculations to ensure you have not prepared a supersaturated solution.

• Visual Inspection: Examine the precipitate. Is it crystalline or amorphous? This can provide clues about the precipitation process.

• pH Measurement: Measure the pH of your final solution to ensure it is within the expected range.

Q2: How can I determine the solubility of (Pyridin-3-yl)urea in my specific aqueous medium?

A2: Experimental Protocol for Solubility Determination (Shake-Flask Method)

Determining the empirical solubility in your experimental medium is a crucial first step. The shake-flask method is a reliable technique for this purpose.[1][2][3]

Materials:

• (Pyridin-3-yl)urea

• Your aqueous buffer of interest

• Vials with screw caps

• Orbital shaker or rotator

• Centrifuge

• HPLC or UV-Vis spectrophotometer for quantification

Protocol:

• Add an excess amount of (Pyridin-3-yl)urea to a vial containing a known volume of your aqueous buffer. The solid should be in excess to ensure saturation.

• Seal the vials and place them on an orbital shaker at a constant temperature (e.g., 25°C or your experimental temperature) for 24-48 hours to reach equilibrium.

• After incubation, centrifuge the samples to pellet the undissolved solid.

• Carefully collect an aliquot of the supernatant.

• Analyze the concentration of (Pyridin-3-yl)urea in the supernatant using a validated analytical method, such as HPLC-UV.

Q3: I've confirmed my desired concentration is above the measured solubility. What are my options to prevent precipitation?

A3: Strategies for Enhancing Solubility

If your experimental concentration exceeds the aqueous solubility of (Pyridin-3-yl)urea, several formulation strategies can be employed.

Given the pyridine moiety, the solubility of (Pyridin-3-yl)urea is expected to increase in acidic conditions due to the protonation of the pyridine nitrogen.

Troubleshooting Workflow for pH Adjustment:

Caption: Co-solvent Troubleshooting Workflow

Experimental Protocol:

• Prepare a high-concentration stock solution of (Pyridin-3-yl)urea in your chosen co-solvent (e.g., 10 mg/mL in DMSO).

• Prepare a series of aqueous buffers containing different percentages of the co-solvent (e.g., 1%, 5%, 10% DMSO).

• Add a small volume of the stock solution to each buffer to achieve your desired final concentration of (Pyridin-3-yl)urea.

• Visually inspect for precipitation immediately and after a set period (e.g., 2 hours).

Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules within their central cavity, thereby increasing their apparent aqueous solubility. [4][5][6][7][] Commonly Used Cyclodextrins:

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Sulfobutylether-β-cyclodextrin (SBE-β-CD)

Experimental Protocol:

• Prepare solutions of varying concentrations of HP-β-CD or SBE-β-CD in your aqueous buffer.

• Add an excess of (Pyridin-3-yl)urea to each cyclodextrin solution.

• Determine the solubility in each solution using the shake-flask method.

• Plot the solubility of (Pyridin-3-yl)urea as a function of cyclodextrin concentration to determine the required concentration to achieve your target drug concentration.

For applications where the solid form of the compound is used to prepare an aqueous solution, a solid dispersion can be beneficial. In a solid dispersion, the drug is dispersed in a hydrophilic carrier at a molecular level, which can enhance its dissolution rate and apparent solubility. [9][10] Common Carriers for Solid Dispersions:

• Polyvinylpyrrolidone (PVP)

• Polyethylene glycols (PEGs)

• Hydroxypropyl methylcellulose (HPMC)

Protocol for Preparing a Solid Dispersion (Solvent Evaporation Method):

• Dissolve both (Pyridin-3-yl)urea and a hydrophilic carrier (e.g., PVP) in a common volatile organic solvent (e.g., ethanol or methanol).

• Evaporate the solvent under reduced pressure (e.g., using a rotary evaporator).

• The resulting solid film is a solid dispersion of the drug in the carrier.

• This solid dispersion can then be used to prepare aqueous solutions, which should exhibit improved dissolution characteristics compared to the crystalline drug alone.

Analytical Methods for Quantification

Accurate quantification of (Pyridin-3-yl)urea is essential for solubility studies and other experiments.

High-Performance Liquid Chromatography (HPLC)

HPLC with UV detection is a robust and widely used method for the analysis of pyridine and urea-containing compounds. [11][12][13][14][15][16] Typical HPLC Parameters:

• Column: C18 reverse-phase column

• Mobile Phase: A gradient of acetonitrile and water with an additive like formic acid or ammonium acetate.

• Detection: UV detection at a wavelength where (Pyridin-3-yl)urea has significant absorbance (e.g., around 254 nm).

• Quantification: Based on a standard curve of known concentrations of (Pyridin-3-yl)urea.

Concluding Remarks

Precipitation of (Pyridin-3-yl)urea in aqueous media is a common challenge that can be overcome with a systematic and informed approach. By understanding the physicochemical properties of the compound and employing appropriate formulation strategies, researchers can successfully work with this promising molecule. This guide provides a starting point for troubleshooting, and we encourage you to adapt these protocols to your specific experimental needs.

References

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• (PDF) Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics. (2026).
• MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD U.S. EPA Product Properties Test Guidelines OPPTS. (2018).
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Technical Support Center: Optimizing (Pyridin-3-yl)urea Concentrations for In Vitro Experiments

Welcome to the technical support resource for researchers utilizing (Pyridin-3-yl)urea and its derivatives. This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios to help you design robust experiments and interpret your results with confidence. My approach is to move beyond simple instructions and explain the underlying scientific principles, empowering you to make informed decisions in your research.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of action for (Pyridin-3-yl)urea compounds?

The (Pyridin-3-yl)urea scaffold is a cornerstone of many small molecule inhibitors designed to target protein kinases.[1][2] Its primary mechanism of action is the competitive inhibition of adenosine triphosphate (ATP) binding within the catalytic domain of these enzymes.[1]

Causality Explained: The urea moiety is critical as it acts as a rigid structural anchor, forming key hydrogen bonds with amino acid residues in the "hinge region" of the kinase's active site.[1] This occupation of the ATP-binding pocket physically blocks ATP from entering, thereby preventing the phosphotransfer reaction that is essential for downstream signal transduction.[1] By modifying the pyridine rings and other parts of the molecule, medicinal chemists can achieve high potency and selectivity for specific kinase targets, such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), Apoptosis Signal-regulating Kinase 1 (ASK1), and Mesenchymal-Epithelial Transition factor (c-MET).[1][3]

Caption: Competitive inhibition of the kinase ATP-binding site.

Q2: I am starting a new project. What is a reliable starting concentration range for my experiments?

This is a common and critical question. There is no single "correct" starting concentration, as the effective dose is highly dependent on the specific (Pyridin-3-yl)urea derivative, the biological system (e.g., cell line), and the assay's endpoint. A review of the literature provides a logical starting point.

Expertise & Experience: Based on published data, the half-maximal inhibitory concentration (IC50) for various (Pyridin-3-yl)urea derivatives can span a wide range, from nanomolar to micromolar.[3][4] For an initial screening experiment in a cell-based assay, it is wise to cover this range.

Recommendation: A pragmatic approach is to perform an initial broad-range screen from 10 nM to 20 µM . This will likely capture the effective concentration for most derivatives and cell lines. Following this initial screen, you can perform a more focused dose-response experiment to precisely determine the IC50.

The table below summarizes reported IC50 values for different (Pyridin-3-yl)urea analogs, illustrating the variability and providing an evidence-based foundation for selecting a test range.

Compound Derivative	Target / Cell Line	Reported IC50	Reference
Pyridine-urea analog 8e	MCF-7 (Breast Cancer)	0.22 µM (48h) / 0.11 µM (72h)	[4]
Pyridine-urea analog 8n	MCF-7 (Breast Cancer)	1.88 µM (48h) / 0.80 µM (72h)	[4]
Pyridine-urea analog 8b	VEGFR-2 (Enzymatic Assay)	5.00 ± 1.91 µM	[5]
Pyridine-urea analog 8e	VEGFR-2 (Enzymatic Assay)	3.93 ± 0.73 µM	[5]
Pyridin-2-yl urea cpd 2	ASK1 (Enzymatic Assay)	1.55 ± 0.27 nM	[3]
Pyridine-based analog 18	c-MET (Enzymatic Assay)	0.021 µM	[6]
Pyrazolopyridine-urea 17	PC-3 (Prostate Cancer)	4.8 ± 0.9 µM	[7]

Troubleshooting Guides

Q3: I'm having trouble dissolving my (Pyridin-3-yl)urea compound. What is the correct procedure?

Issue: Poor solubility is a well-documented characteristic of many pyridine-urea compounds, which often have low aqueous solubility.[4] Incorrectly prepared stock solutions are a major source of experimental variability and failure. Precipitated compound in your cell culture media will not be biologically available, leading to a false-negative result.

Self-Validating Protocol: Preparing a High-Concentration Stock Solution

• Solvent Selection: Use 100% dimethyl sulfoxide (DMSO). It is the standard solvent for dissolving these types of hydrophobic small molecules.

• Stock Concentration: Prepare a high-concentration stock, typically between 10 mM and 20 mM. This minimizes the volume of DMSO added to your final culture medium, preventing solvent-induced cytotoxicity.

• Dissolution Procedure:

  • Weigh the required amount of your (Pyridin-3-yl)urea powder in a sterile microcentrifuge tube.

  • Add the calculated volume of 100% DMSO to achieve your target stock concentration.

  • Vortex thoroughly for 1-2 minutes.

  • If necessary, gently warm the solution to 37°C for 5-10 minutes to aid dissolution.

  • Visually inspect the solution against a light source to ensure there are no visible particulates. The solution should be completely clear.

• Storage (Critical for Trustworthiness):

  • Aliquot the stock solution into small, single-use volumes in sterile tubes. This is crucial to avoid repeated freeze-thaw cycles, which can cause compound degradation or precipitation.

  • Store the aliquots at -20°C or -80°C for long-term stability.

• Final Dilution: When preparing your working concentrations, perform serial dilutions from your stock solution into your cell culture medium. Vortex gently after each dilution step. Always ensure the final concentration of DMSO in your culture medium is consistent across all treatments (including the vehicle control) and is non-toxic to your cells (typically ≤ 0.5%).

Q4: How do I design a robust experiment to find the optimal concentration for my specific cells?

Issue: You need to determine the precise effective concentration (e.g., IC50 or GI50) for your unique experimental conditions.

Authoritative Grounding: The gold standard is a dose-response experiment coupled with a cell viability assay, such as the MTT or SRB assay.[1][4] This allows you to quantify the biological effect across a range of concentrations and calculate a specific value.

Experimental Protocol: Dose-Response Curve using MTT Assay

• Cell Seeding: Plate your cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation:

  • Thaw one aliquot of your high-concentration (e.g., 10 mM in DMSO) stock solution.

  • Prepare a top working concentration in complete culture medium. For example, to get a top final concentration of 20 µM, you might make a 2X stock (40 µM) in medium. Causality Note: Preparing a 2X stock allows you to add an equal volume to each well, minimizing pipetting variability.

  • Perform serial dilutions (e.g., 1:2 or 1:3) from this top concentration in culture medium to create a range of 8-12 concentrations.

• Vehicle Control: Prepare a control solution containing the same final concentration of DMSO as your highest compound concentration, but without the compound. This is essential to ensure the observed effects are not due to the solvent.

• Treatment: Remove the old medium from the cells and add the prepared compound dilutions and vehicle controls to the appropriate wells.

• Incubation: Incubate the plate for your desired time point (e.g., 48 or 72 hours), which should be based on your experimental goals and cell doubling time.[4]

• MTT Assay:

  • Add MTT reagent to each well and incubate for 2-4 hours, allowing viable cells to convert the yellow MTT to purple formazan crystals.

  • Add solubilization solution (e.g., acidified isopropanol or DMSO) to dissolve the crystals.

• Data Acquisition: Read the absorbance on a plate reader at the appropriate wavelength (e.g., 570 nm).

• Analysis: Normalize the data to the vehicle control (as 100% viability) and plot the percent viability against the log of the compound concentration. Use a non-linear regression model (sigmoidal dose-response) to calculate the IC50 value.[6]

Caption: Workflow for determining IC50 via a dose-response experiment.

Q5: I'm not observing any biological effect. What are the common causes and how do I troubleshoot?

Issue: You have treated your cells with (Pyridin-3-yl)urea but see no change in viability, signaling, or other endpoints compared to the vehicle control.

Troubleshooting Checklist:

• Concentration Too Low?

  • Reason: The IC50 for your specific derivative and cell line may be higher than the range you tested.

  • Solution: Re-run the experiment using a higher concentration range (e.g., up to 50 or 100 µM). Refer to the dose-response protocol (Q4).

• Compound Inactive or Degraded?

  • Reason: Improper storage (e.g., repeated freeze-thaws, long-term storage at 4°C) or an expired lot of the compound can lead to degradation.

  • Solution: Use a fresh aliquot of your stock solution. If the problem persists, purchase a new batch of the compound and repeat the experiment.

• Solubility Issue in Media?

  • Reason: Even if your DMSO stock is clear, the compound can precipitate when diluted into aqueous culture media ("crashing out").

  • Solution: After preparing your final dilutions in media, let them sit at 37°C for 15-30 minutes. Before adding to cells, inspect each dilution carefully for any cloudiness or precipitate. If precipitation is observed, you may need to reformulate with a lower top concentration or explore solubility enhancers, though this can complicate interpretation.

• Target Not Expressed or Relevant?

  • Reason: The cell line you are using may not express the target kinase at significant levels, or the pathway may not be a critical driver of proliferation or survival in that specific line.

  • Solution: Verify target expression in your cell line using techniques like Western blot or qPCR. Research the literature to confirm that the pathway is relevant for your chosen model.

• Incorrect Assay or Endpoint?

  • Reason: The compound may be cytostatic (inhibiting proliferation) rather than cytotoxic (killing cells). A viability assay like MTT might show little effect if cells are merely arrested.

  • Solution: Consider alternative assays. A proliferation assay (e.g., BrdU incorporation or cell counting over several days) may reveal a cytostatic effect.

Q6: How can I confirm the observed effect is due to the intended signaling pathway inhibition?

Issue: You have determined an IC50 value, but you need to validate that the compound is working through its intended mechanism (e.g., inhibiting VEGFR-2) and not through an off-target effect.

Expertise & Experience: Measuring the direct downstream consequences of target inhibition provides mechanistic validation. For kinase inhibitors, this means assessing the phosphorylation status of key substrate proteins.

Validation Protocol: Western Blot for Phospho-Proteins

• Experiment: Treat cells with your (Pyridin-3-yl)urea derivative at concentrations around the IC50 (e.g., 0.5x, 1x, and 2x IC50) for a short duration (e.g., 1-6 hours) to capture direct signaling effects. Include a vehicle control.

• Stimulation (If Applicable): For pathways like VEGFR-2, you may need to stimulate the cells with the corresponding ligand (e.g., VEGF-A) to activate the pathway before or during treatment.[4]

• Lysis & Protein Quantification: Lyse the cells and quantify the total protein concentration.

• Western Blot: Run SDS-PAGE, transfer to a membrane, and probe with antibodies specific for both the phosphorylated form of a downstream target (e.g., phospho-AKT) and the total protein of that target (e.g., total AKT).

• Analysis: A successful on-target effect will show a dose-dependent decrease in the phosphorylated protein signal, while the total protein level remains unchanged. This demonstrates that your compound is inhibiting the kinase's activity, not just altering protein expression.

Caption: Simplified VEGFR-2 signaling pathway for mechanistic validation.

References

• El-Damasy, A. K., et al. (2018). Pyridine-Ureas as Potential Anticancer Agents: Synthesis and In Vitro Biological Evaluation. Molecules, 23(6), 1459. [Link]

• Al-Ostoot, F. H., et al. (2023). Integration of Hybridization Strategies in Pyridine–Urea Scaffolds for Novel Anticancer Agents: Design, Synthesis, and Mechanistic Insights. Pharmaceuticals, 16(8), 1084. [Link]

• Tantawy, M. A., & El-Sherbeny, M. A. (2021). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. RSC Medicinal Chemistry, 12(10), 1636-1675. [Link]

• Wang, Y., et al. (2023). Discovery of Novel Pyridin-2-yl Urea Inhibitors Targeting ASK1 Kinase and Its Binding Mode by Absolute Protein–Ligand Binding Free Energy Calculations. International Journal of Molecular Sciences, 24(13), 10926. [Link]

• Kumar, R., et al. (2024). Structure-Guided Design of Benzothiazole and Benzimidazole-Based Urea Derivatives Curtailing Oncogenic Signaling via Multitargeted Inhibition of VEGFR-2, EGFR, and c-Met. ACS Omega. [Link]

• Christodoulou, M. S., et al. (2024). Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics. ACS Omega. [Link]

• El-Damasy, A. K., et al. (2018). Pyridine-Ureas as Potential Anticancer Agents: Synthesis and In Vitro Biological Evaluation. Molecules, 23(6), 1459. [Link]

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• 2. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]

Impact of pH and temperature on the stability of (Pyridin-3-yl)urea solutions

Technical Support Center: (Pyridin-3-yl)urea Solutions

Introduction: Navigating the Stability of (Pyridin-3-yl)urea

(Pyridin-3-yl)urea is a compound of interest in various research and drug development pipelines, valued for its unique chemical structure that combines a urea linker with a pyridine moiety.[1] The reliability and reproducibility of experimental data derived from this compound are directly contingent on the stability of its prepared solutions. Degradation, often subtle, can lead to a significant loss of active compound, the formation of interfering byproducts, and ultimately, compromised results.

This guide serves as a dedicated technical resource for all professionals working with (Pyridin-3-yl)urea. We will address the critical factors influencing its stability in aqueous solutions—primarily pH and temperature—and provide actionable, field-tested advice through a series of frequently asked questions, troubleshooting scenarios, and validated experimental protocols. Our goal is to empower you with the knowledge to prepare, store, and utilize (Pyridin-3-yl)urea solutions with maximum confidence and scientific integrity.

Section 1: Frequently Asked Questions (FAQs) on Solution Stability

Q1: What are the primary chemical degradation pathways for (Pyridin-3-yl)urea in an aqueous solution?

A: The degradation of (Pyridin-3-yl)urea in solution is primarily driven by the hydrolysis of the urea functional group. This process can be catalyzed by both acidic and basic conditions.[2]

• Acid-Catalyzed Hydrolysis: Under acidic conditions (pH < 4), the carbonyl oxygen of the urea can be protonated, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water. The pyridine nitrogen (pKa ≈ 5.2) will also be protonated, forming a pyridinium cation.[3]

• Base-Catalyzed Hydrolysis: In alkaline environments (pH > 8), the urea group is susceptible to direct nucleophilic attack by hydroxide ions (OH⁻) on the carbonyl carbon.[2] This is often the dominant pathway at higher pH levels.

• Thermal Degradation: Elevated temperatures significantly accelerate both acid- and base-catalyzed hydrolysis.[4] At very high temperatures, thermal decomposition can also lead to the formation of isocyanates and, subsequently, other condensation products, though this is less common under typical laboratory storage conditions.[5]

Q2: What is the optimal pH range for preparing and storing (Pyridin-3-yl)urea solutions?

A: Based on extensive studies on urea and its derivatives, the region of maximum stability is typically found in the near-neutral pH range. For (Pyridin-3-yl)urea, a pH range of 5.5 to 7.5 is recommended for optimal stability.[4] Within this window, both acid- and base-catalyzed hydrolysis rates are at their minimum. The use of a buffer system (e.g., phosphate or citrate) is highly advised to maintain the pH within this stable range, especially for long-term storage.

Q3: How significantly does temperature impact the shelf-life of my solutions?

A: Temperature is a critical factor. The rate of chemical degradation, including hydrolysis, increases exponentially with temperature. A study on urea solutions demonstrated that stability markedly decreases as the temperature rises from 25°C to 60°C across all pH values.[4]

• Recommended Storage: For short-term use (up to 1-2 weeks), refrigeration at 2-8°C is strongly recommended.

• Long-Term Storage: For storage exceeding two weeks, freezing at -20°C or -80°C is the best practice. However, it is crucial to prepare aliquots to avoid repeated freeze-thaw cycles, which can introduce their own stability issues and risk precipitation.

Q4: I've noticed a slight yellowing of my stock solution over time. Is this a sign of degradation?

A: Yes, a change in color, such as turning yellow or brown, is a common visual indicator of chemical degradation. This can result from the formation of minor degradation products or impurities, which may arise from the breakdown of the pyridine ring or subsequent reactions of the primary hydrolytic products.[6] While the solution might still retain most of its activity if the color change is faint, it indicates that the degradation process has begun. For sensitive quantitative experiments, a freshly prepared solution is always the best choice.

Q5: Can I sterilize my (Pyridin-3-yl)urea solutions by autoclaving?

A: No, you should not autoclave solutions containing (Pyridin-3-yl)urea. Autoclaving involves high temperatures (typically 121°C) and pressure, which will drastically accelerate the hydrolysis of the urea linkage and lead to significant, rapid degradation of the compound.[4][5] If sterile solutions are required, they should be prepared by filtration through a 0.22 µm sterile filter into a sterile container.

Section 2: Troubleshooting Guide

This section provides a logical framework for diagnosing and resolving common issues encountered with (Pyridin-3-yl)urea solutions.

Troubleshooting Workflow

Caption: Troubleshooting logic for common (Pyridin-3-yl)urea solution issues.

Section 3: Experimental Protocols

These protocols provide standardized methods for solution preparation and stability assessment. Adhering to these procedures will enhance the consistency and reliability of your experimental outcomes.

Protocol 1: Preparation of a Buffered Aqueous Stock Solution

Objective: To prepare a 10 mM stock solution of (Pyridin-3-yl)urea in a pH 7.0 phosphate buffer for maximum stability.

Materials:

• (Pyridin-3-yl)urea (solid, high purity)

• Sodium Phosphate Monobasic (NaH₂PO₄)

• Sodium Phosphate Dibasic (Na₂HPO₄)

• High-purity water (e.g., Milli-Q® or 18 MΩ·cm)

• Calibrated pH meter

• Analytical balance

• Volumetric flasks and pipettes

• Sterile 0.22 µm syringe filter and syringe

• Sterile storage vials (amber glass recommended)

Procedure:

• Buffer Preparation (50 mM Phosphate Buffer, pH 7.0): a. Prepare 50 mM solutions of NaH₂PO₄ and Na₂HPO₄ separately in high-purity water. b. In a beaker with a stir bar, add the 50 mM NaH₂PO₄ solution. c. Slowly titrate with the 50 mM Na₂HPO₄ solution while monitoring with a calibrated pH meter until the pH reaches exactly 7.0. d. Transfer the buffer to a volumetric flask and bring to the final volume with high-purity water.

• Stock Solution Preparation (10 mM): a. Accurately weigh the amount of (Pyridin-3-yl)urea required for your target volume and concentration (Molar Mass: ~214.22 g/mol ).[7] b. Place the solid in a volumetric flask. c. Add approximately 80% of the final volume of the prepared pH 7.0 phosphate buffer. d. Gently swirl or sonicate at room temperature until the solid is completely dissolved. Do not heat. e. Once dissolved, add the pH 7.0 buffer to the final volume mark. Invert the flask several times to ensure homogeneity.

• Sterilization and Storage: a. If sterility is required, draw the solution into a syringe and pass it through a 0.22 µm sterile filter into a sterile final container. b. Aliquot the solution into smaller, single-use volumes in sterile, light-protecting (amber) vials. c. Label clearly with compound name, concentration, date, and your initials. d. For storage up to two weeks, place at 2-8°C. For longer periods, store at -20°C.

Protocol 2: Basic Forced Degradation (Stress Testing) Study

Objective: To intentionally degrade (Pyridin-3-yl)urea under various stress conditions to understand its degradation profile, as recommended by ICH guidelines.[8][9] This is crucial for developing stability-indicating analytical methods.

Materials:

• 1 mg/mL (Pyridin-3-yl)urea stock solution in a suitable solvent (e.g., 50:50 acetonitrile:water).

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• 3% Hydrogen Peroxide (H₂O₂)

• HPLC system with a suitable column (e.g., C18) and detector (e.g., DAD/UV).

Workflow Diagram:

Caption: Workflow for a forced degradation study of (Pyridin-3-yl)urea.

Procedure:

• Set Up: For each condition, mix equal parts of the stock solution with the stressor solution in separate vials. Include a control (stock solution mixed with water).

• Acid Degradation: Mix stock with 0.1 M HCl. Keep one vial at room temperature and another in a 60°C water bath.

• Base Degradation: Mix stock with 0.1 M NaOH. Keep at room temperature. (Base hydrolysis is often rapid, so elevated temperature may not be needed).

• Oxidative Degradation: Mix stock with 3% H₂O₂. Keep at room temperature, protected from light.[8]

• Thermal Degradation: Heat a vial of the control solution at 60-80°C.

• Sampling and Analysis: a. Take samples from each vial at initial time (t=0) and subsequent time points (e.g., 2, 6, 24 hours). b. Before injection, neutralize the acid and base samples with an equimolar amount of NaOH and HCl, respectively. c. Analyze all samples by a validated HPLC method.

• Data Evaluation: Compare the chromatograms. Look for a decrease in the peak area of the parent compound and the appearance of new peaks corresponding to degradation products. Aim for 5-20% degradation to ensure the method is stability-indicating.

Section 4: Data Summary Table

This table provides a generalized summary of the expected stability of (Pyridin-3-yl)urea solutions under various conditions. Note: These are estimates. Empirical testing is required for specific formulations.

pH Range	Temperature	Buffer Presence	Expected Stability	Primary Concern(s)
< 4.0	Room Temp (20-25°C)	Unbuffered	Low	Acid-catalyzed hydrolysis
5.5 - 7.5	Refrigerated (2-8°C)	Buffered	High (Weeks to Months)	Optimal Storage Condition
5.5 - 7.5	Room Temp (20-25°C)	Buffered	Moderate (Days to Weeks)	Slow hydrolysis over time
> 8.5	Room Temp (20-25°C)	Unbuffered/Buffered	Very Low (Hours to Days)	Base-catalyzed hydrolysis
Any	Elevated (>40°C)	Any	Very Low	Accelerated thermal degradation
Any	Frozen (≤ -20°C)	Buffered	Very High (Months to Years)	Physical instability (freeze-thaw)

References

• Callahan, J. F., et al. (2012). Reaction pathways and free energy profiles for spontaneous hydrolysis of urea and tetramethylurea: Unexpected substituent effects. PubMed Central, National Institutes of Health. [Link]

• Tona, R., et al. (2018). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. PubMed Central, National Institutes of Health. [Link]

• Lányi, K., & Dinya, Z. (2006). Study of the photodegradation of urea-type herbicides by capillary gas chromatography. ResearchGate. [Link]

• Wikipedia contributors. (2024). Urea. Wikipedia, The Free Encyclopedia. [Link]

• National Center for Biotechnology Information. (n.d.). 1,3-Di(pyridin-3-yl)urea. PubChem. [Link]

• Hynes, D., et al. (2019). A comparison of analytical methods for the determination of urea in yeast-based food and feed ingredients. ResearchGate. [Link]

• Al-Alami, M. Z. (1981). Kinetics of the Thermal Decomposition of Pyridine. ScholarWorks at WMU. [Link]

• Zhang, L., et al. (2015). Theoretical study on the thermal decomposition of pyridine. ResearchGate. [Link]

• Lilov, M. E. (2021). STABILITY OF UREA SOLUTIONS IN PRESENCE OF BUFFERING ADDITIVES. Journal of Chemical Technology and Metallurgy. [Link]

• Sharma, M. C. (2013). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Asian Journal of Research in Chemistry. [Link]

• BioSpectra. (2021). UREA TESTING METHODS. BioSpectra. [Link]

• Estiu, G., & Merz, K. M. (2004). The Hydrolysis of Urea and the Proficiency of Urease. Journal of the American Chemical Society. [Link]

• Mackie, R. I., et al. (1991). Kinetic Study of Enzymatic Urea Hydrolysis in the pH Range 4–9. Biotechnology and Bioengineering. [Link]

• Bakshi, M., & Singh, S. (2002). Forced degradation and impurity profiling: a review. TrAC Trends in Analytical Chemistry. [Link]

• Panyachariwat, N., & Steckel, H. (2014). Stability of urea in solution and pharmaceutical preparations. Journal of Cosmetic Science. [Link]

• Chaney, A. L. (1971). Method for analysis of urea.

• Organic Chemistry Portal. (n.d.). Urea derivative synthesis by amination, rearrangement or substitution. Organic Chemistry Portal. [Link]

• Rahmat, N., et al. (2017). Colorimetric determination of urea using diacetyl monoxime with strong acids. PubMed Central, National Institutes of Health. [Link]

• Scientific Committee on Consumer Safety. (2012). OPINION ON 2,6-Diamino-3-((pyridin-3-yl)azo)pyridine. European Commission. [Link]

• Wang, J., et al. (2013). The Hydrolysis of Urea and the Proficiency of Urease | Request PDF. ResearchGate. [Link]

• Panyachariwat, N., & Steckel, H. (2014). Stability of urea in solution and pharmaceutical preparations. Journal of Cosmetic Science, 65(3), 187-195. [Link]

• Watanabe, L. K., et al. (2020). Insights into the Thermal Decomposition Mechanism of Molybdenum(VI) Iminopyridine Adducts. Chemistry of Materials. [Link]

• Al-Ostoot, F. H., et al. (2023). Integration of Hybridization Strategies in Pyridine–Urea Scaffolds for Novel Anticancer Agents: Design, Synthesis, and Mechanistic Insights. PubMed Central, National Institutes of Health. [Link]

• Fetzner, S. (2016). Microbial Degradation of Pyridine: a Complete Pathway in Arthrobacter sp. Strain 68b Deciphered. Applied and Environmental Microbiology. [Link]

• Banerjee, A., & Das, D. (2021). Urea‐Urease Reaction in Controlling Properties of Supramolecular Hydrogels: Pros and Cons. PubMed Central, National Institutes of Health. [Link]

• Wikipedia contributors. (2024). Pyridine. Wikipedia, The Free Encyclopedia. [Link]

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• 2. Reaction pathways and free energy profiles for spontaneous hydrolysis of urea and tetramethylurea: Unexpected substituent effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyridine - Wikipedia [en.wikipedia.org]
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Optimizing reaction conditions for the synthesis of (Pyridin-3-yl)urea derivatives

Welcome to the technical support center for the synthesis and optimization of (Pyridin-3-yl)urea derivatives. This guide is designed for researchers, medicinal chemists, and drug development professionals who are actively working with this important chemical scaffold. (Pyridin-3-yl)urea derivatives are a cornerstone in modern medicinal chemistry, forming the core structure of numerous kinase inhibitors, including the FDA-approved drug Sorafenib.[1][2] The urea moiety's ability to form strong, specific hydrogen bonds makes it an exceptional pharmacophore for interacting with protein targets.[3][4]

This document moves beyond simple protocols to provide in-depth troubleshooting advice and answers to frequently encountered questions, grounded in the principles of organic chemistry. Our goal is to empower you to diagnose issues, optimize your reaction conditions, and achieve higher yields and purity in your syntheses.

Core Synthetic Pathways: An Overview

The formation of the unsymmetrical urea linkage is the critical step in synthesizing these derivatives. There are several reliable methods, each with its own advantages and potential challenges. The choice of pathway often depends on the availability of starting materials and the specific functionalities present on the reacting partners.

Caption: Common synthetic routes to (Pyridin-3-yl)urea derivatives.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during your experiments, providing explanations and actionable solutions.

Question: My reaction yield is consistently low. What are the most likely causes?

Answer: Low yields in urea synthesis are often traced back to a few critical factors:

• Reagent Purity and Stability: The primary culprit is often the isocyanate reagent. Isocyanates are highly susceptible to hydrolysis. Even trace amounts of water in your solvent or on your glassware can consume the isocyanate to form an unstable carbamic acid, which then decomposes to an amine and CO2. This new amine can then react with another molecule of isocyanate to form a symmetrical urea byproduct, consuming your key reagent.

  • Solution: Always use freshly opened or distilled anhydrous solvents. Ensure all glassware is oven-dried or flame-dried before use. Handle isocyanates under an inert atmosphere (Nitrogen or Argon) if they are particularly sensitive or if the reaction is run over a long period.

• Side Reactions: The formation of symmetrical ureas is a common side reaction.[5] For instance, if you are reacting 3-aminopyridine with phenyl isocyanate, you might see the formation of 1,3-diphenylurea. This occurs when the isocyanate reacts with trace water to form aniline, which then competes with 3-aminopyridine.

  • Solution: To minimize this, add the isocyanate slowly (e.g., dropwise via a syringe pump) to a solution of the aminopyridine. This maintains a low concentration of the isocyanate, favoring the desired cross-reaction over self-reaction.

• Incomplete Reaction: The nucleophilicity of the aminopyridine can be a factor. Electron-withdrawing groups on the pyridine ring can decrease its reactivity.

  • Solution: Monitor the reaction progress using Thin-Layer Chromatography (TLC) or LC-MS. If the reaction stalls, a slight increase in temperature (e.g., from room temperature to 40-60 °C) can often drive it to completion.[6] Be cautious, as excessive heat can promote side reactions.

Question: I'm observing a significant amount of a symmetrical diaryl urea byproduct. How can I prevent this?

Answer: This is a classic problem, especially when using phosgene or its equivalents to generate an isocyanate in situ. The intermediate isocyanate can react with the starting amine before the second amine is added.

• Use a Two-Step, One-Pot Approach: A highly effective method is to first convert one of the amines into a more stable intermediate, like a phenyl carbamate. This is achieved by reacting the amine with phenyl chloroformate in the presence of a base like pyridine.[1] The resulting phenyl carbamate can be isolated or, more commonly, used directly in the next step. This intermediate is then reacted with the second amine (e.g., 3-aminopyridine) in a suitable solvent like 1,4-dioxane with a base such as triethylamine (TEA) to yield the unsymmetrical urea.[1] This stepwise process prevents the formation of symmetrical byproducts.

• Curtius Rearrangement: For more complex substrates, a one-pot synthesis using a Curtius rearrangement is an excellent alternative.[7] This involves treating a carboxylic acid with diphenylphosphoryl azide (DPPA) and a base (like triethylamine) to form an acyl azide in situ. Upon gentle heating, this intermediate rearranges to the isocyanate, which is immediately trapped by the aminopyridine present in the reaction mixture. This method avoids handling toxic and unstable isocyanates directly.[7]

Question: My product is poorly soluble and difficult to purify by column chromatography. What are my options?

Answer: The planar structure and hydrogen-bonding capabilities of diaryl ureas often lead to low solubility and streaking on silica gel columns.[3]

• Trituration/Precipitation: This is often the best purification method. After the reaction is complete, concentrate the mixture in vacuo. Then, add a solvent in which your product is insoluble but the impurities are soluble (a "non-solvent"). Common choices include diethyl ether, hexanes, or ethyl acetate. Stir or sonicate the suspension. The pure product should precipitate out and can be collected by filtration.

• Modify Your Chromatography: If column chromatography is unavoidable, try using a more polar mobile phase or adding a small amount of a modifier. For example, in a dichloromethane/methanol system, adding 0.5-1% triethylamine can help reduce streaking by deactivating acidic sites on the silica. Alternatively, consider reverse-phase chromatography if the compound is sufficiently nonpolar.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for synthesizing unsymmetrical (Pyridin-3-yl)urea derivatives on a lab scale?

The direct reaction of 3-aminopyridine (or a derivative) with a commercially available or freshly prepared isocyanate is the most straightforward and widely used method.[3][6] It is typically fast, high-yielding, and proceeds under mild conditions (often at room temperature). However, for substrates where the corresponding isocyanate is not available, the two-step method involving a phenyl carbamate intermediate offers excellent reliability and control.[1]

Q2: How do I choose the right solvent and base for my reaction?

• Solvent: The key is to use an anhydrous aprotic solvent. Dichloromethane (DCM), Tetrahydrofuran (THF), 1,4-Dioxane, and Acetonitrile are excellent choices.[1] Dimethylformamide (DMF) can also be used, especially if solubility is an issue, but it is harder to remove under vacuum.

• Base: A base is typically required when using chloroformates or generating acidic byproducts.

  • Pyridine: Often used as both a base and a solvent. It effectively scavenges HCl generated from reactions with chloroformates.[1]

  • Triethylamine (TEA) or Diisopropylethylamine (DIPEA): These are non-nucleophilic organic bases used to neutralize acids without interfering with the main reaction.[1][6] They are the standard choice for most applications.

Q3: How can I effectively monitor the reaction's progress?

• Thin-Layer Chromatography (TLC): This is the quickest method. Use a mobile phase that gives good separation between your starting materials and the product (e.g., 50-100% Ethyl Acetate in Hexanes, or 5-10% Methanol in DCM). The urea product is typically more polar than the starting amines but less polar than highly polar impurities. Visualize with a UV lamp (254 nm).

• Liquid Chromatography-Mass Spectrometry (LC-MS): This provides definitive confirmation of product formation by showing the expected mass-to-charge ratio (m/z) of your target molecule. It is invaluable for confirming the identity of your product and any major side products.

Sources

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• 6. Integration of Hybridization Strategies in Pyridine–Urea Scaffolds for Novel Anticancer Agents: Design, Synthesis, and Mechanistic Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Comparative SAR of (Pyridin-3-yl)urea Compounds as Kinase Inhibitors

The (Pyridin-3-yl)urea scaffold is a cornerstone in modern medicinal chemistry, particularly in the development of potent and selective kinase inhibitors. Its inherent ability to form crucial hydrogen bonds with the hinge region of kinase active sites has made it a privileged structure in the design of anticancer therapeutics.[1][2] This guide provides a detailed comparative Structure-Activity Relationship (SAR) analysis of substituted (Pyridin-3-yl)urea compounds, synthesizes field-proven experimental insights, and offers robust protocols for their evaluation.

The journey of these compounds from concept to clinical application is exemplified by multi-kinase inhibitors like Sorafenib and Regorafenib, which feature a similar diaryl urea core and have been approved for treating various cancers.[3] These drugs underscore the therapeutic potential of targeting key signaling pathways involved in tumor progression, angiogenesis, and metastasis.[4]

Mechanism of Action: Targeting the Kinase Hinge

Substituted (Pyridin-3-yl)urea derivatives predominantly function as Type II kinase inhibitors. They competitively inhibit the binding of ATP to the catalytic domain of protein kinases.[2] Specifically, the urea moiety forms a bidentate hydrogen bond with the "hinge region" of the kinase, a critical interaction for potent inhibition. This interaction stabilizes the inactive "DFG-out" conformation of the kinase, preventing the phosphate transfer from ATP to its substrate and thereby halting the downstream signaling cascade.[2][4]

Key kinase targets for this class of compounds include Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), Mesenchymal-Epithelial Transition factor (c-MET), and Apoptosis Signal-regulating Kinase 1 (ASK1), all of which are pivotal in processes like angiogenesis, cell proliferation, and stress responses.[2][5]

Caption: Kinase inhibition by (Pyridin-3-yl)urea compounds.

General Synthesis Strategy

The synthesis of N,N'-disubstituted ureas is a well-established process in organic chemistry. The most common and direct method involves the reaction of a primary or secondary amine with an isocyanate.[1] For this specific class of compounds, the synthesis typically starts with a substituted 3-aminopyridine derivative, which is then reacted with a chosen aryl isocyanate.

Alternatively, the Curtius rearrangement provides a versatile route, starting from a corresponding carboxylic acid. The acid is converted to an acyl azide, which then rearranges to the isocyanate upon heating. This isocyanate is not isolated but is trapped in situ by the desired amine to form the final urea product.[3][6]

Caption: General synthetic workflow via Curtius rearrangement.

Comparative Structure-Activity Relationship (SAR) Analysis

The biological activity of (Pyridin-3-yl)urea compounds is highly dependent on the nature and position of substituents on both the pyridine and the terminal aryl ring. By analyzing data from various studies, we can derive key SAR insights.

Substitutions on the Terminal Phenyl Ring

The phenyl ring (often referred to as the "hydrophobic tail") extends into a hydrophobic pocket of the kinase active site. Modifications here significantly impact potency and selectivity.

• Electron-Withdrawing Groups (EWGs): The presence of strong EWGs, such as trifluoromethyl (-CF3) and chloro (-Cl), on the terminal phenyl ring is consistently associated with enhanced anticancer activity.[7] For instance, compound 8e (1-(4-Chloro-3-(trifluoromethyl)phenyl)-3-(6-(4-methoxyphenyl)-2-methylpyridin-3-yl)urea) demonstrated exceptional potency against the MCF-7 breast cancer cell line with an IC50 of 0.22 µM.[3] This is significantly more potent than analogues with electron-donating groups or unsubstituted phenyl rings. The EWGs likely improve binding affinity through favorable electrostatic interactions or by influencing the overall electronic properties of the molecule.

• Electron-Donating Groups (EDGs): Conversely, EDGs like methoxy (-OCH3) tend to reduce the inhibitory activity.[7] For example, compounds 8f (3-methoxyphenyl) and 8h (unsubstituted phenyl) showed significantly lower or no activity (IC50 > 50 µM) against MCF-7 cells compared to their halogenated counterparts.[3]

Substitutions on the Pyridine Ring

Modifications to the pyridine core itself also play a crucial role in tuning the compound's efficacy.

• Hybridization Strategy: Incorporating other pharmacophoric moieties onto the pyridine ring, such as an indazole group, has proven to be a successful strategy.[8] This "molecular hybridization" can enhance target affinity and improve the overall pharmacological profile.[8] For example, compound 8a (1-(4-(3-Methoxy-1H-indazol-5-yl)pyridin-2-yl)-3-phenylurea) showed a remarkable GI50 value of 0.06 µM against the MCF7 cancer cell line.[8]

• Methyl Group: A methyl group at the 2-position of the pyridine ring, adjacent to the urea linkage, is a common feature in many active compounds.[3] This substitution may help to enforce a specific conformation required for optimal binding to the kinase hinge region.

Data Summary: In Vitro Activity of Key Compounds

The following table summarizes the biological activity of representative (Pyridin-3-yl)urea derivatives against various cancer cell lines and kinases.

Compound ID	Core Structure	Terminal Aryl Substituent	Target	IC50 / GI50 (µM)	Reference
8a	4-(3-Methoxy-1H-indazol-5-yl)pyridin-2-yl	Phenyl	MCF-7	0.06	[8]
8h	4-(3-Methoxy-1H-indazol-5-yl)pyridin-2-yl	4-Chloro-3-(trifluoromethyl)phenyl	HCT116	0.33	[8]
8e	6-(4-Methoxyphenyl)-2-methylpyridin-3-yl	4-Chloro-3-(trifluoromethyl)phenyl	MCF-7	0.22	[3]
8n	6-(3,4-Dimethoxyphenyl)-2-methylpyridin-3-yl	4-Methoxyphenyl	MCF-7	1.88	[3]
8b	6-(4-Methoxyphenyl)-2-methylpyridin-3-yl	3-(Trifluoromethyl)phenyl	VEGFR-2	5.0	[7]
8e	6-(4-Methoxyphenyl)-2-methylpyridin-3-yl	4-Chloro-3-(trifluoromethyl)phenyl	VEGFR-2	3.93	[7]
18	Pyridine-based	Varies	c-Met	0.021	[4]
18	Pyridine-based	Varies	VEGFR-2	0.32	[4]

Experimental Protocols

To ensure reproducibility and scientific rigor, the following detailed protocols are provided for the synthesis and evaluation of (Pyridin-3-yl)urea compounds.

Protocol 1: General Synthesis of (Pyridin-3-yl)urea via Curtius Rearrangement

This protocol describes a common method for synthesizing the target compounds, adapted from published procedures.[3]

Causality: This multi-step, one-pot procedure efficiently converts a readily available nicotinic acid derivative into the desired urea without isolating the potentially hazardous isocyanate intermediate. The use of glacial acetic acid for the azide formation and subsequent reflux in an inert solvent like xylene ensures the controlled rearrangement and reaction.

Methodology:

• Azide Formation:

  • Suspend the starting nicotinohydrazide (1.0 eq) in glacial acetic acid in a round-bottom flask equipped with a magnetic stirrer.

  • Cool the mixture in an ice bath (0-5 °C).

  • Add sodium nitrite (1.4 eq) portion-wise, ensuring the temperature remains below 10 °C.

  • Stir the reaction mixture in the ice bath for 1 hour, then allow it to warm to room temperature and stir for an additional hour.

  • Collect the resulting solid (the acyl azide) by filtration, wash thoroughly with cold water, and air-dry. Use this intermediate immediately in the next step without further purification.

• Urea Formation:

  • Add the dried nicotinoyl azide to a flask containing dry xylene.

  • Heat the mixture under reflux for 1 hour to facilitate the Curtius rearrangement to the isocyanate.

  • Add the desired substituted aniline (1.0 eq) to the reaction mixture.

  • Continue to reflux for an additional 3 hours.

  • Allow the reaction to cool to room temperature. The product will typically precipitate out of the solution.

  • Collect the solid product by filtration, wash with a small amount of cold acetone or diethyl ether, and dry.

  • Recrystallize the crude product from a suitable solvent (e.g., dioxane, ethanol) to obtain the pure N-(pyridin-3-yl)-N'-arylurea.

Protocol 2: In Vitro Kinase Inhibition Assay (ADP-Glo™ Format)

This protocol outlines a luminescent-based assay to determine the IC50 value of a test compound against a target kinase.[2]

Causality: The ADP-Glo™ assay quantifies kinase activity by measuring the amount of ADP produced during the phosphorylation reaction. The luminescence generated is directly proportional to the ADP concentration, and therefore inversely proportional to the inhibitory activity of the test compound. This provides a highly sensitive and quantitative measure of kinase inhibition.

Materials:

• Recombinant human kinase (e.g., VEGFR-2)

• Kinase substrate (e.g., Poly(Glu, Tyr) 4:1)

• ATP (at Km concentration for the specific kinase)

• Kinase Buffer (e.g., 40 mM HEPES pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• Test compound dissolved in DMSO

• ADP-Glo™ Kinase Assay Kit (Promega)

• 384-well white, opaque plates

• Luminometer

Procedure:

• Compound Plating: Prepare serial dilutions of the test compound in kinase buffer and dispense into the 384-well plate. Include "no inhibitor" (DMSO vehicle) and "no enzyme" controls.

• Kinase Reaction Initiation: Add the kinase and substrate solution to all wells. Initiate the reaction by adding ATP.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• ADP-Glo™ Reagent Addition: Add ADP-Glo™ Reagent to all wells to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• Kinase Detection Reagent Addition: Add Kinase Detection Reagent to all wells to convert the generated ADP to ATP, which is then used in a luciferase reaction to produce light. Incubate for 30 minutes at room temperature.

• Measurement: Measure the luminescence of each well using a plate-reading luminometer.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the controls. Plot the percent inhibition versus the log of the compound concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Protocol 3: Cell Viability (MTT) Assay

This protocol determines the effect of the compounds on the metabolic activity of cancer cells, serving as an indicator of cell viability and proliferation.[3]

Causality: The MTT assay is a colorimetric method based on the ability of metabolically active cells to reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells, allowing for the quantification of a compound's cytotoxic or cytostatic effects.

Methodology:

• Cell Seeding: Seed cancer cells (e.g., MCF-7) in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds (typically in a serial dilution) for 48 or 72 hours. Include a vehicle control (DMSO).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell growth inhibition for each concentration compared to the vehicle control. Determine the GI50 (concentration required to inhibit cell growth by 50%) by plotting the percentage of inhibition against the compound concentration.

Conclusion

The (Pyridin-3-yl)urea scaffold remains a highly valuable starting point for the design of novel kinase inhibitors. The SAR analysis clearly indicates that potency is significantly enhanced by the inclusion of strong electron-withdrawing groups, such as halogens and trifluoromethyl moieties, on the terminal phenyl ring. Furthermore, strategic hybridization of the pyridine core with other heterocyclic systems can lead to compounds with exceptional, sub-micromolar efficacy. The detailed synthetic and biological evaluation protocols provided herein offer a validated framework for researchers to explore this chemical space, paving the way for the development of next-generation targeted cancer therapies.

References

• Al-Ostoot, F. H., Al-Ghorbani, M., K. Al-Sha'er, M., et al. (2022). Integration of Hybridization Strategies in Pyridine–Urea Scaffolds for Novel Anticancer Agents: Design, Synthesis, and Mechanistic Insights. PubMed Central. Available at: [Link]

• Gomha, S. M., Abdel-aziz, H. M., Khedr, M. A., et al. (2018). Pyridine-Ureas as Potential Anticancer Agents: Synthesis and In Vitro Biological Evaluation. Molecules. Available at: [Link]

• Gomha, S. M., Abdel-aziz, H. M., Khedr, M. A., et al. (2018). Pyridine-Ureas as Potential Anticancer Agents: Synthesis and In Vitro Biological Evaluation. MDPI. Available at: [Link]

• Jadhav, S. A., & Bholay, A. D. (2020). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. PubMed Central. Available at: [Link]

• Al-Salahat, A., Al-Qawasmeh, R. A., Al-Adhami, M., et al. (2023). Structure-Guided Design of Benzothiazole and Benzimidazole-Based Urea Derivatives Curtailing Oncogenic Signaling via Multitargeted Inhibition of VEGFR-2, EGFR, and c-MET. Journal of Medicinal Chemistry. Available at: [Link]

• Juskenas, D., Tumkevicius, S., & Malinauskas, T. (2015). Synthesis of some aryl (pyrimidin-3-yl)methyl ureas, hydrazones and semicarbazones. ARKIVOC. Available at: [Link]

• Huang, K.-F., et al. (2021). Discovery of Novel Pyridin-2-yl Urea Inhibitors Targeting ASK1 Kinase and Its Binding Mode by Absolute Protein–Ligand Binding Free Energy Calculations. MDPI. Available at: [Link]

• Gomha, S. M., et al. (2018). Pyridine-Ureas as Potential Anticancer Agents: Synthesis and In Vitro Biological Evaluation. PubMed. Available at: [Link]

• Gomha, S. M., et al. (2018). Pyridine-Ureas as Potential Anticancer Agents: Synthesis and In Vitro Biological Evaluation. National Center for Biotechnology Information. Available at: [Link]

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A Senior Application Scientist's Guide to Correlating In Vitro and In Vivo Efficacy for (Pyridin-3-yl)urea Compounds

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge of Predictive Efficacy

The (Pyridin-3-yl)urea scaffold is a cornerstone of modern kinase inhibitor drug discovery. Compounds built on this core, such as the trailblazing drug Sorafenib, act as multikinase inhibitors by competitively targeting the ATP-binding domain of key kinases involved in oncogenesis.[1][2] Their primary mechanisms often involve the potent inhibition of the RAF/MEK/ERK signaling pathway, which governs cell proliferation, and receptor tyrosine kinases like VEGFR that are critical for tumor angiogenesis.[1][3][4][5]

While a compound's potency in a biochemical or cellular assay (in vitro) is a prerequisite for development, it is a notoriously unreliable predictor of its performance in a complex biological system (in vivo).[6] This guide provides a strategic framework for designing and executing a comprehensive experimental plan to bridge this gap. We will explore the critical methodologies, from initial target engagement to whole-animal tumor models, required to build a robust in vitro-in vivo correlation (IVIVC) and de-risk the progression of promising (Pyridin-3-yl)urea candidates.[7][8][9]

Part I: Deconstructing Efficacy in the Laboratory (In Vitro)

The goal of in vitro assessment is to build a layered, evidence-based profile of a compound's activity. This process moves from confirming target engagement at a molecular level to verifying its effect on cellular pathways and viability.

Step 1: Confirming Target Engagement with Biochemical Assays

Before assessing a compound's effect on cells, it is imperative to confirm that it directly inhibits the intended kinase targets. This is the foundational layer of evidence.

• Causality: Direct measurement of kinase inhibition isolates the compound's activity from the complexities of a cellular environment. This confirms the mechanism of action and provides a pure potency value (IC50) for comparison across different kinases, establishing selectivity.

• Recommended Protocol: In Vitro Kinase Inhibition Assay (e.g., TR-FRET)

  • Reagents: Recombinant human kinase (e.g., B-RAF, VEGFR2), biotinylated substrate peptide, ATP, Lanthanide-labeled anti-phospho-substrate antibody, and streptavidin-allophycocyanin (SA-APC).

  • Procedure:

    • Dispense the (Pyridin-3-yl)urea compound across a concentration gradient into a 384-well assay plate.

    • Add the kinase and biotinylated substrate peptide to each well and incubate briefly.

    • Initiate the kinase reaction by adding a concentration of ATP that is at or near its physiological Km value to ensure clinical relevance.[10]

    • Stop the reaction and add the detection reagents (antibody and SA-APC).

    • Incubate to allow binding, then read the plate on a TR-FRET-capable plate reader.

  • Data Analysis: The TR-FRET signal is inversely proportional to kinase activity. Plot the signal against the compound concentration and fit to a four-parameter logistic equation to determine the IC50 value.

Step 2: Assessing Cellular Potency and Viability

Once target engagement is confirmed, the next logical step is to determine if this translates to a functional outcome in a relevant cancer cell line.

• Causality: Cell-based assays integrate factors like cell membrane permeability and intracellular target concentration.[11] A potent effect on cell viability provides crucial evidence that the compound can reach its target inside the cell and elicit a biological response. The choice of cell line is critical; for a RAF inhibitor, a line with a known B-RAF or K-RAS mutation (e.g., PLC/PRF/5 hepatocellular carcinoma cells) is appropriate.[3][4]

• Recommended Protocol: Cell Viability Assay (e.g., CellTiter-Glo® Luminescent Assay)

  • Cell Seeding: Plate cancer cells (e.g., PLC/PRF/5) in a 96-well, white-walled plate at a predetermined density and allow them to adhere overnight.

  • Compound Treatment: Treat cells with a serial dilution of the (Pyridin-3-yl)urea compound for 72 hours. This duration typically allows for multiple cell doubling times. Include a vehicle-only control (e.g., 0.1% DMSO).

  • Lysis and Signal Generation: Add the CellTiter-Glo® reagent, which lyses the cells and contains luciferase and its substrate. The amount of ATP present, an indicator of metabolic activity and cell viability, is directly proportional to the luminescence generated.

  • Data Acquisition: Measure luminescence on a plate reader.

  • Data Analysis: Normalize the data to the vehicle control and plot against compound concentration to calculate the Growth Inhibition 50 (GI50) or IC50 value.[12]

Step 3: Verifying Downstream Pathway Modulation

To definitively link target inhibition to the observed effect on cell viability, it is essential to demonstrate that the compound suppresses the downstream signaling pathway.

• Causality: This step provides mechanistic proof. For a RAF inhibitor, observing a dose-dependent decrease in the phosphorylation of downstream proteins like MEK and ERK confirms that the anti-proliferative effect is a direct result of pathway inhibition.[3][4][5]

• Recommended Protocol: Western Blot for Phospho-ERK (p-ERK)

  • Treatment and Lysis: Treat plated cells with the compound at various concentrations (e.g., 0.1x, 1x, 10x GI50) for a short duration (e.g., 2-4 hours). Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

  • Electrophoresis and Transfer: Separate 20-30 µg of protein per lane on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Immunoblotting:

    • Block the membrane with 5% BSA or non-fat milk.

    • Incubate with a primary antibody against p-ERK (Thr202/Tyr204).

    • Wash and incubate with an HRP-conjugated secondary antibody.

    • Apply an enhanced chemiluminescence (ECL) substrate and image the blot.

  • Validation: Strip the membrane and re-probe for total ERK and a loading control (e.g., GAPDH) to ensure equal protein loading and to confirm that the compound reduces the phosphorylated form of the protein, not its total expression.

Part II: Evaluating Efficacy in a Biological System (In Vivo)

Animal models are indispensable for evaluating how a compound's promising in vitro properties translate in the context of a whole organism, integrating complex processes like absorption, distribution, metabolism, and excretion (ADME).[13][14][15]

Step 1: Selecting and Establishing the Animal Model

The choice of model is fundamental to the relevance of the in vivo data. For oncology, the subcutaneous xenograft model is a robust and widely used starting point.[16]

• Causality: Using an immunocompromised mouse prevents the rejection of the implanted human cancer cells.[16][17] Crucially, the cell line used for the xenograft should be the same one that demonstrated sensitivity in vitro. This creates a direct biological bridge between the two experimental systems.

• Recommended Protocol: Subcutaneous Xenograft Establishment

  • Animal Model: Use athymic nude or SCID mice, which lack a functional adaptive immune system.[16][17]

  • Cell Preparation: Harvest PLC/PRF/5 cells during their logarithmic growth phase. Resuspend the cells in a 1:1 mixture of sterile PBS and Matrigel or a similar basement membrane extract to support initial tumor establishment.[18]

  • Implantation: Subcutaneously inject approximately 5 x 10⁶ cells into the right flank of each mouse.[17]

  • Monitoring: Allow tumors to grow until they reach a palpable, measurable volume (e.g., 100-150 mm³). Monitor animal body weight as a general indicator of health.

Step 2: Study Design and Efficacy Assessment

A well-designed efficacy study will directly test the hypothesis generated from in vitro data.

• Causality: This experiment determines the ultimate therapeutic potential. By measuring tumor growth inhibition (TGI) at a given dose, we can generate the primary endpoint for correlation with in vitro potency. Including a vehicle control group is non-negotiable, as it provides the baseline for tumor growth against which the treated groups are compared.[17]

• Recommended Protocol: In Vivo Efficacy Study

  • Randomization: Once tumors reach the target size, randomize mice into treatment groups (e.g., Vehicle control, Compound at 30 mg/kg, Compound at 100 mg/kg).

  • Dosing: Administer the (Pyridin-3-yl)urea compound and vehicle via an appropriate route (e.g., oral gavage) on a defined schedule (e.g., once daily for 14 days).

  • Measurements: Measure tumor volume (using calipers: Volume = 0.5 x Length x Width²) and body weight 2-3 times per week.

  • Endpoint: The study concludes when tumors in the vehicle group reach a predetermined maximum size or after the planned treatment duration.

  • Data Analysis: Calculate the percent TGI for each treatment group relative to the vehicle control.

Step 3: Pharmacokinetic and Pharmacodynamic (PK/PD) Analysis

This is the most critical step for building a meaningful IVIVC. It connects the administered dose to the drug concentration in the body and the biological effect in the tumor.[19][20][21]

• Causality: A potent compound is useless if it cannot achieve and sustain a sufficient concentration at the tumor site. PK analysis reveals the drug's exposure (AUC, Cmax), while PD analysis confirms that this exposure leads to target inhibition in vivo.[7][19] This linkage explains why an in vivo result was or was not achieved.

• Recommended Protocol: PK/PD Satellite Study

  • Study Design: Use a separate cohort of tumor-bearing mice (a "satellite" group) treated in parallel with the efficacy study.

  • Pharmacokinetics (PK): At several time points after the first and last doses (e.g., 1, 4, 8, 24 hours), collect blood (for plasma) and tumor tissue samples. Analyze the samples using LC-MS/MS to determine the concentration of the compound over time.[22]

  • Pharmacodynamics (PD): From the same tumor samples, prepare lysates and perform a Western blot for p-ERK, as described in the in vitro section.[23]

  • Analysis: Correlate the plasma/tumor drug concentrations with the degree of p-ERK inhibition at each time point.

Part III: Bridging the Gap: Forging the In Vitro-In Vivo Correlation

The ultimate goal is to use the data generated in Parts I and II to build a predictive model that can inform future decisions.[24][25][26]

The Correlation Framework

A successful IVIVC in oncology drug discovery is not merely a plot of in vitro IC50 vs. in vivo TGI. A more robust correlation is achieved by integrating the PK/PD data.[7][8][9] The key hypothesis to test is: Tumor growth is inhibited when the free (unbound) plasma concentration of the drug is maintained above the cellular IC90 for a significant portion of the dosing interval.

Case Study: Comparing Two Hypothetical Compounds

To illustrate this principle, consider two (Pyridin-3-yl)urea compounds, Cmpd-A and Cmpd-B .

Parameter	Cmpd-A	Cmpd-B	Rationale
B-RAF Kinase IC50	5 nM	25 nM	Both compounds directly engage the target kinase.
PLC/PRF/5 Cell GI50	50 nM	200 nM	Both compounds show cellular activity. Cmpd-A is more potent.
Oral Bioavailability	5%	60%	A key PK parameter determining systemic exposure.
Plasma Cavg @ 50mg/kg	40 nM	800 nM	Average plasma concentration over 24h.
% TGI @ 50mg/kg	15% (Ineffective)	85% (Effective)	The ultimate measure of in vivo efficacy.

Analysis:

• Cmpd-A: Despite being highly potent in vitro (GI50 = 50 nM), its poor oral bioavailability leads to an average plasma concentration (40 nM) that falls below its effective cellular concentration. It fails to achieve sufficient target coverage, resulting in minimal tumor growth inhibition.

• Cmpd-B: While four times less potent in vitro (GI50 = 200 nM), its excellent pharmacokinetic properties result in a high and sustained average plasma concentration (800 nM). This level is well above its effective cellular concentration, leading to robust target inhibition and strong in vivo efficacy.

Visualizations

Signaling Pathway and Drug Target

Caption: Workflow for establishing an in vitro-in vivo correlation.

References

• Explaining in-vitro to in-vivo efficacy correlations in oncology pre-clinical development via a semi-mechanistic mathematical model. National Institutes of Health. [Link]

• Cell-Based Methods for Determination of Efficacy for Candidate Therapeutics in the Clinical Management of Cancer. National Institutes of Health. [Link]

• The Use of Animal Models for Cancer Chemoprevention Drug Development. National Institutes of Health. [Link]

• Choosing the Right Assay for Your Kinase Drug Discovery. Reaction Biology. [Link]

• Optimal design for informative protocols in xenograft tumor growth inhibition experiments in mice. National Institutes of Health. [Link]

• Sorafenib blocks the RAF/MEK/ERK pathway, inhibits tumor angiogenesis, and induces tumor cell apoptosis in hepatocellular carcinoma model PLC/PRF/5. PubMed. [Link]

• Practical Pharmacokinetic–Pharmacodynamic Models in Oncology. MDPI. [Link]

• Guidance for Industry - Extended Release Oral Dosage Forms: Development, Evaluation, and Application of In Vitro/In Vivo Correlations. FDA. [Link]

• CMC Perspectives of In Vitro / In Vivo Correlation (IVIVC) in Drug Development. Uppthera. [Link]

• Population pharmacokinetic–pharmacodynamic modelling in oncology: a tool for predicting clinical response. National Institutes of Health. [Link]

• Explaining in-vitro to in-vivo efficacy correlations in oncology pre-clinical development via a semi-mechanistic mathematical model. ResearchGate. [Link]

• (Pyridin-3-yl) derivatives.

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A Researcher's Guide to Differentiating On-Target and Off-Target Effects of (Pyridin-3-yl)urea

In the landscape of modern drug discovery, particularly in the realm of kinase inhibitors, the (Pyridin-3-yl)urea scaffold has emerged as a privileged structure. Its derivatives are foundational to several approved multi-kinase inhibitors, lauded for their therapeutic efficacy but also scrutinized for their complex biological activity. This guide provides researchers, scientists, and drug development professionals with a comprehensive framework for dissecting the on-target versus off-target effects of (Pyridin-3-yl)urea and its analogs. Our focus is to move beyond mere protocol recitation to instill a deep, causal understanding of experimental choices, ensuring a self-validating and robust investigative process.

The core challenge with multi-kinase inhibitors is that their therapeutic efficacy and toxicity are often a composite of intended (on-target) and unintended (off-target) molecular interactions.[1][2][3] Distinguishing between these is paramount for lead optimization, biomarker discovery, and predicting clinical outcomes.[4][5][6] This guide will utilize (Pyridin-3-yl)urea as a model compound to illustrate a multi-pronged approach to target validation and off-target profiling. Based on extensive literature on its analogs, the primary on-target profile of (Pyridin-3-yl)urea likely involves key kinases in oncogenic and angiogenic signaling pathways, such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and Mesenchymal-Epithelial Transition factor (c-MET).[7][8]

Section 1: Initial Characterization - Establishing a Baseline

The first step in understanding a compound's activity is to establish its broad biological footprint. This involves both in vitro biochemical assays and initial cell-based phenotypic screens.

In Vitro Kinome Profiling

Large-scale kinase panels are indispensable for an initial, unbiased view of a compound's selectivity. These assays typically measure the inhibition of ATP binding or phosphotransferase activity against hundreds of kinases.

Rationale: This approach provides a global view of the compound's potential targets and off-targets, guiding hypothesis generation for subsequent cellular and in vivo studies. The use of radiometric assays is often considered the 'gold standard' due to their direct measurement of enzymatic activity.[9][10]

Experimental Protocol: Radiometric Kinase Profiling

• Compound Preparation: Prepare a stock solution of (Pyridin-3-yl)urea in DMSO. A typical screening concentration is 1 µM.

• Assay Plate Preparation: In a multi-well plate, add the kinase, its specific substrate, and cofactors.

• Compound Addition: Add (Pyridin-3-yl)urea to the appropriate wells. Include a DMSO-only control.

• Reaction Initiation: Start the kinase reaction by adding radioisotope-labeled ATP (e.g., 33P-γ-ATP).[9][10]

• Incubation: Incubate the plate at the optimal temperature for the specific kinase.

• Termination and Detection: Stop the reaction and spot the mixture onto a filter membrane that captures the phosphorylated substrate. Wash away unreacted ATP.

• Quantification: Measure the radioactivity on the filter using a scintillation counter to determine the extent of kinase inhibition.

Data Presentation: Interpreting Kinome Profiling Data

The results are typically presented as a percentage of inhibition for each kinase at the tested concentration. Strong "hits" are then selected for dose-response studies to determine IC50 values.

Kinase Target	Family	% Inhibition at 1 µM	Putative Role
VEGFR-2	Receptor Tyrosine Kinase	95%	On-Target
c-MET	Receptor Tyrosine Kinase	88%	On-Target
BRAF	Serine/Threonine Kinase	75%	Potential On/Off-Target
KIT	Receptor Tyrosine Kinase	70%	Potential On/Off-Target
ERK1	Serine/Threonine Kinase	25%	Likely Off-Target
CDK2	Serine/Threonine Kinase	15%	Likely Off-Target

Phenotypic Screening

Observing the effect of (Pyridin-3-yl)urea on cellular processes such as proliferation, apoptosis, or migration provides a functional context for the biochemical data.

Rationale: A compound's cellular effect is the net result of its on- and off-target interactions. Correlating phenotypic outcomes with the kinome profile helps to prioritize which targets are functionally relevant in a cellular context.

Experimental Protocol: Anti-Proliferation Assay (e.g., using HUVEC cells)

• Cell Seeding: Plate Human Umbilical Vein Endothelial Cells (HUVECs) in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of (Pyridin-3-yl)urea for 72 hours. Include a positive control (e.g., Sorafenib) and a vehicle control (DMSO).

• Viability Assessment: Add a viability reagent (e.g., resazurin or CellTiter-Glo®) and measure the signal according to the manufacturer's instructions.

• Data Analysis: Calculate the GI50 (concentration for 50% growth inhibition) by fitting the data to a dose-response curve.

Section 2: Target Engagement in a Cellular Context

Biochemical activity does not always translate to target engagement within the complex milieu of a living cell. The Cellular Thermal Shift Assay (CETSA) is a powerful technique to confirm that a compound binds its intended target in a physiological setting.[11][12][13]

Rationale: CETSA operates on the principle that ligand binding stabilizes a target protein, leading to a higher melting temperature. This allows for the direct assessment of target engagement in intact cells or tissue lysates without the need for compound labeling.[11][13]

Cellular Thermal Shift Assay (CETSA)

Experimental Workflow Diagram

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Experimental Protocol: CETSA for VEGFR-2

• Cell Treatment: Treat HUVEC cells with 10 µM (Pyridin-3-yl)urea or DMSO for 2 hours.

• Harvest and Lyse: Harvest the cells and lyse them via freeze-thaw cycles.

• Thermal Challenge: Aliquot the lysate and heat the samples to a range of temperatures (e.g., 40°C to 70°C) for 3 minutes, followed by cooling.[11]

• Separation: Centrifuge the samples at high speed to pellet aggregated proteins.

• Detection: Collect the supernatant (soluble fraction) and analyze the amount of soluble VEGFR-2 by Western blot or ELISA.

• Data Analysis: Plot the percentage of soluble VEGFR-2 as a function of temperature. A shift in the melting curve to a higher temperature in the presence of (Pyridin-3-yl)urea indicates target engagement.

Data Presentation: CETSA Melting Curves

Temperature (°C)	Soluble VEGFR-2 (% of control) - DMSO	Soluble VEGFR-2 (% of control) - (Pyridin-3-yl)urea
40	100	100
45	98	100
50	85	99
55	50	92
60	20	75
65	5	40
70	<1	10

Section 3: Genetic Approaches for Target Validation

Genetic methods provide the most definitive evidence for a compound's mechanism of action by directly linking a gene to the observed phenotype.

CRISPR-Cas9 Mediated Gene Knockout

Rationale: If (Pyridin-3-yl)urea's anti-proliferative effect is truly mediated by VEGFR-2, then knocking out the KDR gene (which encodes VEGFR-2) should render the cells resistant to the compound.[14][15][16]

Experimental Workflow Diagram

Caption: Workflow for CRISPR-Cas9 knockout validation.

Experimental Protocol: CRISPR-Cas9 Knockout

• gRNA Design: Design and clone gRNAs targeting an early exon of the KDR gene. A non-targeting gRNA should be used as a control.

• Lentiviral Production and Transduction: Produce lentivirus and transduce a Cas9-expressing HUVEC cell line.

• Selection and Validation: Select for transduced cells and validate the knockout of VEGFR-2 protein expression via Western blot.

• Phenotypic Assay: Perform an anti-proliferation assay as described in section 1.2 on both the wild-type and KDR knockout cell lines.

Data Presentation: Comparison of GI50 Values

Cell Line	Target Gene	GI50 of (Pyridin-3-yl)urea	Interpretation
Wild-Type HUVEC	KDR	1.2 µM	Sensitive
KDR Knockout HUVEC	KDR	> 50 µM	Resistant, validates VEGFR-2 as a key target

Section 4: Deconvoluting On-Target vs. Off-Target Phenotypes

A crucial aspect of this analysis is the use of a negative control—a structurally similar analog of (Pyridin-3-yl)urea that is inactive against the primary target(s).[17]

Rationale: An ideal negative control should retain the same physicochemical properties and potential off-targets as the active compound but lack affinity for the on-target.[17] Any cellular phenotype observed with the active compound but not with the negative control can be more confidently attributed to the on-target activity.

Synthesis and Characterization of a Negative Control

A common strategy to create a negative control is to modify a key binding moiety. For many kinase inhibitors, this involves altering the hinge-binding motif. For (Pyridin-3-yl)urea, methylation of one of the urea nitrogens could disrupt the hydrogen bonding necessary for kinase inhibition.

Comparative Phenotypic Analysis

Repeat key phenotypic assays (e.g., anti-proliferation) with both (Pyridin-3-yl)urea and its inactive analog.

Data Presentation: Comparative Activity

Compound	Structure	VEGFR-2 IC50	HUVEC GI50
(Pyridin-3-yl)urea	(Structure Diagram)	0.8 µM	1.2 µM
Inactive Analog	(Structure Diagram)	> 100 µM	> 50 µM

Conclusion: A Holistic and Self-Validating Approach

Distinguishing on-target from off-target effects is not a linear process but an iterative one that integrates biochemical, cellular, and genetic approaches. The framework presented here, using (Pyridin-3-yl)urea as a case study, provides a robust strategy for any researcher working with small molecule inhibitors. By systematically applying these methods—from broad kinome profiling to precise genetic validation—and by judiciously using negative controls, one can build a compelling, evidence-based narrative of a compound's mechanism of action. This rigorous approach is fundamental to advancing potent and selective molecules toward clinical development.

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A Comparative Guide to the Inhibitory Potency of (Pyridin-3-yl)urea Derivatives Against VEGFR-2 and c-MET

In the landscape of targeted cancer therapy, the simultaneous inhibition of multiple receptor tyrosine kinases (RTKs) has emerged as a powerful strategy to counteract tumor growth, angiogenesis, and the development of therapeutic resistance.[1] Among the myriad of RTKs, Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and Mesenchymal-Epithelial Transition factor (c-MET) stand out as critical mediators of oncogenic signaling.[2][3] This guide provides an in-depth analysis of the inhibitory potential of compounds featuring the (Pyridin-3-yl)urea scaffold against these two pivotal kinases. We will delve into the rationale for dual-targeting VEGFR-2 and c-MET, present comparative biochemical data against established inhibitors, and provide detailed protocols for assessing kinase inhibition, ensuring a robust framework for researchers in drug discovery and development.

The Rationale for Dual VEGFR-2 and c-MET Inhibition

VEGFR-2 is the primary mediator of the angiogenic signaling cascade initiated by VEGF-A, a process crucial for supplying tumors with the necessary blood vessels for growth and metastasis.[4] Inhibition of this pathway is a clinically validated anti-cancer strategy.[5] However, tumors can develop resistance to anti-VEGF therapies. One of the key mechanisms of this resistance is the upregulation of alternative pro-angiogenic pathways, notably the HGF/c-MET signaling axis.[1][6]

The c-MET receptor and its ligand, Hepatocyte Growth Factor (HGF), are implicated in a wide range of tumorigenic processes, including proliferation, invasion, and metastasis.[7] Crucially, there is significant crosstalk between the VEGFR-2 and c-MET pathways; they can synergistically promote tumor progression, and the inhibition of one can lead to the compensatory activation of the other.[1][8] This intricate interplay provides a strong rationale for the development of dual inhibitors that can simultaneously block both pathways, potentially leading to a more durable and potent anti-tumor response.[3][6]

The (Pyridin-3-yl)urea moiety is a key pharmacophore found in numerous kinase inhibitors due to its ability to form critical hydrogen bond interactions within the ATP-binding pocket of kinases.[9] This guide focuses on representative molecules from this class to illustrate their potential as dual VEGFR-2/c-MET inhibitors.

Comparative Inhibitory Potency

To contextualize the efficacy of (Pyridin-3-yl)urea derivatives, their inhibitory activity is compared against well-established multi-kinase inhibitors with known activity against VEGFR-2 and/or c-MET, such as Sorafenib, Cabozantinib, and Regorafenib. The half-maximal inhibitory concentration (IC50), a standard measure of inhibitor potency, is presented below. Lower IC50 values indicate greater potency.

Compound	VEGFR-2 IC50 (nM)	c-MET IC50 (nM)	Reference Compound(s)
(Pyridin-3-yl)urea 18	320	21
(Pyridin-3-yl)urea 3e	83	48
Sorafenib	90	>10,000	Yes
Cabozantinib	0.035	1.3	Yes
Regorafenib	4.2	Not specified	Yes

Data is compiled from multiple sources for comparison.[9][10][11][12][13][14]

From this data, it is evident that different (Pyridin-3-yl)urea derivatives can exhibit varied potency and selectivity profiles. For instance, compound 18 shows remarkable potency against c-MET with moderate activity against VEGFR-2, positioning it as a potent c-MET inhibitor with secondary anti-angiogenic activity.[9] In contrast, compound 3e displays a more balanced dual inhibitory profile against both kinases.[12]

When compared to reference compounds, Cabozantinib stands out for its exceptional picomolar to low nanomolar potency against both VEGFR-2 and c-MET.[11][14] Sorafenib is a potent VEGFR-2 inhibitor but lacks significant activity against c-MET.[10] Regorafenib is also a potent VEGFR-2 inhibitor.[13] This comparative analysis highlights the therapeutic potential of the (Pyridin-3-yl)urea scaffold in generating dual inhibitors with tailored selectivity profiles.

Visualizing the Signaling Landscape

To appreciate the mechanism of action of these inhibitors, it is crucial to understand the signaling pathways they target.

Caption: Simplified VEGFR-2 and c-MET signaling pathways.

Experimental Protocols

The following sections detail standardized methodologies for assessing the inhibitory activity of compounds like (Pyridin-3-yl)urea derivatives against VEGFR-2 and c-MET.

In Vitro Kinase Inhibition Assay

This biochemical assay directly measures the ability of a compound to inhibit the phosphorylation activity of the isolated kinase enzyme.

Caption: General workflow for an in vitro kinase assay.

Step-by-Step Methodology:

• Plate Preparation: Dispense kinase buffer into the wells of a 96-well plate.

• Compound Addition: Add the test compound (e.g., a (Pyridin-3-yl)urea derivative) at various concentrations to the designated wells. Include wells for a positive control (no inhibitor) and a negative control/blank (no kinase).

• Kinase Addition: Add the purified, recombinant human VEGFR-2 or c-MET kinase to all wells except the blank.[15][16]

• Pre-incubation: Gently mix and pre-incubate the plate to allow the compound to bind to the kinase.

• Reaction Initiation: Add a mixture of the kinase substrate (e.g., Poly(Glu,Tyr) 4:1) and ATP to all wells to start the kinase reaction.[17][18]

• Incubation: Incubate the plate at 30°C for a defined period (e.g., 45 minutes).[18]

• Signal Detection: Stop the kinase reaction and measure the amount of ATP consumed. A common method is to use a reagent like Kinase-Glo® MAX, which generates a luminescent signal proportional to the amount of remaining ATP.[15][16]

• Data Analysis: The luminescence is read using a microplate reader. The percentage of inhibition is calculated relative to the positive control, and the IC50 value is determined by fitting the data to a dose-response curve.

Cell-Based Phosphorylation Assay

This assay measures the inhibition of kinase activity within a cellular context, providing insights into the compound's cell permeability and activity on the target in its native environment.

Step-by-Step Methodology:

• Cell Culture: Culture a relevant cell line that expresses VEGFR-2 (e.g., Human Umbilical Vein Endothelial Cells - HUVECs) or c-MET (e.g., A549 lung carcinoma cells).[9]

• Compound Treatment: Treat the cells with varying concentrations of the test compound for a specified duration.

• Ligand Stimulation: Stimulate the cells with the respective ligand (VEGF for VEGFR-2, HGF for c-MET) to induce receptor phosphorylation.

• Cell Lysis: Lyse the cells to extract the proteins.

• Protein Quantification: Determine the protein concentration in each lysate to ensure equal loading.

• Western Blotting or ELISA: Analyze the levels of phosphorylated VEGFR-2 (pVEGFR-2) or phosphorylated c-MET (pc-MET) using specific antibodies via Western blotting or a quantitative ELISA.

• Data Analysis: Quantify the band intensity (Western blot) or absorbance (ELISA) and normalize to a loading control (e.g., total VEGFR-2/c-MET or a housekeeping protein like α-tubulin).[19] Calculate the percentage of inhibition and determine the cellular IC50 value.

Conclusion

The (Pyridin-3-yl)urea scaffold represents a promising starting point for the development of potent and selective dual inhibitors of VEGFR-2 and c-MET. The data presented herein demonstrates that derivatives of this scaffold can achieve potent, low nanomolar inhibition of these key oncogenic drivers. The varied inhibition profiles observed across different analogues underscore the tunability of this chemical series, allowing for the optimization of compounds with desired selectivity, from balanced dual inhibitors to more kinase-selective agents.

The provided experimental protocols offer a robust framework for the preclinical evaluation of such compounds. By employing both biochemical and cell-based assays, researchers can gain a comprehensive understanding of a compound's potency, mechanism of action, and potential for further development. As our understanding of tumor biology and resistance mechanisms continues to evolve, the rational design of multi-targeted inhibitors, such as the (Pyridin-3-yl)urea derivatives discussed, will remain a cornerstone of innovative cancer therapy.

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A Comparative Guide to the Drug-Like Properties of (Pyridin-3-yl)urea Derivatives

Introduction: The (Pyridin-3-yl)urea Scaffold - A Privileged Structure in Kinase Inhibition

The journey of a potential therapeutic agent from a laboratory concept to a clinical reality is fraught with challenges, a significant portion of which are related to its pharmacokinetic and safety profile. A molecule's intrinsic biological activity is only one part of the equation; its ability to be absorbed, distributed to the target site, metabolized appropriately, and excreted without causing undue toxicity—collectively known as ADME/Tox properties—is what ultimately defines its success as a drug.

Within the landscape of modern medicinal chemistry, the (Pyridin-3-yl)urea moiety has emerged as a "privileged scaffold," particularly in the development of kinase inhibitors.[1][2] The urea functionality is adept at forming stable hydrogen bonds with protein targets, a crucial interaction for potent biological activity.[3][4] This is exemplified by the FDA-approved multi-kinase inhibitor Sorafenib, a bi-aryl urea that has become a cornerstone in the treatment of various cancers.[5][6] The pyridine ring, a versatile N-containing heterocycle, further enhances the therapeutic potential by allowing for fine-tuning of physicochemical properties and target selectivity.[1][7]

This guide provides a comprehensive framework for assessing the drug-like properties of novel (Pyridin-3-yl)urea derivatives. We will move beyond theoretical discussions to provide field-proven experimental protocols, comparative data analysis, and the causal logic behind each step. Our objective is to equip researchers and drug development professionals with a robust, self-validating system for identifying candidates with the highest probability of clinical success.

Pillar 1: Foundational Assessment - In Silico and Physicochemical Profiling

Before committing to resource-intensive in vitro assays, a foundational assessment using computational models and basic physicochemical measurements is essential. This initial screen helps to flag compounds with a high likelihood of poor pharmacokinetic properties, allowing for early-stage deselection or structural modification.

Lipinski's Rule of Five: An Early Litmus Test for Oral Bioavailability

Coined by Christopher A. Lipinski in 1997, the "Rule of Five" (Ro5) provides a set of simple heuristics to predict the likelihood of a compound's oral bioavailability.[8][9] An orally active drug typically has no more than one violation of the following criteria:

• Molecular weight (MW) ≤ 500 Daltons

• Logarithm of the octanol-water partition coefficient (LogP) ≤ 5

• Hydrogen bond donors (HBD) ≤ 5

• Hydrogen bond acceptors (HBA) ≤ 10

Causality: These rules are based on the observation that most orally administered drugs are relatively small and moderately lipophilic, properties that govern passive diffusion across the gut wall.[8][10] While not an absolute predictor—many successful drugs, particularly natural products, violate these rules—it serves as an invaluable filter in early discovery.[9][11]

Comparative Data: Let's compare the approved drug Sorafenib with two hypothetical (Pyridin-3-yl)urea derivatives: a promising lead candidate (PU-Lead) and a candidate with potential liabilities (PU-Liability).

Compound	Molecular Weight (Da)	LogP	H-Bond Donors	H-Bond Acceptors	Ro5 Violations	Assessment
Sorafenib	464.8	4.31	4	6	0	Drug-like
PU-Lead	488.5	4.15	3	7	0	Drug-like
PU-Liability	521.6	6.20	6	11	4	Poor drug-like properties

Data for Sorafenib is based on established values. Data for PU-Lead and PU-Liability are hypothetical for illustrative purposes.

Pillar 2: Experimental Assessment of Core ADME Properties

Compounds that pass the initial in silico filter must then be subjected to a battery of in vitro assays to empirically determine their ADME properties. The following workflow represents a logical, tiered approach to this assessment.

Caption: Tiered workflow for in vitro ADME/Tox assessment of drug candidates.

Aqueous Solubility: The Gateway to Absorption

A drug must be in solution to be absorbed.[12] Poor aqueous solubility is a primary reason for the failure of promising candidates.[13] We assess this property using two distinct but complementary assays.

• Kinetic Solubility Assay: Measures the solubility of a compound upon precipitation from a DMSO stock solution. It mimics the conditions of many high-throughput screening assays.

• Thermodynamic Solubility Assay: Measures the true equilibrium solubility of the solid material. This is a more accurate, albeit lower-throughput, measure.

Experimental Protocol: Kinetic Solubility by Nephelometry

• Compound Preparation: Prepare a 10 mM stock solution of the test compound in 100% DMSO.

• Serial Dilution: In a 96-well plate, perform a serial dilution of the stock solution.

• Aqueous Addition: Add phosphate-buffered saline (PBS), pH 7.4, to each well to achieve a final DMSO concentration of 1-2%.

• Incubation: Incubate the plate at room temperature for 2 hours with gentle shaking.

• Measurement: Read the plate using a nephelometer to measure light scattering caused by precipitated compound.

• Data Analysis: The kinetic solubility is the highest concentration at which no significant increase in nephelometry signal is observed compared to a blank control.

• Self-Validation: Include a high-solubility control (e.g., Propranolol) and a low-solubility control (e.g., Amiodarone) to validate assay performance.

Permeability: Crossing the Intestinal Barrier

Permeability is the measure of a drug's ability to cross biological membranes, such as the intestinal lining.[14][15]

Tier 1 Screen: Parallel Artificial Membrane Permeation Assay (PAMPA)

The PAMPA assay is a non-cell-based, high-throughput method that models passive, transcellular permeability.[16][17] It is an excellent first-pass screen to identify compounds with good passive diffusion characteristics.

Caption: Schematic of the Parallel Artificial Membrane Permeation Assay (PAMPA).

Tier 2 Analysis: Caco-2 Permeability Assay

For compounds showing promise in PAMPA, the Caco-2 assay is the next logical step. Caco-2 cells are a human colon adenocarcinoma cell line that, when grown on a semi-permeable membrane, differentiate to form a monolayer of polarized epithelial cells that mimic the intestinal barrier, complete with active transport and efflux pumps (e.g., P-glycoprotein).[12]

Experimental Protocol: Caco-2 Bidirectional Permeability Assay

• Cell Culture: Culture Caco-2 cells on Transwell inserts for 21-25 days to allow for differentiation and formation of a tight monolayer.

• Monolayer Integrity Check: Measure the Transepithelial Electrical Resistance (TEER) of the monolayer. A TEER value > 300 Ω·cm² typically indicates a confluent, tight monolayer. Also, assess the permeability of a low-permeability marker like Lucifer Yellow.

• Apical to Basolateral (A→B) Permeability:

  • Add the test compound (e.g., at 10 µM) to the apical (donor) side.

  • At specified time points (e.g., 30, 60, 90, 120 min), take samples from the basolateral (acceptor) side.

• Basolateral to Apical (B→A) Permeability:

  • Add the test compound to the basolateral (donor) side.

  • Take samples from the apical (acceptor) side at the same time points.

• Quantification: Analyze the concentration of the compound in all samples using LC-MS/MS.

• Data Analysis:

  • Calculate the apparent permeability coefficient (Papp) for both directions.

  • Calculate the Efflux Ratio (ER) = Papp(B→A) / Papp(A→B).

• Interpretation:

  • An ER > 2 suggests the compound is a substrate for an active efflux transporter.

  • Self-Validation: Run controls: Propranolol (high permeability, no efflux), Atenolol (low permeability), and Digoxin (P-gp efflux substrate).

Metabolic Stability: Surviving First-Pass Metabolism

Upon absorption, drugs are transported to the liver, where they are subject to metabolism by enzymes, most notably the Cytochrome P450 (CYP) family.[18][19] High metabolic instability can lead to low bioavailability and short duration of action.

Experimental Protocol: Human Liver Microsomal (HLM) Stability Assay

• Reaction Mixture Preparation: In a microcentrifuge tube, combine human liver microsomes (e.g., 0.5 mg/mL), test compound (e.g., 1 µM), and PBS.

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation: Initiate the metabolic reaction by adding a pre-warmed NADPH-regenerating system. A control reaction is run without NADPH to account for non-enzymatic degradation.

• Time-Course Sampling: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Quenching: The reaction in each aliquot is stopped by adding ice-cold acetonitrile containing an internal standard.

• Sample Processing: Samples are centrifuged to precipitate proteins, and the supernatant is transferred for analysis.

• Quantification: The concentration of the remaining parent compound is determined by LC-MS/MS.

• Data Analysis: The percentage of compound remaining over time is plotted. The in vitro half-life (t1/2) and intrinsic clearance (Clint) are calculated from the slope of the natural log plot of concentration versus time.

• Self-Validation: Include controls: Verapamil (high turnover), Testosterone (moderate turnover), and Procainamide (low turnover).

Comparative ADME Data Summary

Compound	Kinetic Solubility (µM)	Caco-2 Papp (A→B) (10⁻⁶ cm/s)	Efflux Ratio	HLM Stability (t₁/₂) (min)	Overall Assessment
Sorafenib	< 1	> 10	~1.5	> 60	Low solubility, high permeability, stable
PU-Lead	25	15.2	1.2	45	Good solubility, high permeability, stable
PU-Liability	< 0.5	8.5	5.8	< 5	Poor solubility, P-gp substrate, unstable

Data for Sorafenib is based on literature values. Data for PU-Lead and PU-Liability are hypothetical for illustrative purposes.

Pillar 3: In Vitro Safety & Toxicology Assessment

A compound with ideal ADME properties is useless if it is toxic. Early safety assessment is crucial to de-risk a program.

General Cytotoxicity: Impact on Cell Viability

Cytotoxicity assays measure the degree to which a compound is toxic to cells. The Lactate Dehydrogenase (LDH) release assay is a common method that measures plasma membrane damage.[20][21] When the cell membrane is compromised, the cytosolic enzyme LDH is released into the culture medium, where its activity can be quantified.[22][23]

Experimental Protocol: LDH Release Assay

• Cell Seeding: Seed a relevant cell line (e.g., HepG2 for liver toxicity) in a 96-well plate and incubate for 24 hours.

• Compound Treatment: Treat cells with a serial dilution of the test compound for a specified duration (e.g., 24 or 48 hours).

• Controls: Include:

  • Untreated cells (spontaneous LDH release).

  • Cells treated with a lysis buffer (maximum LDH release).

  • Vehicle control (e.g., 0.1% DMSO).

• Sample Collection: Transfer a portion of the cell culture supernatant to a new plate.

• LDH Reaction: Add the LDH reaction mixture (containing lactate, NAD+, and a tetrazolium salt) to each well and incubate in the dark for 30 minutes.

• Measurement: Measure the absorbance at 490 nm, which corresponds to the formation of a formazan product.

• Data Analysis: Calculate the percentage of cytotoxicity relative to the maximum LDH release control. Determine the IC₅₀ value (the concentration causing 50% cytotoxicity).

Cardiotoxicity: hERG Channel Inhibition

Inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium channel is a major cause of drug-induced cardiac arrhythmia (Long QT Syndrome), and a primary reason for the withdrawal of approved drugs from the market.[24][25] Therefore, screening for hERG liability is a mandatory step in drug development.[26][27]

Experimental Protocol: Automated Patch-Clamp hERG Assay

• Cell Preparation: Use a cell line stably expressing the hERG (Kv11.1) channel (e.g., HEK293-hERG).

• Assay Execution: Utilize an automated patch-clamp system (e.g., QPatch, Patchliner).

• Compound Application: Apply increasing concentrations of the test compound to the cells while monitoring the hERG current.

• Data Acquisition: Record the hERG tail current in response to a specific voltage pulse protocol before and after compound addition.

• Data Analysis: Calculate the percentage of hERG current inhibition for each concentration and fit the data to a concentration-response curve to determine the IC₅₀ value.

• Self-Validation: Use a known potent hERG inhibitor (e.g., Cisapride or Terfenadine) as a positive control.

Comparative Safety Data Summary

Compound	Target Potency (VEGFR-2 IC₅₀, nM)	Cytotoxicity (HepG2 IC₅₀, µM)	hERG Inhibition (IC₅₀, µM)	Therapeutic Index (hERG IC₅₀ / Target IC₅₀)
Sorafenib	27	~10	> 30	> 1111
PU-Lead	20	> 50	25	1250
PU-Liability	50	2.5	0.8	16

Data for Sorafenib is based on literature values. Data for PU-Lead and PU-Liability are hypothetical.

Interpretation: A large therapeutic index between the desired biological activity (target potency) and off-target toxicities (cytotoxicity, hERG) is essential. PU-Lead shows a promising profile with a wide safety margin, whereas PU-Liability is highly concerning due to its potent hERG inhibition and cytotoxicity at concentrations close to its target potency.

Conclusion and Strategic Outlook

The assessment of drug-like properties is a multi-faceted, iterative process that is central to successful drug discovery. The (Pyridin-3-yl)urea scaffold continues to be a fertile ground for the development of novel therapeutics, particularly kinase inhibitors.[7][28] However, its inherent potential can only be realized through a rigorous and systematic evaluation of ADME and safety parameters.

By employing the tiered, self-validating workflow presented in this guide—from early in silico profiling to definitive in vitro safety assays—research teams can make more informed decisions, prioritize resources effectively, and significantly increase the probability of advancing compounds with favorable, drug-like characteristics. The ultimate goal is not simply to find potent molecules, but to discover safe and effective medicines.

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Introduction: The Significance of the (Pyridin-3-yl)urea Moiety in Modern Drug Discovery

An In-Depth Guide to (Pyridin-3-yl)urea Synthesis: A Comparative Analysis of Efficiency and Yield

The (Pyridin-3-yl)urea scaffold is a cornerstone in medicinal chemistry, recognized for its critical role in establishing potent and specific interactions with biological targets. The urea functional group is a privileged hydrogen-bonding motif, capable of acting as both a hydrogen bond donor and acceptor, which allows it to anchor molecules within the active sites of enzymes and receptors.[1] This characteristic is exemplified in the structure of Sorafenib, a multi-kinase inhibitor approved for the treatment of advanced renal cell carcinoma and hepatocellular carcinoma, where the N,N'-diarylurea hinge-binding motif is essential for its inhibitory activity against VEGFR-2.[2][3]

Given its prevalence in high-value pharmaceutical agents, the efficient and scalable synthesis of (Pyridin-3-yl)urea derivatives is a subject of intense interest for researchers, scientists, and drug development professionals. The selection of a synthetic route can profoundly impact not only the final yield and purity but also process safety, cost, and environmental footprint. This guide provides a comparative analysis of the most common and innovative methods for synthesizing this crucial chemical moiety, offering field-proven insights into the causality behind experimental choices and providing the data necessary for informed decision-making in a research and development setting.

Method 1: The Classical Pathway - Direct Acylation with Isocyanates

The most direct and widely employed method for forming a urea bond is the reaction of an amine with an isocyanate.[1] This approach is prized for its simplicity and often high yields, proceeding through a straightforward nucleophilic addition mechanism.

Reaction Mechanism & Rationale

The reaction is initiated by the nucleophilic attack of the primary or secondary amine's lone pair of electrons on the electrophilic carbon of the isocyanate group. The resulting zwitterionic intermediate rapidly undergoes a proton transfer to yield the stable, neutral urea product. The choice of solvent is critical; aprotic solvents like Tetrahydrofuran (THF) or Dichloromethane (DCM) are preferred to prevent competitive reactions with the highly reactive isocyanate. A mild base, such as Diisopropylethylamine (DIPEA) or Triethylamine (Et3N), is often included to deprotonate the amine, enhancing its nucleophilicity, and to scavenge any acid generated.[4]

Caption: Fig 1. Direct Acylation with Isocyanate.

Experimental Protocol: General Procedure for Isocyanate Acylation[4]

• To a solution of the desired amine (e.g., 4-(quinazolin-7-yl)pyridin-2-amine) (1.0 eq) in anhydrous THF, add DIPEA (1.5 eq).

• Add the corresponding isocyanate (e.g., phenyl isocyanate) (1.1 eq) dropwise to the solution at room temperature.

• Heat the reaction mixture to 60 °C and stir for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to afford the target urea derivative.

Discussion: Efficiency vs. Hazard

This method's primary advantage is its efficiency, often proceeding to completion in a single, high-yielding step (yields can range from moderate to high, 45-90%, depending on the substrates).[4] However, the major drawback is the reliance on isocyanates, which are often toxic, moisture-sensitive, and may not be commercially available, requiring an additional synthetic step. The synthesis of isocyanates traditionally involves phosgene or its derivatives (e.g., triphosgene), which are extremely hazardous and subject to stringent handling protocols.[1][5][6]

Method 2: The Curtius Rearrangement - A Phosgene-Free Alternative

To circumvent the direct use of hazardous isocyanates, the Curtius rearrangement provides a robust alternative. This pathway generates the requisite isocyanate intermediate in situ from a carboxylic acid derivative, which is then trapped by an amine to form the urea.

Reaction Mechanism & Rationale

The process begins with a pyridine-based carboxylic acid (e.g., a nicotinic acid derivative). This acid is first converted into a more reactive acyl chloride or ester, which then undergoes hydrazinolysis to form an acyl hydrazide.[2] Treatment of the acyl hydrazide with a nitrosating agent like sodium nitrite in an acidic medium yields a highly unstable acyl azide. Upon gentle heating in an inert solvent like xylene or dioxane, the acyl azide undergoes a thermal rearrangement, losing dinitrogen gas (N₂) to form the isocyanate intermediate. This is immediately trapped by the desired amine present in the reaction mixture to yield the final (Pyridin-3-yl)urea product.[2][7][8] The key advantage here is that the hazardous isocyanate is never isolated.

Caption: Fig 2. Workflow of the Curtius Rearrangement Pathway.

Experimental Protocol: Synthesis via Curtius Rearrangement[2]

• Hydrazide Formation: Reflux a suspension of the starting ester (e.g., ethyl 6-(4-methoxyphenyl)-2-methylnicotinate) (1.0 eq) in methanol with hydrazine hydrate (99%, ~5 eq) for 2 hours. Collect the resulting precipitate by filtration while hot, wash with water, and dry to yield the nicotinohydrazide.

• Azide Formation: In an ice bath, stir the hydrazide (1.0 eq) with sodium nitrite (1.4 eq) in glacial acetic acid for 1 hour. Continue stirring at room temperature for another hour. Collect the solid acyl azide by filtration, wash with cold water, and air-dry. Use immediately in the next step.

• Urea Formation: Heat the freshly prepared nicotinoyl azide under reflux in dry xylene for 1 hour to facilitate rearrangement to the isocyanate.

• Add the desired aniline derivative (1.0 eq) to the solution and continue refluxing for 3 hours.

• Allow the reaction mixture to cool to room temperature. The product often precipitates and can be collected by filtration, washed with a cold solvent like acetone, and recrystallized from a suitable solvent like dioxane.

Discussion: Safety and Scope

This multi-step method achieves good to excellent yields (typically 72-83% for the final step) and is highly versatile.[2] Its primary advantage is avoiding the handling of phosgene and isolating isocyanates. However, acyl azides are potentially explosive and must be handled with care, typically used immediately without isolation and purification. The multi-step nature also reduces the overall process efficiency compared to a one-pot reaction.

Method 3: One-Pot Synthesis via Diphenyl Phosphoryl Azide (DPPA)

A significant refinement of the Curtius rearrangement is the use of diphenyl phosphoryl azide (DPPA). This reagent allows for a one-pot conversion of a carboxylic acid directly to the final urea product without isolating the intermediate azide.[7][8]

Reaction Mechanism & Rationale

In this "modified Curtius" or "Shioiri-Yamada" reaction, the carboxylic acid is activated by DPPA in the presence of a base like triethylamine (TEA). This forms a mixed anhydride which then rearranges to the acyl azide. The acyl azide is not isolated but, upon heating in situ, converts to the isocyanate, which is then trapped by an amine added to the same pot. This telescoping of steps significantly improves the operational efficiency and safety by avoiding the isolation of the potentially hazardous azide intermediate.[8]

Caption: Fig 3. One-Pot Synthesis using DPPA.

Experimental Protocol: One-Pot Synthesis with DPPA[8]

• To a solution of the (pyrimidin-3-yl)acetic acid (1.0 eq) in dry benzene or toluene, add triethylamine (1.1 eq).

• Add diphenyl phosphoryl azide (DPPA) (1.1 eq) to the mixture and stir.

• Add the desired aryl amine (1.0 eq) to the reaction vessel.

• Heat the mixture to reflux and monitor by TLC until the starting material is consumed.

• Upon completion, cool the reaction, and perform an appropriate workup, which may involve washing with aqueous solutions to remove byproducts.

• Concentrate the organic layer and purify the crude product by recrystallization or column chromatography.

Discussion: The Efficiency Leader

This method represents a significant process improvement over the classical Curtius rearrangement. By combining multiple transformations into a single operation, it saves time, reduces solvent waste, and minimizes handling of hazardous intermediates.[8] The yields are generally comparable to or slightly lower than the two-step Curtius method, but the operational simplicity makes it a highly attractive option for laboratory-scale synthesis and library generation.

Comparative Analysis

The choice of synthetic route depends on a balance of factors including yield, efficiency, safety, cost, and available starting materials. The following table summarizes the key performance indicators for the discussed methods.

Feature	Method 1: Isocyanate Acylation	Method 2: Curtius Rearrangement	Method 3: One-Pot DPPA
Typical Yield	45-90% (for the urea-forming step)[4]	72-83% (for the final step)[2]	60-80% (overall)[7][8]
Number of Steps	1 (if isocyanate is available)	3-4 (from carboxylic acid)	1 (from carboxylic acid)
Key Reagents	Isocyanate, Amine, Base	Carboxylic Acid, Hydrazine, NaNO₂, Amine	Carboxylic Acid, DPPA, Amine, Base
Reaction Time	4-12 hours	6-8 hours (total for all steps)	4-8 hours
Key Hazard	Highly toxic/reactive isocyanates, Phosgene	Potentially explosive acyl azides	DPPA is toxic and requires care
Process Efficiency	High for a single step, lower if isocyanate must be synthesized.	Moderate due to multiple steps and isolations.	High due to one-pot nature.
Best Suited For	Rapid synthesis when isocyanate is readily available.	Versatile synthesis from carboxylic acids, avoiding phosgene.	Efficient, safe, and streamlined synthesis from carboxylic acids.

Conclusion and Recommendations

For researchers and drug development professionals, selecting the optimal synthetic route to (Pyridin-3-yl)urea derivatives is a critical decision.

• Direct Isocyanate Acylation remains the go-to method for its simplicity and high conversion when the required isocyanate is commercially available and handling protocols for such reagents are in place.

• The classical Curtius Rearrangement is a valuable phosgene-free strategy that offers great versatility, starting from readily accessible carboxylic acids. It is particularly useful when scaling up, as it avoids the large-scale use of phosgene, though careful handling of the azide intermediate is paramount.[2]

• The One-Pot DPPA method emerges as a superior alternative for laboratory-scale synthesis and rapid analogue generation.[7][8] Its operational simplicity, combined with good yields and an improved safety profile over isolating acyl azides, makes it a highly efficient and modern choice.

Ultimately, the "best" method is context-dependent. For process development and large-scale manufacturing, exploring even greener, catalytic methods involving CO₂ or CO may be warranted.[5][9] However, for the majority of discovery and early development applications, a careful evaluation of the trade-offs between the direct acylation and the one-pot DPPA methods will guide the synthetic chemist to the most effective solution.

References

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A Guide to Validating (Pyridin-3-yl)urea's Mechanism of Action with a Structurally Unrelated Inhibitor

For researchers, scientists, and drug development professionals, establishing the precise mechanism of action (MoA) of a novel inhibitor is a cornerstone of preclinical development. This guide provides an in-depth comparison and experimental framework for validating the MoA of (Pyridin-3-yl)urea compounds, a class of potent kinase inhibitors. We will explore the use of a structurally unrelated inhibitor, Axitinib, to rigorously confirm on-target activity and mitigate the risk of misleading off-target effects. This approach strengthens the confidence in the therapeutic hypothesis and provides a solid foundation for further development.

The Rationale: Why a Structurally Unrelated Inhibitor is Crucial

(Pyridin-3-yl)urea derivatives are a well-established class of kinase inhibitors, primarily functioning as competitive inhibitors of ATP at the catalytic domain of kinases.[1] Key targets for this class of compounds include Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), Mesenchymal-Epithelial Transition factor (c-MET), and Apoptosis Signal-regulating Kinase 1 (ASK1).[1] While potent, the biological effects observed could theoretically arise from off-target activities of the chemical scaffold itself, rather than the intended inhibition of the target kinase.

To de-risk this uncertainty, employing a structurally unrelated inhibitor that shares the same molecular target is a powerful validation strategy. If two chemically distinct molecules elicit the same biological phenotype, it provides strong evidence that the observed effects are due to the on-target inhibition.[2] For this guide, we will compare a representative (Pyridin-3-yl)urea compound with Axitinib, a potent and selective inhibitor of VEGFRs with an indazole core structure, to validate their shared MoA in inhibiting the VEGFR-2 signaling pathway.[3]

Comparative Inhibitor Profiles: (Pyridin-3-yl)urea Analog vs. Axitinib

A critical first step is to compare the in vitro kinase inhibitory profiles of the two compounds. This allows for an objective assessment of their potency and selectivity.

Kinase Target	(Pyridin-3-yl)urea Analog (Compound 8e) IC50 (µM)	Axitinib IC50 (nM)
VEGFR-2	3.93 ± 0.73[4]	0.2[5]
VEGFR-1	Not Reported	0.1[5]
VEGFR-3	Not Reported	0.1-0.3[5]
PDGFRβ	Not Reported	1.6[5]
c-Kit	Not Reported	1.7[5]

This table presents a representative comparison. A comprehensive analysis would involve screening against a broad panel of kinases.

As the data indicates, both compounds are potent inhibitors of VEGFR-2. Axitinib, a second-generation inhibitor, demonstrates significantly higher potency at the nanomolar level.[3] Understanding the broader kinase selectivity profile of each compound is essential for interpreting cellular and in vivo results.

Experimental Validation Workflow

The following experimental workflow provides a robust framework for validating the MoA of a (Pyridin-3-yl)urea compound using a structurally unrelated inhibitor like Axitinib. The inclusion of a structurally related, inactive analog of the (Pyridin-3-yl)urea compound as a negative control is a critical component of this workflow to ensure that the observed biological effects are not due to non-specific interactions of the chemical scaffold.[2]

Figure 2: A simplified diagram of the VEGFR-2 signaling pathway.

By analyzing the phosphorylation status of key downstream effectors like AKT and ERK1/2, researchers can confirm that both the (Pyridin-3-yl)urea compound and Axitinib disrupt the same signaling nodes, further solidifying the on-target MoA.

The Indispensable Role of the Inactive Analog

A crucial element in this validation workflow is the use of a structurally related but biologically inactive analog of the (Pyridin-3-yl)urea compound. [2]This control is designed to have minimal to no inhibitory activity against the target kinase. If the active (Pyridin-3-yl)urea compound and Axitinib produce a specific biological effect (e.g., inhibition of endothelial tube formation) while the inactive analog does not, it strongly supports the conclusion that the observed effect is a direct result of on-target kinase inhibition and not a non-specific effect of the chemical scaffold. [2]The design of such an analog is typically guided by structure-activity relationship (SAR) studies, where modifications are made to key functional groups known to be essential for binding to the kinase.

Conclusion

Validating the mechanism of action of a novel inhibitor is a multi-faceted process that requires rigorous experimental design and the use of appropriate controls. By employing a structurally unrelated inhibitor with a shared target, such as Axitinib for a (Pyridin-3-yl)urea VEGFR-2 inhibitor, researchers can significantly increase the confidence in their therapeutic hypothesis. This comparative approach, coupled with the use of an inactive analog, provides a self-validating system that effectively de-risks potential off-target effects and builds a robust data package for advancing a drug discovery program.

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• Axitinib: A Review of its Safety and Efficacy in the Treatment of Adults with Advanced Renal Cell Carcinoma. (2013). National Institutes of Health. [Link]

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Safety & Regulatory Compliance

Navigating the Unseen: A Guide to Safely Handling (Pyridin-3-yl)urea

For the dedicated researcher, scientist, and drug development professional, the pursuit of innovation is a daily endeavor. In this landscape, novel compounds like (Pyridin-3-yl)urea and its derivatives are key to unlocking new therapeutic pathways. While the potential of these molecules is vast, a deep and practical understanding of their safe handling is paramount. This guide provides essential, immediate safety and logistical information for (Pyridin-3-yl)urea, moving beyond a simple checklist to explain the causality behind our recommended procedures. Our goal is to empower you with the knowledge to create a self-validating system of safety in your laboratory.

Understanding the Hazard Profile: A Tale of Two Moieties

(Pyridin-3-yl)urea is a molecule that marries the characteristics of two fundamental organic compounds: pyridine and urea. To understand the potential hazards of the derivative, we must first appreciate the properties of its components.

Pyridine: This heterocyclic aromatic compound is the primary driver of the potential hazards associated with (Pyridin-3-yl)urea. Pyridine is a flammable liquid and is harmful if swallowed, inhaled, or in contact with skin.[1][2] It can cause irritation to the skin, eyes, and respiratory tract.[3] Chronic exposure to pyridine may lead to liver, kidney, and central nervous system effects.[3] Therefore, any derivative containing a pyridine ring should be handled with the assumption of similar toxicological properties until proven otherwise.

Urea: In contrast, urea is generally considered a non-hazardous substance.[4][5][6][7] It is a white, crystalline solid with low toxicity. However, when heated to decomposition, it may emit toxic fumes.[7] While the urea component of (Pyridin-3-yl)urea is less of a concern from a toxicity standpoint, it contributes to the solid nature of the compound and may influence its solubility and reactivity.

Given the presence of the pyridine moiety, it is prudent to treat (Pyridin-3-yl)urea as a potentially hazardous substance. The primary routes of exposure to be concerned with are inhalation of dust particles, skin and eye contact, and ingestion.

Personal Protective Equipment (PPE): Your First Line of Defense

A robust PPE strategy is non-negotiable when handling (Pyridin-3-yl)urea. The following table outlines the minimum recommended PPE and the rationale for each.

PPE Component	Specification	Rationale
Eye Protection	Chemical safety goggles with side shields or a face shield.	Protects against splashes of solutions and airborne dust particles.
Hand Protection	Nitrile or other chemical-resistant gloves.	Prevents direct skin contact. Given the potential for skin absorption from the pyridine component, glove integrity is critical.
Body Protection	A fully buttoned laboratory coat.	Protects personal clothing from contamination.
Respiratory Protection	Work in a well-ventilated area, preferably within a certified chemical fume hood.	Minimizes the inhalation of potentially harmful dust or aerosols, which is the primary concern for a solid compound.

Always inspect your PPE for any signs of damage before use and wash your hands thoroughly after removing gloves.[8]

Safe Handling and Operations: A Step-by-Step Protocol

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a safe working environment.

Workflow for Handling (Pyridin-3-yl)urea

Caption: A streamlined workflow for the safe handling of (Pyridin-3-yl)urea, emphasizing key safety checkpoints.

1. Preparation:

• Before beginning any work, ensure you have read and understood the Safety Data Sheet (SDS) for (Pyridin-3-yl)urea or a closely related compound if a specific SDS is unavailable.

• Designate a specific area for handling the compound, preferably within a chemical fume hood.[2]

• Ensure that an emergency eyewash station and safety shower are readily accessible.[2]

• Assemble all necessary equipment and reagents before bringing (Pyridin-3-yl)urea into the work area.

2. Weighing and Transfer:

• Perform all weighing and transfer operations within a chemical fume hood to contain any dust.

• Use a spatula or other appropriate tool to handle the solid. Avoid creating dust clouds.

• If transferring to a container, ensure it is clearly labeled with the compound name and any relevant hazard warnings.

3. Dissolution and Reaction:

• When dissolving (Pyridin-3-yl)urea, add the solid to the solvent slowly to avoid splashing.

• If the reaction is exothermic, use an ice bath to control the temperature.

• Keep the reaction vessel covered to the extent possible to minimize the release of any vapors.

4. Post-Reaction Work-up and Cleanup:

• Allow all equipment to cool to room temperature before cleaning.

• Decontaminate all surfaces that may have come into contact with (Pyridin-3-yl)urea using an appropriate solvent and cleaning agent.

• Wash all glassware thoroughly.

Emergency Procedures: Planning for the Unexpected

Even with the best precautions, accidents can happen. A clear and well-rehearsed emergency plan is essential.

Exposure Route	First Aid Measures
Inhalation	Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. Seek medical attention.[9]
Skin Contact	Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[9]
Eye Contact	Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[9]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[10]

In the event of a spill, evacuate the immediate area and assess the situation. For small spills within a fume hood, you may be trained to clean it up using an appropriate absorbent material. For larger spills, or any spill outside of a fume hood, evacuate the laboratory and follow your institution's emergency response procedures.[2]

Disposal Plan: A Responsible Conclusion to Your Research

Proper disposal of (Pyridin-3-yl)urea and any contaminated materials is a critical final step.

Waste Segregation and Disposal Workflow

Caption: A clear workflow for the segregation and disposal of waste generated from handling (Pyridin-3-yl)urea.

• Solid Waste:

  • Collect any unused (Pyridin-3-yl)urea and any materials grossly contaminated with it (e.g., weighing paper, gloves, absorbent pads) in a dedicated, clearly labeled, and sealed hazardous waste container.[2]

• Liquid Waste:

  • Collect any solvents used to dissolve (Pyridin-3-yl)urea or to clean contaminated glassware in a separate, clearly labeled hazardous waste container for liquid waste.[2]

• General Principles:

  • Never dispose of (Pyridin-3-yl)urea or its solutions down the drain.[9]

  • Do not mix (Pyridin-3-yl)urea waste with other incompatible waste streams.

  • Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.[11]

  • Contact your institution's Environmental Health and Safety (EHS) department for specific guidance on waste disposal procedures.[9]

By embracing these principles and protocols, you can confidently and safely unlock the scientific potential of (Pyridin-3-yl)urea while ensuring the well-being of yourself, your colleagues, and the environment.

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• Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine. Retrieved from [Link]

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• Carl ROTH. (n.d.). Safety Data Sheet: Pyridine. Retrieved from [Link]

• Cornerstone Chemical Company. (2012, July 26). Urea Solution SAFETY DATA SHEET. Retrieved from [Link]

• University of Washington. (n.d.). Standard Operating Procedure for: Pyridine. Retrieved from [Link]

• El-Sayed, M. A. A., et al. (2018).

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